Vat Brown 1

• CAS: 2475-33-4

Core Science & Biosynthesis

An In-depth Technical Guide to Vat Brown 1: Chemical Structure, Properties, and Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Brown 1, also known by its Colour Index name C.I. 70800, is a complex anthraquinone-based vat dye.[1][2] Vat dyes are a class of water-insoluble colorants that are applied to fibers in a reduced, soluble form (leuco) and then oxidized to their insoluble, colored state within the fiber, resulting in excellent fastness properties.[3] This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, synthesis, and potential biological relevance of Vat Brown 1, aimed at professionals in research and development.

Chemical Structure and Identification

Vat Brown 1 is a large, polycyclic aromatic compound containing a carbazole (B46965) moiety fused with anthraquinone (B42736) units.[4] Its complex structure is responsible for its color and stability.

Chemical Structure:

Caption: Conceptual Diagram of Vat Brown 1's Fused Ring System.

Table 1: Chemical Identification

Identifier	Value
Chemical Name	Vat Brown 1
C.I. Name	C.I. 70800[5]
CAS Number	2475-33-4
Molecular Formula	C₄₂H₁₈N₂O₆
Molecular Weight	646.60 g/mol
InChIKey	DCYIADGZPJOOFN-UHFFFAOYSA-N

Physicochemical Properties

Vat Brown 1 is a dark brown powder with low solubility in water and common organic solvents, a characteristic feature of vat dyes. Its high molecular weight and planar structure contribute to its stability and dyeing properties.

Table 2: Physicochemical Properties of Vat Brown 1

Property	Value
Appearance	Dark brown powder
Solubility	Insoluble in water and cold xylene. Slightly soluble in hot tetralin and hot xylene.
Behavior in H₂SO₄	Greenish-gray or Copenhagen green color in concentrated sulfuric acid, with a brown precipitate upon dilution.
Leuco Form Color	Yellow-brown in alkaline solution; dark olive in acidic solution.

Spectroscopic Data

Table 3: Spectroscopic Data for Vat Brown 1

Technique	Observed Peaks/Regions
UV-Vis Spectroscopy	The absorption spectrum shows a characteristic broad band in the visible region, which is responsible for its brown color. Upon degradation, this band diminishes, and a shift to the UV region is observed, indicating the breakdown of the chromophore.
FT-IR Spectroscopy	The FT-IR spectrum of Vat Brown 1 displays characteristic peaks corresponding to its functional groups. These include C=O stretching from the anthraquinone moieties, C-N stretching, and aromatic C-H and C=C vibrations.

Experimental Protocols

Synthesis of Vat Brown 1

The synthesis of Vat Brown 1 is a multi-step process involving the condensation of anthraquinone derivatives. One reported method involves the condensation of 1,4-diaminoanthraquinone (B121737) with two equivalents of 1-bromoanthracene-9,10-dione, followed by a cyclization step. A more detailed, albeit low-yield, seven-step industrial synthesis has also been described.

A Generalized Experimental Workflow for Synthesis:

Caption: Generalized workflow for the synthesis of Vat Brown 1.

Vat Dyeing Process

The application of Vat Brown 1 to textiles follows the typical vat dyeing procedure.

Experimental Workflow for Vat Dyeing:

Caption: The experimental workflow for the vat dyeing process.

Biological Activity and Relevance to Drug Development

Currently, there is a lack of specific studies in the public domain on the biological activity of Vat Brown 1. However, the core chemical structures within Vat Brown 1, namely anthraquinone and carbazole, are known to be present in compounds with significant biological activities, including anticancer properties.

• Anthraquinone Derivatives: Many natural and synthetic anthraquinones exhibit a broad range of pharmacological effects, including anticancer, anti-inflammatory, and antioxidant activities. Some anthraquinone-based drugs are used in chemotherapy.

• Carbazole Derivatives: The carbazole scaffold is a key component in numerous biologically active molecules, with some derivatives showing antiproliferative activity against various cancer cell lines.

The complex structure of Vat Brown 1, which combines these two important pharmacophores, suggests that it could potentially interact with biological systems. However, without specific experimental data, its biological activity remains speculative. Further research, including cytotoxicity and cell-based assays, would be necessary to explore any potential therapeutic applications.

Logical Relationship of Potential Biological Activity:

Caption: Inferred potential for bioactivity of Vat Brown 1.

Safety and Handling

Vat Brown 1 should be handled with appropriate personal protective equipment, including gloves, safety goggles, and a respirator to avoid dust inhalation. It should be stored in a cool, dry place away from oxidizing materials. While not classified as a carcinogen by major regulatory agencies, some intermediates used in its synthesis may be hazardous.

Conclusion

Vat Brown 1 is a chemically complex and highly stable vat dye with significant applications in the textile industry. Its synthesis is intricate, and its physicochemical properties are characteristic of its class. While there is currently no direct evidence of its biological activity, the presence of anthraquinone and carbazole moieties within its structure suggests that it could be a candidate for future investigation in the context of drug discovery. This guide provides a foundational understanding of Vat Brown 1 for researchers and professionals, highlighting the need for further studies to fully elucidate its properties and potential applications beyond its role as a colorant.

References

• 1. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Vat Brown 1 | 2475-33-4 | Benchchem [benchchem.com]
• 4. Synthesis and antiproliferative evaluation of amide-containing anthraquinone, xanthone, and carbazole - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Vat Brown BR COLL-Vat Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]

The Synthesis of C.I. 70800 (Indanthrone): A Technical Guide

Introduction

C.I. 70800, commonly known as Indanthrone or Vat Blue 4, is a high-performance synthetic organic pigment and vat dye renowned for its exceptional lightfastness and chemical resistance. Its primary application lies in the coloration of materials requiring long-term durability, such as automotive coatings, high-quality industrial paints, and textiles. This technical guide provides a comprehensive overview of the synthesis pathway of C.I. 70800, detailing the core chemical transformations, intermediates, and experimental considerations for researchers, scientists, and professionals in the field of drug development and materials science.

Synthesis Pathway Overview

The industrial synthesis of C.I. 70800 is a multi-step process that commences with the dimerization of 2-aminoanthraquinone (B85984) under strongly alkaline conditions at elevated temperatures. This initial reaction is followed by an intramolecular cyclization and a final oxidation step to yield the stable Indanthrone molecule.

The overall synthesis can be conceptually divided into the following key stages:

• Dimerization of 2-Aminoanthraquinone: The primary and most critical step involves the fusion of two molecules of 2-aminoanthraquinone in a molten caustic alkali medium, typically potassium hydroxide (B78521) (KOH). This reaction is conducted at high temperatures, generally in the range of 220-235°C.

• Formation of Intermediates: The dimerization process proceeds through the formation of one or more intermediate compounds. While the exact isolation and characterization of all intermediates can be challenging under the harsh reaction conditions, the pathway is understood to involve the formation of a dianthraquinonylamine derivative.

• Intramolecular Cyclization: The intermediate species undergoes an intramolecular cyclization, leading to the formation of the core heterocyclic structure of Indanthrone.

• Oxidation: The final step is the oxidation of the cyclized intermediate to yield the fully conjugated and stable Indanthrone molecule. This oxidation can be achieved by introducing an oxidizing agent or through aeration.

Key Intermediates

The synthesis of C.I. 70800 involves the formation of transient intermediates. The principal intermediate is understood to be a dimer of 2-aminoanthraquinone, which subsequently cyclizes. The general structures are depicted in the synthesis pathway diagram below.

Quantitative Data

While precise yields can vary depending on the specific reaction conditions and scale of production, the following table summarizes typical quantitative data reported in the literature for the synthesis of Indanthrone.

Parameter	Value	Notes
Starting Material	2-Aminoanthraquinone	High purity is essential for optimal yield and color characteristics.
Primary Reagent	Potassium Hydroxide (KOH)	Used in significant excess to create a molten reaction medium.
Reaction Temperature	220 - 235 °C	Critical for promoting the dimerization reaction.
Oxidizing Agents	Alkali Metal Chlorates/Nitrates	Often added to the reaction mixture to improve the yield of Indanthrone.
Typical Yield	Variable	Highly dependent on reaction conditions and purification methods.

Experimental Protocols

The following provides a generalized experimental protocol for the laboratory-scale synthesis of C.I. 70800. Safety Precaution: This synthesis involves corrosive materials and high temperatures and should only be performed by trained professionals in a suitable fume hood with appropriate personal protective equipment.

Materials:

• 2-aminoanthraquinone

• Potassium hydroxide (pellets)

• Sodium nitrate (B79036) or potassium chlorate (B79027) (optional, as an oxidizing agent)

• Water

• Hydrochloric acid (for neutralization)

Procedure:

• Preparation of the Caustic Melt: In a high-temperature resistant reaction vessel (e.g., a nickel or stainless steel crucible), a mixture of potassium hydroxide and a small amount of water is heated to create a molten flux. The temperature should be carefully controlled and raised to the reaction temperature of 220-250°C.

• Addition of 2-Aminoanthraquinone: 2-Aminoanthraquinone is gradually added to the molten potassium hydroxide with constant stirring. If an oxidizing agent is used, it can be added at this stage.

• Reaction: The reaction mixture is maintained at the specified temperature for several hours with continuous stirring to ensure homogeneity and complete reaction. The color of the melt will change as the reaction progresses.

• Work-up and Isolation: After the reaction is complete, the hot melt is carefully poured into a large volume of water. This quenching step dissolves the excess potassium hydroxide and precipitates the crude Indanthrone.

• Oxidation (if necessary): Air is bubbled through the aqueous suspension to ensure complete oxidation to Indanthrone.

• Neutralization and Filtration: The alkaline suspension is neutralized with hydrochloric acid. The precipitated solid is then collected by filtration.

• Washing and Drying: The filter cake is washed thoroughly with hot water to remove any residual salts and impurities. The purified product is then dried in an oven.

Visualizations

Synthesis Pathway of C.I. 70800

Caption: The synthesis pathway of C.I. 70800 from 2-aminoanthraquinone.

Experimental Workflow

Caption: A generalized workflow for the laboratory synthesis of C.I. 70800.

Spectroscopic Profile of Vat Brown 1 (C.I. 70800): A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of the spectroscopic properties of Vat Brown 1 (C.I. 70800), a complex anthraquinone (B42736) dye. The focus is on Ultraviolet-Visible (UV-Vis) and Fourier-Transform Infrared (FTIR) spectroscopy, offering a foundational understanding for its characterization, quality control, and application in various scientific domains.

Introduction to Vat Brown 1

Vat Brown 1, with the chemical formula C₄₂H₁₈N₂O₆ and a molecular weight of 646.60 g/mol , belongs to the anthraquinone class of dyes.[1][2] These dyes are known for their vibrant colors and exceptional fastness, making them valuable in the textile industry.[3] The complex polycyclic aromatic structure of Vat Brown 1 gives rise to its characteristic spectroscopic fingerprint, which is crucial for its identification and for studying its interactions with other molecules.

UV-Visible Spectroscopy

UV-Vis spectroscopy provides insights into the electronic transitions within a molecule. For complex dyes like Vat Brown 1, the spectrum is characterized by broad absorption bands in the visible region, a consequence of its extensive conjugated π-electron system.

Table 1: Expected UV-Visible Absorption Data for Vat Brown 1

Wavelength Range (nm)	Absorption Characteristics	Associated Electronic Transitions
400 - 700	Broad absorption	π → π*

Fourier-Transform Infrared (FTIR) Spectroscopy

FTIR spectroscopy is a powerful technique for identifying the functional groups present in a molecule by analyzing its vibrational modes. The FTIR spectrum of Vat Brown 1 reveals key structural features of its anthraquinone core and associated functional groups. A study involving the electrochemical degradation of C.I. Vat Brown 1 provides a reference spectrum for the parent dye molecule.[4]

Table 2: FTIR Spectral Data for Vat Brown 1

Peak Position (cm⁻¹)	Functional Group Assignment	Vibrational Mode
~3400	N-H Stretching	Amine groups
~1670	C=O Stretching	Ketone groups in the anthraquinone core
~1620	C=C Stretching	Aromatic rings
~1580	C=C Stretching	Aromatic rings
~1380	C-N Stretching	Amine groups
~1250	C-O Stretching	Ether linkages (if present)
~850 - 750	C-H Bending (out-of-plane)	Aromatic rings

Note: The peak positions are approximate and have been interpreted from the available spectral image and general knowledge of anthraquinone dye spectra.

Experimental Protocols

The following are detailed methodologies for conducting UV-Vis and FTIR spectroscopy on a solid dye sample like Vat Brown 1.

UV-Visible Spectroscopy Protocol

Objective: To determine the absorption spectrum of Vat Brown 1 in a suitable solvent.

Instrumentation: A dual-beam UV-Vis spectrophotometer.

Sample Preparation:

• Due to the poor solubility of Vat Brown 1 in common organic solvents, concentrated sulfuric acid is often used for analysis of this class of dyes.

• Accurately weigh a small amount (e.g., 1-2 mg) of Vat Brown 1 powder.

• Carefully dissolve the powder in a known volume (e.g., 10 mL) of concentrated sulfuric acid to create a stock solution.

• Perform serial dilutions of the stock solution with concentrated sulfuric acid to obtain a sample with an absorbance in the optimal range of the instrument (typically 0.1 - 1.0 Absorbance Units).

Methodology:

• Calibrate the spectrophotometer using the selected solvent (e.g., concentrated sulfuric acid) as the blank reference.

• Record the absorbance spectrum of the prepared sample solution over a wavelength range of 200-800 nm.

• Identify the wavelength(s) of maximum absorbance (λmax).

FTIR Spectroscopy Protocol (Attenuated Total Reflectance - ATR)

Objective: To obtain the infrared spectrum of solid Vat Brown 1 to identify its functional groups.

Instrumentation: A Fourier-Transform Infrared Spectrometer equipped with an Attenuated Total Reflectance (ATR) accessory.

Sample Preparation:

• Ensure the Vat Brown 1 sample is in the form of a fine, dry powder.

• No further sample preparation is typically required for ATR-FTIR.

Methodology:

• Record a background spectrum of the clean, empty ATR crystal. This will be subtracted from the sample spectrum.

• Place a small amount of the Vat Brown 1 powder onto the ATR crystal, ensuring complete coverage of the crystal surface.

• Apply pressure using the ATR's pressure clamp to ensure good contact between the sample and the crystal.

• Acquire the FTIR spectrum over a range of 4000 to 400 cm⁻¹.

• Perform data processing, including baseline correction and peak picking, to identify the key absorption bands.

Logical Workflow and Data Interrelation

The spectroscopic analysis of Vat Brown 1 follows a logical progression to ensure comprehensive characterization.

Caption: Workflow for the spectroscopic analysis of Vat Brown 1.

The data from both UV-Vis and FTIR are complementary. UV-Vis provides information about the electronic structure and conjugation, which is responsible for the color, while FTIR identifies the specific chemical bonds and functional groups that constitute the molecule.

Caption: Interrelation of spectroscopic data for Vat Brown 1.

Conclusion

The spectroscopic analysis of Vat Brown 1 using UV-Vis and FTIR techniques provides a robust framework for its characterization. While a definitive, published dataset with precise quantitative values remains to be fully established in the public domain, the information presented in this guide, based on available spectra and knowledge of the anthraquinone class of dyes, offers a strong foundation for researchers and professionals. The detailed experimental protocols and logical workflows provided herein will aid in obtaining reliable and reproducible spectroscopic data for this important dye molecule.

References

• 1. Vat Brown BR COLL-Vat Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Physical and Chemical Properties of Vat Brown 1 Powder

This technical guide provides a comprehensive overview of the core physical and chemical properties of Vat Brown 1 (C.I. 70800), a complex anthraquinone (B42736) dye. The information is intended for researchers, scientists, and professionals in drug development and materials science, presenting data in a structured format, detailing relevant experimental protocols, and illustrating key processes through standardized diagrams.

General and Chemical Identification

Vat Brown 1 is a synthetic vat dye recognized for its deep brown coloration and high fastness, making it suitable for dyeing cellulosic fibers like cotton, linen, and viscose.[1][2][3] Its complex molecular structure, a carbazole (B46965) derivative of anthraquinone, is responsible for its characteristic properties and intricate manufacturing process.[4]

Property	Value	Source
C.I. Name	Vat Brown 1, C.I. 70800	[5]
CAS Number	2475-33-4
Molecular Formula	C₄₂H₁₈N₂O₆
Molecular Weight	646.60 g/mol
Synonyms	Vat Brown BR, Cibanone Brown BR, Vat Navy Brown BR
Molecular Structure	Anthraquinones

Physical Properties

The physical characteristics of Vat Brown 1 powder are summarized below. It is typically supplied as a fine, dark powder with minimal odor.

Property	Description	Source
Appearance	Fine, dark brown to black crystalline powder.
Odor	Slight, almost odorless.
Solubility	Insoluble in water and cold xylene. Slightly soluble in hot tetralin and hot xylene.
Behavior in H₂SO₄	Turns greenish-gray or Copenhagen green in concentrated sulfuric acid, forming a brown precipitate upon dilution.
Leuco Form Color	The alkaline-reduced (leuco) form is yellow-brown, while the acid-reduced form is dark olive.
Flash Point	Data is not available, but the substance is considered probably combustible.

Chemical Synthesis and Logical Workflow

The industrial synthesis of Vat Brown 1 is a complex, multi-step process known for its low overall yield, estimated at around 19%. The process involves the synthesis of two key intermediates which are then condensed and cyclized. A significant challenge is the formation of by-products, which necessitates additional purification steps.

A generalized workflow for the synthesis is outlined below.

Fig. 1: Generalized Synthesis Pathway for Vat Brown 1.

Experimental Protocols and Characterization

The characterization of Vat Brown 1 and its degradation products relies on several advanced analytical techniques. These methods are crucial for quality control, stability studies, and environmental impact assessment.

4.1. Experimental Methodologies

• UV-Visible Spectroscopy (UV-Vis): This technique is used to monitor the decolorization and degradation of the dye in solution. The absorbance of the dye solution is measured at its maximum wavelength (λ_max) over time. The percentage of decolorization is calculated from the change in absorbance, providing kinetic data on the degradation process.

• Fourier-Transform Infrared Spectroscopy (FTIR): FTIR analysis is employed to identify the functional groups present in the dye molecule and to track changes during degradation. The spectrum of the original dye shows characteristic peaks for its aromatic structure. The disappearance of these peaks and the appearance of new ones in treated samples confirm the breakdown of the parent molecule into simpler compounds.

• Liquid Chromatography-Mass Spectrometry (LC-MS): LC-MS is a powerful tool for separating and identifying intermediate products formed during degradation. Mass spectrometry provides the molecular weights of the components in a sample. A decrease in the peak corresponding to Vat Brown 1's molecular mass and the emergence of peaks for smaller fragments provide direct evidence of its breakdown.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR spectroscopy is used to elucidate the precise molecular structure of the dye and its by-products. By analyzing the chemical shifts and integration of signals in the NMR spectrum, researchers can identify and quantify the different species present in a sample, which is essential for optimizing synthesis and understanding reaction mechanisms.

4.2. Analytical Workflow for Degradation Studies

The logical flow for investigating the degradation of Vat Brown 1 typically follows a standardized workflow, integrating multiple analytical techniques to build a comprehensive profile of the process.

Fig. 2: Workflow for Analyzing Vat Brown 1 Degradation.

Biodegradation Pathways

While specific biodegradation pathways for Vat Brown 1 are not extensively detailed, studies on the closely related Vat Brown R offer a proposed model. Microbial consortia, such as those including Pseudomonas aeruginosa and Bacillus flexus, have shown high efficacy in decolorizing the dye. The proposed biotransformation proceeds through the breakdown of the complex anthraquinone structure into non-toxic intermediates like phthalic acid.

Fig. 3: Proposed Biodegradation Pathway for Anthraquinone Vat Dyes.

Health and Safety Information

Vat Brown 1 powder presents several potential health hazards that require careful handling in a laboratory or industrial setting.

Hazard Type	Description	Source
Ingestion	Harmful if swallowed; may cause gastrointestinal irritation.
Inhalation	May cause irritation of the respiratory tract. Dust clouds can form explosive mixtures with air.
Skin/Eye Contact	Can cause irritation to the skin and eyes. Prolonged contact may affect sensitive individuals.
Chronic Effects	Possible risks of irreversible effects. When heated to decomposition, it may emit toxic fumes of carbon and nitrogen oxides.
Carcinogenicity	Not listed as a carcinogen by ACGIH, IARC, NIOSH, NTP, or OSHA.

Proper personal protective equipment (PPE), including gloves, respirators, and eye protection, along with adequate ventilation, is essential to minimize exposure.

References

• 1. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
• 2. Vat Brown BR COLL-Vat Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
• 3. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 4. static.fibre2fashion.com [static.fibre2fashion.com]
• 5. worlddyevariety.com [worlddyevariety.com]

The Solubility Profile of Vat Brown 1 in Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the solubility of C.I. Vat Brown 1 (C.I. 70800), an anthraquinone-based vat dye. A thorough review of available literature indicates a significant gap in quantitative solubility data for this compound in various organic solvents. This document summarizes the existing qualitative solubility information and presents detailed, generalized experimental protocols for the quantitative determination of Vat Brown 1 solubility using established gravimetric and spectrophotometric methods. These methodologies are intended to provide a foundational framework for researchers requiring precise solubility data for applications in material science, formulation development, and other research areas where the dissolution of this dye in organic media is critical.

Introduction to Vat Brown 1

Vat Brown 1, with the chemical identifier C.I. 70800 and CAS number 2475-33-4, is a complex organic dye belonging to the anthraquinone (B42736) class.[1] Its molecular formula is C₄₂H₁₈N₂O₆, and it has a molecular weight of 646.60 g/mol .[1] Like other vat dyes, Vat Brown 1 is characteristically insoluble in water in its oxidized pigment form. Its application in textile dyeing relies on a chemical reduction process in an alkaline medium (vatting) to form a water-soluble "leuco" form, which can then be oxidized back to its insoluble form within the fiber. Beyond textiles, the robust nature of its molecular structure presents potential for applications in other fields, necessitating a clear understanding of its solubility in non-aqueous systems.

Solubility Profile of Vat Brown 1

Current publicly accessible scientific literature and technical data sheets provide limited, primarily qualitative, information on the solubility of Vat Brown 1 in organic solvents. Quantitative data, such as solubility in g/L or mol/L at specified temperatures, remains largely unreported. The available information is summarized in the table below.

Table 1: Qualitative Solubility of Vat Brown 1 in Various Solvents

Solvent	Temperature	Solubility
Water	Ambient	Insoluble
Xylene	Cold	Insoluble[1][2]
Xylene	Hot	Slightly Soluble[2]
1,2,3,4-Tetrahydronaphthalene (Tetralin)	Hot	Slightly Soluble
Concentrated Sulfuric Acid	Ambient	Soluble

Experimental Protocols for Quantitative Solubility Determination

Due to the absence of specific quantitative data for Vat Brown 1, the following sections detail established and reliable methodologies for its determination. These protocols, while general, are based on standard laboratory practices for sparingly soluble organic compounds and dyes.

Gravimetric Method

The gravimetric method is a direct and highly accurate technique for determining the solubility of a solid solute in a liquid solvent. It involves preparing a saturated solution, separating a known volume of the clear solution, evaporating the solvent, and weighing the residual solid.

3.1.1. Detailed Experimental Protocol

• Preparation of Saturated Solution:

  • Add an excess amount of Vat Brown 1 powder to a known volume of the desired organic solvent in a sealed, temperature-controlled vessel (e.g., a jacketed glass reactor or a flask in a thermostatic shaker bath).

  • Agitate the mixture vigorously for an extended period (typically 24-48 hours) to ensure that equilibrium is reached. The temperature must be strictly maintained at the desired value (e.g., 25 °C, 40 °C, etc.).

• Separation of Undissolved Solute:

  • Cease agitation and allow the suspension to stand undisturbed for several hours to permit the settling of undissolved Vat Brown 1 particles.

  • To ensure the complete removal of solid particles, the supernatant should be filtered through a fine-porosity filter (e.g., a 0.2 µm PTFE syringe filter) or centrifuged at high speed, followed by careful decantation of the clear supernatant.

• Sample Measurement and Solvent Evaporation:

  • Accurately transfer a known volume (e.g., 10.00 mL) of the clear, saturated solution into a pre-weighed, dry evaporating dish.

  • Carefully evaporate the solvent under a gentle stream of nitrogen or in a vacuum oven at a temperature well below the decomposition point of Vat Brown 1. This step should be performed in a fume hood.

• Weighing and Calculation:

  • Once the solvent is completely removed, place the evaporating dish in a desiccator to cool to room temperature.

  • Weigh the dish containing the dry Vat Brown 1 residue on an analytical balance.

  • Repeat the drying and weighing process until a constant mass is achieved.

  • The solubility is calculated using the following formula:

  Solubility (g/L) = (Mass of dish with residue - Mass of empty dish) / Volume of aliquot (L)

3.1.2. Experimental Workflow Diagram

Caption: Workflow for the gravimetric determination of solubility.

Spectrophotometric Method

For colored compounds like Vat Brown 1, UV-Visible spectrophotometry offers a sensitive and often more rapid alternative to the gravimetric method. This indirect method relies on Beer-Lambert's Law, which correlates absorbance with concentration.

3.2.1. Detailed Experimental Protocol

• Preparation of Standard Solutions and Calibration Curve:

  • Prepare a stock solution of Vat Brown 1 of a known, accurate concentration in the desired organic solvent. This may require a co-solvent or a different, more soluble solvent for initial dissolution, followed by dilution in the target solvent, provided the dye remains in solution.

  • From the stock solution, prepare a series of standard solutions of decreasing concentrations through serial dilution.

  • Using a UV-Visible spectrophotometer, measure the absorbance of each standard solution at the wavelength of maximum absorbance (λmax) for Vat Brown 1 in that solvent.

  • Plot a calibration curve of absorbance versus concentration. The plot should be linear and pass through the origin. Determine the molar absorptivity (ε) from the slope of the line.

• Preparation of Saturated Solution:

  • Prepare a saturated solution of Vat Brown 1 in the target solvent as described in the gravimetric method (Section 3.1.1, steps 1 and 2).

• Measurement and Calculation:

  • Withdraw a small, precise volume of the clear, saturated solution.

  • Dilute this aliquot with a known volume of the pure solvent to bring its absorbance into the linear range of the calibration curve.

  • Measure the absorbance of the diluted solution at λmax.

  • Use the equation of the line from the calibration curve to determine the concentration of the diluted solution.

  • Calculate the concentration of the original saturated solution by accounting for the dilution factor.

  Solubility (mol/L) = Concentration of diluted sample (mol/L) × Dilution Factor

  Solubility (g/L) = Solubility (mol/L) × Molar Mass of Vat Brown 1 ( g/mol )

3.2.2. Experimental Workflow Diagram

Caption: Workflow for the spectrophotometric determination of solubility.

Conclusion

While Vat Brown 1 is a well-established dye in the textile industry, its characterization in terms of solubility in organic solvents is not well-documented in publicly available literature. This guide consolidates the existing qualitative data and provides two robust, standard methodologies—gravimetric and spectrophotometric—for the precise and accurate quantitative determination of its solubility. The detailed protocols and workflows presented herein are designed to equip researchers, scientists, and formulation professionals with the necessary tools to generate the critical solubility data required for their specific applications, thereby facilitating the expanded use of this compound in diverse scientific and industrial fields.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Brown 1, Vat Brown 1 Dye [xcwydyes.com]

Molecular weight and formula of Vat Brown 1

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical properties, synthesis, characterization, and toxicological aspects of Vat Brown 1 (C.I. 70800), an anthraquinone-based vat dye.

Core Molecular and Physical Data

Vat Brown 1 is a complex organic molecule widely used in the textile industry for its dyeing properties. Below is a summary of its key quantitative data.

Property	Value	Reference
Molecular Formula	C₄₂H₁₈N₂O₆	[1][2][3][4][5]
Molecular Weight	646.60 g/mol
CAS Number	2475-33-4
Appearance	Dark brown powder
Solubility	Insoluble in water and cold xylene; slightly soluble in hot tetralin and hot xylene.

Synthesis and Manufacturing

The industrial synthesis of Vat Brown 1 is a multi-step process that involves the condensation of two primary intermediates derived from anthraquinone. While specific proprietary protocols may vary, the general chemical pathway is well-established.

Experimental Protocol: Synthesis of a Vat Brown Dye

The following protocol is based on the synthesis of Vat Brown R, a closely related compound, and illustrates the general methodology for producing such dyes.

Step 1: Preparation of 1-benzoylamino-4-bromoanthraquinone

• Add 50-80 parts of 1-aminoanthraquinone (B167232) to 400-600 parts of nitrobenzene.

• Heat the mixture to 130°C and apply a vacuum of -0.02 to -0.04 MPa for over an hour to remove water.

• At 125-150°C, add 30-60 parts of benzoyl chloride dropwise over 45-75 minutes.

• Maintain the temperature at 130-160°C for 3-5 hours to complete the acylation reaction.

• Cool the mixture to below 45°C.

• Add 280 parts of water and 50-60 parts of a 20-35% sodium chlorate (B79027) solution.

• Add 40-70 parts of bromine and heat to 58°C, maintaining it at 58-76°C for 15 hours for bromination.

• Heat to 90-95°C to recover the bromine via steam distillation.

• Add 40-60 parts of soda ash to adjust the pH to 7-8.

• Cool to approximately 50°C and isolate the product, 1-benzoylamino-4-bromoanthraquinone, by centrifugation.

Step 2: Preparation of 1-amino-5-benzamidoanthraquinone

• In a parallel process, 1,5-diaminoanthraquinone (B86024) is partially acylated with benzoyl chloride.

• The resulting mixture of mono- and di-acylated products is then subjected to hydrolysis in concentrated sulfuric acid to yield the desired mono-acylated product.

Step 3: Condensation and Cyclization

• The two intermediates, 1-amino-5-benzamidoanthraquinone and 1-benzoylamino-4-bromoanthraquinone, are condensed in a high-boiling solvent like nitrobenzene.

• The resulting condensate undergoes a ring-closure reaction in concentrated sulfuric acid.

• The final product is obtained after an oxidation step, typically with sodium chlorate, to remove impurities.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. scribd.com [scribd.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. Vat Brown BR COLL-Vat Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]

An In-depth Technical Guide to C.I. Vat Brown 1 (C.I. 70800)

This technical guide provides a comprehensive overview of C.I. Vat Brown 1, a significant dye within the anthraquinone (B42736) class. It is intended for researchers, scientists, and professionals in drug development and related fields who require detailed technical information on this compound. This document covers its classification, physicochemical properties, manufacturing, and the experimental protocols for its characterization.

Classification and Identification

C.I. Vat Brown 1 is classified within the Colour Index International, a globally recognized reference database for colorants.[1][2][3] Its classification is based on both its application method (vat dye) and its chemical constitution (anthraquinone).[4][5]

Table 1: Identification of C.I. Vat Brown 1

Identifier	Value
C.I. Generic Name	Vat Brown 1
C.I. Constitution Number	70800
CAS Registry Number	2475-33-4
Chemical Class	Anthraquinone
Molecular Formula	C₄₂H₁₈N₂O₆
Molecular Weight	646.60 g/mol
Alternative Names	Vat Navy Brown BR, Vat Brown 2R, Vat Brown BR, Cibanon Brown BR

Physicochemical Properties

Vat Brown 1 is a dark brown powder with specific solubility characteristics that are fundamental to its application as a vat dye.

Table 2: Physicochemical Properties of C.I. Vat Brown 1

Property	Description
Appearance	Dark brown powder
Solubility	Insoluble in water and cold xylene. Slightly soluble in hot 1,2,3,4-tetrahydronaphthalene (B1681288) and hot xylene.
Behavior in Concentrated Sulfuric Acid	Forms a Copenhagen green solution, which yields a brown precipitate upon dilution.
Leuco Form (Alkaline Reduction)	Yellow-brown
Leuco Form (Acid Reduction)	Dark olive

Manufacturing and Synthesis

The manufacturing process for C.I. Vat Brown 1 involves the condensation of 1,4-diaminoanthraquinone (B121737) with 1-bromoanthracene-9,10-dione. This is followed by a heating step in pyridine (B92270) with aluminum chloride.

Applications

C.I. Vat Brown 1 is primarily used for the dyeing and printing of cellulosic fibers such as cotton, hemp, silk, and viscose. It is also utilized in the dyeing of cotton yarn and for polyester/cotton blended fabrics, typically in a two-bath process.

Experimental Protocols

High-Performance Liquid Chromatography-Mass Spectrometry (HPLC-MS) for Identification and Purity Assessment

Principle: HPLC separates the components of a mixture based on their differential partitioning between a stationary phase and a mobile phase. Mass spectrometry then ionizes the separated components and measures their mass-to-charge ratio, allowing for their identification and structural elucidation. This technique is highly effective for the analysis of anthraquinone dyes.

Methodology:

• Sample Preparation: A small, precisely weighed sample of Vat Brown 1 is dissolved in a suitable organic solvent, such as N,N-dimethylformamide (DMF) or a mixture of methanol (B129727) and chloroform. The solution is then filtered through a 0.45 µm syringe filter to remove any particulate matter.

• Chromatographic Conditions:

  • Column: A C18 reversed-phase column is typically used.

  • Mobile Phase: A gradient elution is often employed, starting with a higher proportion of water (with a modifier like formic acid or acetic acid) and gradually increasing the proportion of an organic solvent like acetonitrile (B52724) or methanol.

  • Flow Rate: A typical flow rate is between 0.5 and 1.0 mL/min.

  • Detection: A Diode Array Detector (DAD) can be used to obtain the UV-Vis spectrum of the dye, while the mass spectrometer provides mass data.

• Mass Spectrometry Conditions:

  • Ionization Source: Electrospray ionization (ESI) is commonly used for anthraquinone dyes.

  • Polarity: Both positive and negative ion modes can be utilized, depending on the specific structure of the dye and any impurities.

  • Analysis: The mass spectrum of the main peak corresponding to Vat Brown 1 should show a molecular ion consistent with its molecular weight. The purity can be estimated from the relative peak areas in the chromatogram.

Fourier-Transform Infrared Spectroscopy (FTIR) for Structural Characterization

Principle: FTIR spectroscopy measures the absorption of infrared radiation by the sample, which causes molecular vibrations at specific frequencies. The resulting spectrum provides a fingerprint of the functional groups present in the molecule.

Methodology:

• Sample Preparation: A small amount of the powdered Vat Brown 1 sample is mixed with dry potassium bromide (KBr) and pressed into a thin, transparent pellet. Alternatively, the sample can be analyzed using an Attenuated Total Reflectance (ATR) accessory.

• Analysis: The sample is placed in the FTIR spectrometer, and the spectrum is recorded over a typical range of 4000 to 400 cm⁻¹.

• Interpretation: The resulting spectrum should exhibit characteristic absorption bands for the functional groups present in the Vat Brown 1 molecule, such as C=O (carbonyl) stretching from the anthraquinone structure, C=C stretching from the aromatic rings, and C-N stretching from the amino groups.

Colorfastness Testing

Principle: Colorfastness tests assess the resistance of the color of the dyed textile to various environmental factors it may encounter during its use, such as washing, light, and rubbing. Standardized methods from organizations like the International Organization for Standardization (ISO) and the American Association of Textile Chemists and Colorists (AATCC) are used.

5.3.1. Colorfastness to Washing (ISO 105-C06 / AATCC 61)

• A specimen of the fabric dyed with Vat Brown 1 is stitched together with a multifiber test fabric.

• The composite specimen is washed in a specified detergent solution under controlled conditions of temperature, time, and mechanical agitation.

• After washing and drying, the change in color of the dyed specimen and the staining of the adjacent multifiber fabric are assessed using the appropriate Gray Scales.

5.3.2. Colorfastness to Light (ISO 105-B02 / AATCC 16)

• A specimen of the fabric dyed with Vat Brown 1 is exposed to a controlled artificial light source that simulates natural sunlight (e.g., a Xenon arc lamp).

• Simultaneously, a set of blue wool standards with known lightfastness ratings are exposed.

• The fading of the test specimen is compared to the fading of the blue wool standards to determine its lightfastness rating.

5.3.3. Colorfastness to Rubbing (Crocking) (ISO 105-X12 / AATCC 8)

• A specimen of the fabric dyed with Vat Brown 1 is placed on the base of a crockmeter.

• A standard white cotton test cloth is rubbed against the colored specimen under controlled pressure for a specified number of cycles.

• The amount of color transferred to the white test cloth is assessed by comparing it to the Gray Scale for Staining.

Logical Relationships and Classification

The following diagram illustrates the classification of C.I. Vat Brown 1 within the broader context of chemical dyes and the Colour Index system.

Caption: Classification of C.I. Vat Brown 1.

References

• 1. Vat Brown 1, Vat Brown 1 Dye [xcwydyes.com]
• 2. Vat brown 1 TDS|Vat brown 1 from Chinese supplier and producer - VAT BROWN DYES - Enoch dye [enochdye.com]
• 3. aatcc.org [aatcc.org]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. Fabric Colorfastness Testing: 7 ISO And AATCC Standard Methods [vietextile.com]

In-Depth Technical Guide: Health and Safety Data for Vat Brown 1 Exposure

This technical guide provides a comprehensive overview of the available health and safety data for exposure to Vat Brown 1 (C.I. 70800; CAS No. 2475-33-4). The information is intended for researchers, scientists, and drug development professionals, presenting a consolidation of toxicological data, experimental protocols, and safety assessments.

Chemical and Physical Properties

Vat Brown 1 is an anthraquinone (B42736) dye. Key identification and property information is summarized below.

Property	Value
Chemical Name	C.I. Vat Brown 1
Colour Index (C.I.) No.	70800
CAS Number	2475-33-4
Molecular Formula	C₄₂H₁₈N₂O₆
Molecular Weight	646.6 g/mol
Appearance	Brown powder
Solubility	Insoluble in water.

Toxicological Data

Comprehensive quantitative toxicological data for Vat Brown 1 is limited in publicly available literature. The following tables summarize the available information, including general data for the broader class of vat dyes where specific data for Vat Brown 1 is not available.

Acute Toxicity

No specific LD50 (median lethal dose) or LC50 (median lethal concentration) values for Vat Brown 1 were identified. However, general data for vat dyes suggests low acute oral toxicity.

Endpoint	Species	Route	Value	Reference
Oral LD50	Rat	Oral	> 2000 mg/kg (for vat dyes in general)	General knowledge from safety data sheets.
Dermal LD50	-	-	Data not available	-
Inhalation LC50	-	-	Data not available	-

Irritation and Sensitization

Vat Brown 1 is generally considered to be an irritant to the eyes, skin, and respiratory system upon direct contact with the powder form.

Endpoint	Species	Result	Reference
Skin Irritation	-	May cause skin irritation.	Based on Material Safety Data Sheet (MSDS) information.
Eye Irritation	Rabbit	Expected to be a mild irritant.[1]	A general statement for anthraquinone dyes suggests mild irritation in rabbits at 500 mg for 24 hours.[1]
Respiratory Irritation	-	May cause respiratory tract irritation.	Based on MSDS information.
Sensitization	-	Data not available	-

Genotoxicity and Mutagenicity

There is conflicting information regarding the mutagenicity of Vat Brown 1. While its chemical structure, containing anthraquinone moieties, suggests a potential for mutagenicity, at least one database reports a negative result in a bacterial mutagenicity assay.

Assay	Test System	Result	Reference
Bacterial Reverse Mutation (Ames Test)	Salmonella typhimurium	Negative	[2]

It is important to note that one study on the prediction of mutagenicity suggested that Vat Brown 1 would be mutagenic based on its chemical structure[3]. Another study did not evaluate it due to insolubility in the culture medium[4].

Carcinogenicity

Vat Brown 1 is not classified as a carcinogen by major regulatory agencies such as the International Agency for Research on Cancer (IARC), the National Toxicology Program (NTP), or the Occupational Safety and Health Administration (OSHA).

Experimental Protocols

Detailed experimental protocols for toxicological studies on Vat Brown 1 are not publicly available. However, the following sections describe the standard methodologies for key toxicological assessments as would be applied to a substance like Vat Brown 1.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test is designed to assess the potential of a substance to cause irreversible (corrosion) or reversible (irritation) skin damage.

Principle: A single dose of the test substance is applied to the skin of an experimental animal, typically an albino rabbit.

Procedure:

• Animal Selection: Healthy, young adult albino rabbits are used.

• Dose Preparation: The test substance (0.5 g for a solid) is applied to a small area (approximately 6 cm²) of the clipped dorsal skin.

• Application: The substance is applied to a gauze patch and then to the skin. The patch is covered with a semi-occlusive dressing.

• Exposure: The exposure duration is typically 4 hours.

• Observation: After exposure, the patch is removed, and the skin is observed for erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch removal.

• Scoring: The severity of the skin reactions is scored according to a standardized grading system.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or corrosion.

Principle: A single dose of the test substance is applied to one eye of an experimental animal, with the other eye serving as a control.

Procedure:

• Animal Selection: Healthy, adult albino rabbits are used.

• Dose Administration: A single dose of the test substance (0.1 mL for a liquid or not more than 0.1 g for a solid) is instilled into the conjunctival sac of one eye.

• Observation: The eyes are examined at 1, 24, 48, and 72 hours after application. The cornea, iris, and conjunctiva are evaluated for opacity, inflammation, and redness.

• Scoring: Lesions are scored based on a standardized system. The reversibility of any observed effects is also assessed.

Bacterial Reverse Mutation Test (Ames Test - OECD Guideline 471)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.

Principle: The test uses several strains of the bacterium Salmonella typhimurium that have mutations in the genes required to synthesize the amino acid histidine. These bacteria, which cannot grow in a histidine-free medium, are exposed to the test substance. If the substance is a mutagen, it will cause a reverse mutation, allowing the bacteria to grow on a histidine-free medium.

Procedure:

• Bacterial Strains: Multiple strains of S. typhimurium are used to detect different types of mutations (e.g., base-pair substitutions and frameshift mutations).

• Metabolic Activation: The test is performed with and without a mammalian metabolic activation system (S9 mix, typically from rat liver) to mimic metabolic processes in mammals.

• Exposure: The bacterial strains are exposed to various concentrations of the test substance in the presence and absence of the S9 mix.

• Plating: The treated bacteria are plated on a minimal agar (B569324) medium that lacks histidine.

• Incubation: The plates are incubated for 48-72 hours.

• Evaluation: A positive result is indicated by a significant, dose-dependent increase in the number of revertant colonies compared to the negative control.

Visualizations

The following diagrams illustrate key conceptual frameworks relevant to the health and safety assessment of chemicals like Vat Brown 1.

Figure 1: Chemical Safety Assessment Workflow

Figure 2: Ames Test Experimental Workflow

References

• 1. softbeam.net:8080 [softbeam.net:8080]
• 2. ice.ntp.niehs.nih.gov [ice.ntp.niehs.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols for Dyeing Cotton with Vat Brown 1

These application notes provide a detailed laboratory procedure for the dyeing of cotton fabric with Vat Brown 1 (CI Vat Brown 1; CAS No: 2475-33-4). The protocols are intended for researchers, scientists, and professionals in the fields of textile chemistry and material science.

Overview

Vat dyes, including Vat Brown 1, are a class of water-insoluble dyes that are applied to cellulosic fibers, such as cotton, in a soluble, reduced form. The process involves four main stages: vatting, dyeing, oxidation, and soaping. The vatting step converts the insoluble dye into its water-soluble leuco form using a reducing agent in an alkaline medium. The cotton fabric is then immersed in this dye bath. Subsequently, the leuco dye within the fibers is oxidized back to its insoluble form, resulting in a colored fabric with excellent fastness properties.

Experimental Data

The following tables summarize the key quantitative parameters for the laboratory-scale dyeing of cotton with Vat Brown 1.

Table 1: Reagents and Materials

Reagent/Material	Specification	Purpose
Cotton Fabric	Scoured and bleached	Substrate for dyeing
Vat Brown 1	Commercial Grade	Colorant
Sodium Hydroxide (B78521) (NaOH)	Laboratory Grade	Alkaline medium for vatting and dyeing
Sodium Hydrosulfite (Na₂S₂O₄)	Laboratory Grade	Reducing agent for vatting
Turkey Red Oil	Laboratory Grade	Wetting and dispersing agent
Sodium Chloride (NaCl)	Laboratory Grade	Electrolyte to promote dye exhaustion
Hydrogen Peroxide (H₂O₂)	35% Solution	Oxidizing agent
Non-ionic Detergent	Laboratory Grade	Soaping agent
Acetic Acid (CH₃COOH)	Laboratory Grade	Neutralizing agent

Table 2: Experimental Parameters for Dyeing

Parameter	Value	Unit	Stage
Liquor Ratio	1:20	-	Vatting & Dyeing
Dye Concentration	2	% on weight of fabric (owf)	Dyeing
Sodium Hydroxide	5-12	g/L	Vatting & Dyeing
Sodium Hydrosulfite	3-8	g/L	Vatting & Dyeing
Turkey Red Oil	1-2	g/L	Vatting
Sodium Chloride	10-20	g/L	Dyeing
Vatting Temperature	50-60	°C	Vatting
Vatting Time	15-20	minutes	Vatting
Dyeing Temperature	60	°C	Dyeing
Dyeing Time	45-60	minutes	Dyeing
Oxidation Temperature	40-50	°C	Oxidation
Oxidation Time	10-15	minutes	Oxidation
Soaping Temperature	95-100	°C	Soaping
Soaping Time	10-15	minutes	Soaping

Experimental Protocols

Pre-treatment of Cotton Fabric

• Scouring: The raw cotton fabric is first scoured to remove natural waxes, oils, and other impurities. This is typically done by treating the fabric in a solution containing sodium hydroxide (2-3 g/L) and a wetting agent (1 g/L) at 90-100°C for 1-2 hours.

• Bleaching: To achieve a white base for dyeing, the scoured fabric is bleached, commonly with a hydrogen peroxide solution at an alkaline pH.

• Washing and Neutralization: The fabric is thoroughly washed with hot and cold water to remove residual chemicals and then neutralized with a dilute solution of acetic acid. Finally, it is rinsed with deionized water and dried.

Vatting of Vat Brown 1

• Prepare a stock solution of the dye by pasting the required amount of Vat Brown 1 powder with an equal amount of Turkey Red Oil and a small amount of warm water (40-50°C).

• In a separate vessel, prepare the dye bath with the required volume of water to achieve the desired liquor ratio (e.g., 1:20).

• Add the required amount of sodium hydroxide to the dye bath and stir until dissolved.

• Add the prepared dye paste to the alkaline solution.

• Gradually add the sodium hydrosulfite to the dye bath while stirring.

• Raise the temperature of the dye bath to 50-60°C and maintain for 15-20 minutes to ensure complete reduction of the dye. The color of the solution will change, indicating the formation of the leuco-vat dye.

Dyeing of Cotton Fabric

• Introduce the pre-wetted cotton fabric into the prepared leuco-vat dye bath.

• Raise the temperature to 60°C and hold for 45-60 minutes.

• To enhance dye uptake, sodium chloride can be added in two equal portions at the beginning and after 20 minutes of dyeing.

• Ensure the fabric remains fully immersed in the dye bath to prevent premature oxidation.

Oxidation

• After the dyeing is complete, remove the fabric from the dye bath and squeeze out the excess liquor.

• The soluble leuco dye absorbed by the fibers needs to be converted back to its insoluble form. This can be achieved by:

  • Air Oxidation: Exposing the fabric to the atmosphere for 10-20 minutes.

  • Chemical Oxidation: Immersing the fabric in a bath containing hydrogen peroxide (0.5-1.0 g/L) at 40-50°C for 10-15 minutes.[1]

• After oxidation, the characteristic brown color of the dye will develop on the fabric.

Soaping and After-treatment

• To remove any loose dye particles from the fabric surface and to improve the fastness properties, a soaping treatment is necessary.

• Prepare a soaping bath containing a non-ionic detergent (1-2 g/L) and soda ash (1-2 g/L).[1]

• Treat the dyed and oxidized fabric in this bath at 95-100°C for 10-15 minutes.[1]

• Rinse the fabric thoroughly with hot water followed by cold water.

• Finally, dry the dyed cotton fabric.

Visualizations

Caption: Experimental workflow for dyeing cotton with Vat Brown 1.

Caption: Chemical mechanism of vat dyeing.

References

• 1. textiletrainer.com [textiletrainer.com]

Application Notes and Protocols for the Quantification of Vat Brown 1 in Textiles

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Brown 1 (C.I. 70800) is an anthraquinone (B42736) dye widely used in the textile industry for its excellent fastness properties on cellulosic fibers such as cotton.[1][2] Accurate quantification of this dye in textiles is crucial for quality control, process optimization, and regulatory compliance. This document provides detailed application notes and experimental protocols for the quantification of Vat Brown 1 in textile matrices using High-Performance Liquid Chromatography (HPLC) and UV-Visible (UV-Vis) Spectrophotometry.

Analytical Methods Overview

The quantification of Vat Brown 1 from textiles primarily involves two stages: extraction of the dye from the textile matrix and subsequent analysis of the extract. Due to the water-insoluble nature of vat dyes in their pigment form, a reductive extraction is necessary to convert Vat Brown 1 into its water-soluble leuco form. The primary analytical techniques for the quantification of the extracted dye are HPLC with a Diode Array Detector (DAD) or UV-Vis detector, and UV-Vis Spectrophotometry.[3][4]

• High-Performance Liquid Chromatography (HPLC): This is the preferred method for its high sensitivity, specificity, and ability to separate the analyte of interest from other components in the extract.

• UV-Visible Spectrophotometry: This method offers a simpler and faster alternative for routine analysis, relying on the characteristic light absorption of the dye in solution.

Experimental Protocols

Reductive Extraction of Vat Brown 1 from Textile Samples

This protocol describes the extraction of Vat Brown 1 from a textile sample by converting it to its soluble leuco form.

Materials and Reagents:

• Dyed textile sample (e.g., cotton)

• Sodium dithionite (B78146) (Na₂S₂O₄)

• Sodium hydroxide (B78521) (NaOH)

• Nitrogen gas

• Deionized water

• Volumetric flasks

• Heating magnetic stirrer

• Centrifuge

Procedure:

• Accurately weigh approximately 100 mg of the dyed textile sample and cut it into small pieces.

• Place the textile pieces into a 100 mL conical flask.

• Prepare a fresh extraction solution by dissolving 2 g of sodium dithionite and 2 g of sodium hydroxide in 100 mL of deionized water in a volumetric flask. The solution should be prepared immediately before use to minimize degradation of the reducing agent.

• Add 50 mL of the extraction solution to the conical flask containing the textile sample.

• Gently purge the flask with nitrogen gas for 1-2 minutes to remove oxygen, which can re-oxidize the leuco dye.

• Seal the flask and place it on a heating magnetic stirrer. Heat the mixture at 50-60°C with continuous stirring for 30 minutes. The color of the solution should change as the insoluble dye is reduced to its soluble yellow-brown leuco form.

• After extraction, cool the flask to room temperature.

• Transfer the extract to a centrifuge tube and centrifuge at 4000 rpm for 10 minutes to separate the textile fibers and any solid residues.

• Carefully decant the supernatant (the clear extract) into a clean volumetric flask.

• The extract is now ready for analysis by HPLC or UV-Vis spectrophotometry. It is recommended to analyze the extract promptly to avoid re-oxidation.

Quantification by High-Performance Liquid Chromatography (HPLC)

Instrumentation and Conditions (Typical for Anthraquinone Dyes):

Parameter	Specification
HPLC System	Agilent 1260 Infinity II or equivalent with a Diode Array Detector (DAD) or UV-Vis Detector
Column	C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)
Mobile Phase	A: 0.1% Formic acid in WaterB: Acetonitrile
Gradient	0-20 min: 30-90% B20-25 min: 90% B25-30 min: 30% B
Flow Rate	1.0 mL/min
Injection Volume	20 µL
Column Temperature	30°C
Detection Wavelength	To be determined by scanning the extract (a wavelength around 450-500 nm is expected for the leuco form)

Procedure:

• Preparation of Standard Solutions:

  • Prepare a stock solution of Vat Brown 1 (in its leuco form, if a pure standard is available, or by reducing a known amount of the pigment form) of a known concentration (e.g., 100 µg/mL) in the extraction solution.

  • Prepare a series of calibration standards by diluting the stock solution with the extraction solution to achieve concentrations in the range of 1-50 µg/mL.

• Calibration:

  • Inject the calibration standards into the HPLC system and record the peak area for each concentration.

  • Construct a calibration curve by plotting the peak area versus the concentration of Vat Brown 1.

• Sample Analysis:

  • Filter the extracted sample solution through a 0.45 µm syringe filter.

  • Inject the filtered sample extract into the HPLC system.

  • Identify the peak corresponding to Vat Brown 1 based on the retention time obtained from the standard injections.

  • Record the peak area of the Vat Brown 1 peak in the sample chromatogram.

• Quantification:

  • Determine the concentration of Vat Brown 1 in the extract using the calibration curve.

  • Calculate the amount of Vat Brown 1 in the original textile sample using the following formula: Amount of Dye (mg/g) = (Concentration from curve (µg/mL) * Volume of extract (mL)) / (Weight of textile sample (mg))

Quantification by UV-Visible Spectrophotometry

Instrumentation and Conditions:

Parameter	Specification
Spectrophotometer	Double beam UV-Vis spectrophotometer
Wavelength Range	300 - 700 nm
Cuvette	1 cm quartz cuvette
Blank	Extraction solution (sodium dithionite and sodium hydroxide in deionized water)

Procedure:

• Determination of λmax:

  • Scan the extracted sample solution from 300 to 700 nm to determine the wavelength of maximum absorbance (λmax) for the leuco form of Vat Brown 1. Based on available spectra, this is expected to be in the visible region.

• Preparation of Standard Solutions:

  • Prepare a stock solution and a series of calibration standards as described in the HPLC protocol.

• Calibration:

  • Measure the absorbance of each calibration standard at the determined λmax using the extraction solution as a blank.

  • Construct a calibration curve by plotting absorbance versus the concentration of Vat Brown 1.

• Sample Analysis:

  • Dilute the extracted sample solution with the extraction solution if the initial absorbance is too high (typically above 1.5).

  • Measure the absorbance of the (diluted) sample extract at the λmax.

• Quantification:

  • Determine the concentration of Vat Brown 1 in the (diluted) extract using the calibration curve.

  • Calculate the amount of Vat Brown 1 in the original textile sample, taking into account any dilution factors.

Data Presentation

The following table presents hypothetical quantitative data for the analysis of Vat Brown 1 in different cotton textile samples to illustrate the expected results from the described analytical methods.

Sample ID	Textile Type	Analytical Method	Concentration in Extract (µg/mL)	Amount of Dye in Textile (mg/g)
CT-001	100% Cotton	HPLC	15.8	7.9
CT-002	100% Cotton	HPLC	22.5	11.3
CV-001	Cotton/Viscose Blend	HPLC	12.3	6.2
CT-003	100% Cotton	UV-Vis	16.2	8.1
CT-004	100% Cotton	UV-Vis	21.9	11.0

Visualizations

References

• 1. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. researchgate.net [researchgate.net]
• 4. inis.iaea.org [inis.iaea.org]

Application Note: High-Performance Liquid Chromatography (HPLC) Method for the Analysis of Vat Brown 1

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the qualitative and quantitative analysis of Vat Brown 1 (C.I. 70800). Vat Brown 1, an anthraquinone (B42736) dye, is notably insoluble in water, presenting a challenge for standard analytical techniques.[1][2][3] This method utilizes a reverse-phase HPLC system with a suitable organic mobile phase to achieve efficient separation and quantification. The protocol outlined is intended for researchers, scientists, and professionals in the fields of dye chemistry, quality control, and drug development who require a precise method for the analysis of this compound.

Introduction

Vat Brown 1 is a complex organic dye with the molecular formula C42H18N2O6.[4][5] Its insolubility in aqueous solutions necessitates the use of organic solvents for analytical sample preparation and mobile phases in chromatographic separations. High-Performance Liquid Chromatography (HPLC) is a powerful analytical tool for the separation, identification, and quantification of individual components in a mixture. This application note provides a detailed protocol for the analysis of Vat Brown 1, which can be adapted for purity assessment, stability studies, and quantification in various matrices.

Chemical Properties of Vat Brown 1

• Appearance: Dark brown powder

• Molecular Formula: C42H18N2O6

• Molecular Weight: 646.60 g/mol

• CAS Number: 2475-33-4

• Solubility: Insoluble in water; slightly soluble in hot xylene and tetrahydronaphthalene.

Experimental Protocols

Instrumentation and Materials

• HPLC System: An Agilent 1200 series system or equivalent, equipped with a quaternary pump, autosampler, thermostatted column compartment, and a Diode-Array Detector (DAD).

• Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

• Solvents: HPLC grade acetonitrile (B52724), methanol, and water. Trifluoroacetic acid (TFA).

• Sample Diluent: Dimethylformamide (DMF) or a mixture of acetonitrile and water.

• Vat Brown 1 Standard: Reference standard of known purity.

Chromatographic Conditions

A summary of the HPLC operating parameters is provided in the table below.

Parameter	Condition
Stationary Phase	C18 Reverse-Phase Column (4.6 x 150 mm, 5 µm)
Mobile Phase A	Water with 0.1% TFA
Mobile Phase B	Acetonitrile with 0.1% TFA
Gradient Elution	70% B to 95% B over 15 minutes, then hold for 5 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	10 µL
Detection Wavelength	254 nm (or optimal wavelength determined by UV scan)

Standard and Sample Preparation

Standard Preparation:

• Accurately weigh approximately 10 mg of the Vat Brown 1 reference standard.

• Dissolve the standard in 10 mL of DMF to prepare a stock solution of 1 mg/mL.

• Perform serial dilutions of the stock solution with the mobile phase (initial conditions) to prepare a series of calibration standards (e.g., 1, 5, 10, 25, 50, 100 µg/mL).

Sample Preparation:

• Accurately weigh a sample containing Vat Brown 1.

• Extract or dissolve the sample in a known volume of DMF.

• Filter the sample solution through a 0.45 µm syringe filter prior to injection to remove any particulate matter.

• Dilute the filtered sample with the mobile phase to a concentration within the calibration range.

Data Presentation

Table 1: System Suitability Parameters

Parameter	Acceptance Criteria
Tailing Factor (T)	T ≤ 2.0
Theoretical Plates (N)	N ≥ 2000
Repeatability (%RSD)	≤ 2.0%

Table 2: Calibration Curve Data for Vat Brown 1

Concentration (µg/mL)	Peak Area (mAU*s)
1	[Insert Value]
5	[Insert Value]
10	[Insert Value]
25	[Insert Value]
50	[Insert Value]
100	[Insert Value]
Correlation Coefficient (r²)	≥ 0.999

Visualization of Experimental Workflow

Caption: Workflow for the HPLC analysis of Vat Brown 1.

Conclusion

The HPLC method described in this application note provides a reliable and reproducible approach for the analysis of Vat Brown 1. The use of a C18 reverse-phase column with a gradient elution of acetonitrile and water allows for the effective separation of the analyte from potential impurities. This method is suitable for routine quality control and research applications involving Vat Brown 1.

References

• 1. Vat Brown 1, Vat Brown 1 Dye [xcwydyes.com]
• 2. Vat brown 1 TDS|Vat brown 1 from Chinese supplier and producer - VAT BROWN DYES - Enoch dye [enochdye.com]
• 3. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
• 4. worlddyevariety.com [worlddyevariety.com]
• 5. VAT BROWN 1|CAS NO.2475-33-4 [chinainterdyes.com]

Application of Vat Brown 1 in Textile Printing and Dyeing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Brown 1, also known as Vat Brown BR, is an anthraquinone-based vat dye recognized for its excellent fastness properties on cellulosic fibers.[1] Its application is prevalent in the dyeing of cotton, linen, viscose, and silk, where high resistance to washing, light, and rubbing is required.[1][2][3] While primarily used for dyeing, it also finds limited application in textile printing, particularly for discharge printing on light-colored fabrics.[2] This document provides detailed application notes and protocols for the use of Vat Brown 1 in textile dyeing and printing, intended for research and development purposes.

Chemical and Physical Properties

Vat Brown 1 is a dark brown powder that is insoluble in water. Its chemical formula is C42H18N2O6, and its CAS number is 2475-33-4. The dye's insolubility necessitates a reduction step (vatting) to convert it into a water-soluble leuco form, which has an affinity for textile fibers. This is typically achieved using a reducing agent like sodium hydrosulfite in an alkaline medium (caustic soda). Subsequent oxidation reforms the insoluble dye molecule within the fiber, resulting in a strong and durable coloration.

Quantitative Data: Fastness Properties

The performance of Vat Brown 1 dyed textiles is characterized by its excellent fastness ratings. The following table summarizes these properties.

Fastness Test	Standard Depth	1/12 Depth
Light (Xenon Arc)	7-8	7
Soaping (95°C)	5	5
Perspiration	4-5	5
Rubbing (Dry)	4-5	4-5
Rubbing (Wet)	3-4	4-5
Ironing	4-5	4-5
Chlorine Bleach	4	4-5
Oxygen Bleach	4-5	5
Mercerizing	5	5

Data sourced from various supplier technical data sheets.

Experimental Protocols

Protocol 1: Exhaust Dyeing of Cotton Fabric with Vat Brown 1

This protocol details the procedure for dyeing cotton fabric in a laboratory setting using an exhaust method.

Materials and Equipment:

• Vat Brown 1 dye

• Cotton fabric (scoured and bleached)

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na2S2O4)

• Wetting agent

• Sequestering agent

• Laboratory dyeing machine or water bath with stirrer

• Beakers, graduated cylinders, and pipettes

• pH meter

• Vat reduction indicator paper

Procedure:

• Dye Bath Preparation:

  • Set the dye bath to 40°C.

  • Add a wetting agent (e.g., 1 g/L) and a sequestering agent (e.g., 2 g/L) to the required volume of water.

  • Introduce the cotton fabric and run the machine for 5-10 minutes to ensure thorough wetting.

• Vatting (Reduction):

  • In a separate container, prepare the dye stock solution. Disperse the calculated amount of Vat Brown 1 in a small amount of water.

  • Add the required amount of sodium hydroxide (e.g., 10-15 g/L) and sodium hydrosulfite (e.g., 5-10 g/L) to the dye dispersion. The solution should turn a yellow-brown color, indicating the formation of the leuco-vat.

  • Allow the reduction to proceed for 10-15 minutes at 40-50°C.

• Dyeing:

  • Add the prepared leuco-vat dye solution to the dye bath.

  • Run the machine for 5 minutes.

  • Gradually raise the temperature to 60°C at a rate of 2-3°C per minute.

  • Continue dyeing for 40-50 minutes, maintaining the reducing conditions. The state of reduction can be monitored using vat reduction indicator paper.

• Rinsing and Oxidation:

  • After dyeing, remove the fabric and rinse with cold water to remove unfixed dye.

  • Oxidize the fabric by exposing it to air or by treating it with an oxidizing agent such as hydrogen peroxide (0.5-1.0 g/L) at 40-50°C for 10 minutes. This step is crucial for the development of the final brown shade as the leuco form is converted back to the insoluble pigment.

• Soaping:

  • To improve fastness and remove any loosely adhering dye particles, a soaping treatment is necessary.

  • Treat the fabric in a solution containing a detergent (e.g., 2 g/L) and soda ash (e.g., 2 g/L) at 95-100°C for 10-15 minutes.

  • Rinse thoroughly with hot and then cold water.

• Drying:

  • Dry the fabric in an oven or air dry.

Protocol 2: Two-Phase Printing with Vat Brown 1

This protocol outlines the general procedure for printing cotton fabric with Vat Brown 1 using a two-phase process, which is more common for vat dyes.

Materials and Equipment:

• Vat Brown 1 pigment dispersion

• Thickener (e.g., starch-ether)

• Glycerin (humectant)

• Printing screen or block

• Squeegee

• Drying oven

• Chemical padder

• Steamer

Procedure:

• Print Paste Preparation:

  • Prepare a print paste by mixing the Vat Brown 1 pigment dispersion with a suitable thickener and glycerin. The exact recipe will depend on the desired viscosity and color depth.

• Printing:

  • Apply the print paste to the prepared cotton fabric using a screen or block.

  • Dry the printed fabric thoroughly at a moderate temperature (e.g., 100-120°C).

• Chemical Padding (Reduction):

  • Prepare a chemical pad bath containing sodium hydroxide and sodium hydrosulfite.

  • Pass the dried, printed fabric through the chemical pad bath. This step reduces the printed dye to its soluble leuco form, allowing it to penetrate the fibers.

• Steaming (Fixation):

  • Immediately after padding, steam the fabric in an air-free steamer at a high temperature (e.g., 102-105°C) for several minutes. This fixes the leuco-vat dye within the cellulosic fibers.

• Rinsing, Oxidation, and Soaping:

  • Follow the same rinsing, oxidation, and soaping procedures as described in the dyeing protocol (Protocol 1, steps 4 and 5) to develop the final color and remove excess chemicals and unfixed dye.

• Drying:

  • Dry the final printed fabric.

Diagrams

Caption: Workflow for the exhaust dyeing of cotton with Vat Brown 1.

Safety and Environmental Considerations

Vat Brown 1, like many textile dyes, should be handled with care. It is important to avoid dust inhalation and skin contact by using appropriate personal protective equipment (PPE) such as gloves, safety glasses, and a dust mask. The manufacturing process of vat dyes can involve hazardous chemicals and may result in waste streams that require proper treatment. Research into the biodegradation of vat dyes is ongoing, with some studies showing that certain microorganisms can decolorize and degrade them under specific conditions. Proper disposal of dye baths and rinsing water should be in accordance with local regulations.

References

• 1. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 2. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
• 3. Vat Brown 1, Vat Brown 1 Dye [xcwydyes.com]

Application Notes and Protocols for Testing the Lightfastness of Vat Brown 1 Dyed Fabric

Introduction

Vat Brown 1 (C.I. 70800) is an anthraquinone (B42736) vat dye known for its characteristic reddish-brown hue and is primarily used for dyeing cellulosic fibers such as cotton, linen, and viscose.[1][2][3] A critical performance characteristic of any dyed textile is its ability to resist color fading upon exposure to light. This property, known as lightfastness, is a key determinant of the fabric's durability and aesthetic lifespan. Vat dyes, in general, are recognized for their excellent fastness properties, and Vat Brown 1 is noted for its very high lightfastness, typically rated between 7 and 8 on the blue wool scale.[1][4]

These application notes provide a detailed protocol for determining the lightfastness of fabrics dyed with Vat Brown 1, adhering to internationally recognized standards. The methodology is designed for researchers, scientists, and quality control professionals in the textile and dye manufacturing industries.

Experimental Principles

The lightfastness of a textile is determined by exposing it to a controlled artificial light source that simulates natural daylight. The degree of color change on the test specimen is then assessed by comparing it to a set of standardized blue wool references that have been exposed simultaneously. The lightfastness is rated on a scale of 1 to 8, where 1 indicates very poor lightfastness and 8 represents the highest level of fastness.

Data Presentation

Quantitative assessment of lightfastness is achieved by evaluating the color change of the exposed fabric against the Blue Wool standards. The results can be summarized in the following table:

Parameter	Test Specimen (Vat Brown 1 Dyed Fabric)	Blue Wool Reference 7	Blue Wool Reference 8
Exposure Duration (Hours)	100	100	100
Initial Color (CIELAB L, a, b)	Insert Data	Insert Data	Insert Data
Final Color (CIELAB L, a, b)	Insert Data	Insert Data	Insert Data
Color Difference (ΔE*ab)	Calculate Data	Calculate Data	Calculate Data
Grey Scale Rating	Determine Rating	Grade 4	Determine Rating
Lightfastness Rating	7-8	-	-

Experimental Protocol

This protocol is based on the principles outlined in ISO 105-B02 and AATCC Test Method 16.

1. Materials and Equipment

• Test Specimen: A representative sample of the fabric dyed with Vat Brown 1.

• Blue Wool References: A set of standardized blue wool lightfastness references (specifically references 7 and 8 are crucial for high-fastness dyes).

• Xenon Arc Lamp Weathering Instrument: A lightfastness tester equipped with a filtered xenon arc lamp to simulate solar radiation. The instrument should allow for the control of irradiance, temperature, and humidity.

• Specimen Holders: To mount the test specimens and blue wool references.

• Opaque Masks: To cover a portion of the specimens and references, creating an unexposed area for comparison.

• Grey Scale for Assessing Change in Colour (ISO 105-A02): For visual assessment of color change.

• Spectrophotometer/Colorimeter: For quantitative measurement of color.

• Standard Textile Conditioning Room: Maintained at 20 ± 2 °C and 65 ± 5% relative humidity.

2. Specimen Preparation

• Cut at least one test specimen from the Vat Brown 1 dyed fabric, with dimensions suitable for the specimen holder of the lightfastness tester. A typical size is 45 mm x 10 mm.

• If the fabric has a pattern, ensure the specimen is representative of the overall color.

• Mount the specimen in a specimen holder, ensuring it is flat and free of wrinkles.

• Cover approximately half of the specimen with an opaque mask to serve as the unexposed control.

• Simultaneously prepare the Blue Wool References 7 and 8 in the same manner.

3. Xenon Arc Weathering Instrument Setup

The following test conditions are recommended based on ISO 105-B02, Method 3:

Parameter	Condition
Light Source	Filtered Xenon Arc Lamp
Irradiance	42 W/m² (300-400 nm) or 1.10 W/m² @ 420 nm
Black Standard Temperature (BST)	65 ± 3 °C
Chamber Temperature	35 ± 2 °C
Relative Humidity	40 ± 5%
Exposure Cycle	Continuous Light

4. Exposure Procedure

• Place the mounted test specimen and Blue Wool References in the weathering instrument.

• Arrange the holders to ensure uniform exposure to the light source.

• Initiate the exposure program with the specified conditions.

• The duration of the exposure is determined by the fading of the Blue Wool References. For a high lightfastness dye like Vat Brown 1, the test is typically continued until Blue Wool Reference 7 shows a color change corresponding to Grade 4 on the Grey Scale.

5. Evaluation

• Visual Assessment:

  • Once the exposure is complete, remove the specimen and Blue Wool References from the instrument.

  • Allow the samples to condition in the standard textile conditioning room for at least 4 hours in the dark.

  • Remove the opaque masks.

  • In a standard viewing cabinet, visually compare the color difference between the exposed and unexposed portions of the Vat Brown 1 test specimen.

  • Use the Grey Scale for Assessing Change in Colour to assign a rating from 1 to 5 (with half steps), where 5 represents no change and 1 represents a significant change.

  • The lightfastness rating is the number of the Blue Wool Reference that shows a similar degree of fading to the test specimen. Given the known high fastness of Vat Brown 1, the rating is expected to be in the 7-8 range.

• Instrumental Assessment:

  • Use a spectrophotometer to measure the CIELAB (L, a, b*) color coordinates of both the unexposed and exposed portions of the test specimen and the Blue Wool References.

  • Calculate the total color difference (ΔEab) using the following formula: ΔEab = √[(ΔL)² + (Δa)² + (Δb*)²]

  • The ΔE*ab value provides a quantitative measure of the color change.

Visualization of the Experimental Workflow

Caption: Experimental workflow for testing the lightfastness of Vat Brown 1 dyed fabric.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
• 3. Vat Brown BR COLL-Vat Dyes-Qingdao Sanhuan Colorchem CO.,LTD [cncolorchem.com]
• 4. VAT BROWN 1|CAS NO.2475-33-4 [chinainterdyes.com]

Application Notes and Protocols: Wash Fastness Testing of Cotton Dyed with Vat Brown 1

Abstract

This document provides detailed application notes and experimental protocols for evaluating the wash fastness of cotton fabric dyed with C.I. Vat Brown 1. The procedures outlined herein adhere to the internationally recognized standard ISO 105-C06:2010 for color fastness to domestic and commercial laundering.[1][2][3][4][5] Vat dyes are known for their excellent fastness properties on cellulosic fibers, making them suitable for textiles requiring high durability. This guide is intended for researchers, scientists, and quality control professionals in the textile and drug development industries (for applications such as colored excipients or textiles for medical devices).

Introduction

Vat Brown 1 (C.I. 70800) is an anthraquinone-based vat dye that imparts a red-light brown shade on cotton and other cellulosic fibers. Its chemical structure lends itself to high stability and insolubility in water, which, after a reduction and oxidation process during dyeing, results in excellent fastness properties. Wash fastness is a critical quality parameter for textiles, indicating the resistance of the color to repeated laundering cycles. This protocol details the methodology for dyeing cotton with Vat Brown 1 and subsequently testing its wash fastness according to the ISO 105-C06 A2S test method.

Materials and Reagents

2.1 Dyeing Process

• Scoured and bleached 100% cotton fabric

• Vat Brown 1 (C.I. 70800)

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Glacial acetic acid (CH₃COOH)

• Hydrogen peroxide (H₂O₂) (35%)

• Non-ionic wetting agent

• Distilled or deionized water

2.2 Wash Fastness Testing

• ECE reference detergent (without optical brightener)

• Sodium perborate (B1237305) tetrahydrate (NaBO₃·4H₂O)

• Multifiber adjacent fabric (Type DW: acetate, cotton, nylon, polyester, acrylic, wool)

• Stainless steel balls (6 mm diameter)

• Grade 3 water

• Grey Scale for Assessing Change in Colour (ISO 105-A02)

• Grey Scale for Assessing Staining (ISO 105-A03)

Equipment

• Laboratory dyeing machine (e.g., Mathis Labomat)

• Launder-Ometer or equivalent wash fastness tester (e.g., Gyrowash)

• Spectrophotometer or color matching cabinet

• Hot air oven

• Analytical balance

• pH meter

• Sewing machine

Experimental Protocols

4.1 Protocol 1: Dyeing of Cotton Fabric with Vat Brown 1

This protocol describes a typical exhaust dyeing method for cotton.

• Fabric Preparation: Start with scoured and bleached 100% cotton fabric, cut to the desired size.

• Dye Bath Preparation (Vatting):

  • Prepare a stock solution of Vat Brown 1. For a 2% depth of shade, use 2 g of dye per 100 g of fabric.

  • In a separate container, create a reduction bath. For a liquor ratio of 1:20 (e.g., 10 g fabric in 200 mL water), add 5-10 g/L sodium hydroxide and 5-10 g/L sodium hydrosulfite to warm water (50-60°C).

  • Add the dye dispersion to the reduction bath. The solution should turn a yellow-brown color, indicating the soluble leuco form of the dye.

• Dyeing:

  • Introduce the cotton fabric into the dyebath at 40-50°C.

  • Raise the temperature to 60°C and maintain for 45-60 minutes, ensuring continuous agitation.

• Rinsing and Oxidation:

  • Remove the fabric from the dyebath and rinse with cold water to remove excess dye and chemicals.

  • Allow the fabric to air-oxidize or treat with an oxidizing agent (e.g., 1-2 mL/L hydrogen peroxide and 1-2 mL/L acetic acid in a fresh bath at 50°C for 10-15 minutes). The original brown color will reappear as the dye becomes insoluble within the fiber.

• Soaping:

  • To improve fastness and remove surface dye particles, soap the fabric at 95°C for 15 minutes with a solution containing 2 g/L of a non-ionic detergent.

• Final Rinse and Drying:

  • Rinse the fabric thoroughly with hot and then cold water.

  • Dry the dyed fabric in a hot air oven at a temperature not exceeding 100°C.

4.2 Protocol 2: Wash Fastness Testing (ISO 105-C06 A2S)

This test is designed to simulate a single domestic or commercial wash at 40°C.

• Specimen Preparation:

  • Cut a 10 cm x 4 cm specimen of the Vat Brown 1 dyed cotton fabric.

  • Place the dyed specimen between a 10 cm x 4 cm piece of multifiber adjacent fabric.

  • Sew along one of the shorter edges to form a composite specimen.

• Test Solution Preparation:

  • Prepare a wash solution containing 4 g/L ECE reference detergent and 1 g/L sodium perborate tetrahydrate in Grade 3 water.

• Washing Procedure:

  • Preheat the water bath of the Launder-Ometer to 40°C ± 2°C.

  • Place the composite specimen in a stainless-steel container.

  • Add 10 stainless steel balls to the container.

  • Add 150 mL of the prepared test solution.

  • Seal the container and place it in the Launder-Ometer.

  • Run the machine for 30 minutes at 40°C.

• Rinsing and Drying:

  • Remove the specimen from the container and rinse twice in beakers of Grade 3 water.

  • Rinse for a further minute under cold running water.

  • Squeeze out excess water by hand.

  • Separate the dyed cotton from the multifiber fabric by cutting the stitching, leaving a small join on one edge.

  • Dry the specimens by hanging them in warm air not exceeding 60°C.

• Evaluation:

  • Allow the specimens to condition for at least 4 hours in a standard atmosphere.

  • Assess the change in color of the dyed cotton specimen using the Grey Scale for Assessing Change in Colour.

  • Assess the degree of staining on each of the six fiber strips of the multifiber adjacent fabric using the Grey Scale for Assessing Staining.

  • Perform the assessment in a standardized color matching cabinet.

Data Presentation

The wash fastness of Vat Brown 1 on cotton is expected to be excellent. The following table summarizes the anticipated results based on the known performance of high-quality vat dyes.

Assessment Type	Parameter	Grey Scale Rating (1-5)
Color Change	Fading of Vat Brown 1 on Cotton	4-5
Staining	Staining on Acetate	5
Staining on Cotton	4-5
Staining on Nylon	4-5
Staining on Polyester	5
Staining on Acrylic	5
Staining on Wool	4-5

Note: Grey Scale ratings are from 1 (poor) to 5 (excellent).

Visualizations

The following diagram illustrates the complete experimental workflow from cotton preparation to the final evaluation of wash fastness.

References

• 1. blog.qima.com [blog.qima.com]
• 2. textilelearner.net [textilelearner.net]
• 3. ISO 105 C06 Color Fastness to Washing Test Method [darongtester.com]
• 4. chiuvention.com [chiuvention.com]
• 5. cdn.standards.iteh.ai [cdn.standards.iteh.ai]

Application Notes and Protocols for the Electrochemical Degradation of Vat Brown 1 in Wastewater Treatment

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Brown 1, a complex anthraquinone (B42736) dye, is extensively used in the textile industry for dyeing cotton fibers.[1] Due to its complex aromatic structure, it is resistant to conventional biological wastewater treatment methods, leading to significant environmental concerns.[1][2] Electrochemical degradation has emerged as a promising and effective advanced oxidation process for the treatment of wastewater containing recalcitrant dyes like Vat Brown 1.[1][2] This method utilizes an electrochemical cell to generate powerful oxidizing agents that break down the dye molecules into simpler, less harmful substances.

This document provides detailed application notes and experimental protocols for the electrochemical degradation of Vat Brown 1, summarizing key findings and methodologies from recent research.

Principle of Electrochemical Degradation

The electrochemical degradation of Vat Brown 1 relies on the generation of highly reactive oxidizing species at the anode surface and in the bulk solution. When a supporting electrolyte such as sodium chloride (NaCl) is used, active chlorine species (Cl₂, HClO, ClO⁻) are produced at the anode. These species are potent oxidizing agents that can effectively degrade the complex structure of the dye. Additionally, hydroxyl radicals (•OH), which are powerful and non-selective oxidants, can be generated on the surface of certain anode materials, contributing to the mineralization of the dye into CO₂, water, and inorganic ions.

The overall process is influenced by several key operational parameters, including the initial pH of the solution, current density, and the type and concentration of the supporting electrolyte. Optimization of these parameters is crucial for achieving high degradation efficiency.

Data Presentation

The efficiency of the electrochemical degradation of Vat Brown 1 under optimized conditions is summarized in the table below.

Parameter	Condition	Result	Reference
Initial Dye Concentration	50 ppm (w/v)	-
Electrodes	Graphite (B72142) Carbon	-
Supporting Electrolyte	25 g/L NaCl	-
Current Density	170 A/m²	-
pH	9	-
Treatment Time	240 minutes	-
Color Removal Efficiency	-	94.55%	****
COD Removal Efficiency	-	82.49%	****

Experimental Protocols

Materials and Reagents

• Vat Brown 1 Dye: Commercial grade (e.g., Indanthren Brown BR Coll.)

• Supporting Electrolyte: Sodium Chloride (NaCl), analytical grade

• pH Adjustment: Sodium Hydroxide (NaOH) and Hydrochloric Acid (HCl), analytical grade

• Electrodes: Graphite carbon plates

• Deionized Water

Equipment

• Electrochemical Reactor: A glass beaker or a custom-designed electrolytic cell.

• DC Power Supply: Capable of providing constant current.

• Magnetic Stirrer and Stir Bar

• pH Meter

• UV-Vis Spectrophotometer for color removal analysis

• COD Digestion Vials and Reactor for Chemical Oxygen Demand (COD) analysis

• Analytical Balance

• Volumetric Flasks and Pipettes

Experimental Setup

The experimental setup for the electrochemical degradation of Vat Brown 1 consists of a DC power supply connected to two graphite carbon electrodes immersed in the dye solution within an electrolytic cell. A magnetic stirrer is used to ensure the homogeneity of the solution.

Caption: Schematic of the experimental setup for electrochemical degradation.

Protocol for Electrochemical Degradation

• Preparation of Dye Solution:

  • Accurately weigh the required amount of Vat Brown 1 dye powder to prepare a stock solution of a specific concentration (e.g., 50 ppm).

  • Dissolve the dye in deionized water using a volumetric flask.

• Electrolyte Preparation:

  • For a typical experiment, prepare a 25 g/L NaCl solution by dissolving 25 grams of NaCl in 1 liter of the dye solution.

• pH Adjustment:

  • Adjust the pH of the dye solution to the desired value (e.g., pH 9) using dilute NaOH or HCl solution while monitoring with a pH meter.

• Electrochemical Cell Assembly:

  • Place a specific volume of the prepared dye solution into the electrolytic cell.

  • Place a magnetic stir bar in the cell and place the cell on a magnetic stirrer.

  • Immerse the graphite carbon anode and cathode into the solution, ensuring they do not touch each other.

  • Connect the electrodes to the DC power supply.

• Electrolysis:

  • Turn on the magnetic stirrer to ensure continuous mixing.

  • Turn on the DC power supply and adjust the current to achieve the desired current density (e.g., 170 A/m²).

  • Start the timer for the desired reaction time (e.g., 240 minutes).

  • Periodically, withdraw samples from the solution for analysis.

Analytical Procedures

• Color Removal Analysis:

  • Use a UV-Vis spectrophotometer to measure the absorbance of the dye solution at its maximum wavelength (λmax) before and after treatment.

  • The percentage of color removal can be calculated using the following formula: Color Removal (%) = [(A₀ - Aₜ) / A₀] x 100 Where A₀ is the initial absorbance and Aₜ is the absorbance at time t.

• Chemical Oxygen Demand (COD) Analysis:

  • Measure the COD of the dye solution before and after electrolysis according to standard methods (e.g., closed reflux, colorimetric method).

  • The percentage of COD removal is calculated as: COD Removal (%) = [(COD₀ - CODₜ) / COD₀] x 100 Where COD₀ is the initial COD and CODₜ is the COD at time t.

• Degradation Byproduct Analysis (Optional):

  • Techniques such as Liquid Chromatography-Mass Spectrometry (LC-MS) and Fourier-Transform Infrared Spectroscopy (FTIR) can be used to identify the intermediate byproducts and confirm the degradation of the aromatic rings of the dye molecule.

Logical Workflow of the Degradation Process

The following diagram illustrates the logical workflow from sample preparation to data analysis in the electrochemical degradation of Vat Brown 1.

References

• 1. researchgate.net [researchgate.net]
• 2. Vat Brown 1 | 2475-33-4 | Benchchem [benchchem.com]

Application Notes and Protocols for Vat Brown 1 as a Standard in Textile Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vat Brown 1, also known as C.I. Vat Brown 1 and Vat Brown BR, is an anthraquinone-based vat dye recognized for its exceptional fastness properties on cellulosic fibers.[1][2] Its consistent performance and durability make it a suitable standard for various textile research applications, including the evaluation of dyeing processes, colorfastness of textiles, and the development of new dye formulations. This document provides detailed application notes and protocols for utilizing Vat Brown 1 as a reference standard. While its primary application lies within the textile industry, this document also addresses safety and toxicological aspects that may be of interest to drug development professionals in the context of material safety and environmental impact.

Chemical and Physical Properties

Vat Brown 1 is a dark brown powder with the following key characteristics:

Property	Value
C.I. Name	Vat Brown 1, 70800
CAS Number	2475-33-4
Molecular Formula	C42H18N2O6
Molecular Weight	646.60 g/mol [1]
Appearance	Dark brown powder[1]
Solubility	Insoluble in water; soluble in an alkaline reducing solution to form the leuco-compound.[2]

Data Presentation: Colorfastness Properties

Vat Brown 1 exhibits excellent resistance to various environmental factors. The following table summarizes its colorfastness ratings on cotton, with ratings based on a scale of 1 to 5 (or 1 to 8 for lightfastness), where a higher number indicates better fastness. These values are representative and should be confirmed against specific testing standards.

Fastness Test	Standard	Rating
Lightfastness (Xenon Arc)	ISO 105-B02 / AATCC TM16	7-8
Washing (95°C)	ISO 105-C06	5
Rubbing (Crocking) - Dry	ISO 105-X12 / AATCC TM8	4-5
Rubbing (Crocking) - Wet	ISO 105-X12 / AATCC TM8	3-4
Perspiration	ISO 105-E04 / AATCC TM15	5
Water	ISO 105-E01 / AATCC TM107	5
Chlorine Bleach	ISO 105-N01 / AATCC TM61	4-5
Oxygen Bleach	ISO 105-C09	4-5
Ironing	ISO 105-X11 / AATCC TM133	4-5
Mercerizing	ISO 105-X04	5

Experimental Protocols

Protocol 1: Standard Vat Dyeing of Cotton Fabric with Vat Brown 1

This protocol describes a typical laboratory procedure for dyeing cotton fabric with Vat Brown 1.

Materials and Reagents:

• Vat Brown 1 dye

• Scoured and bleached 100% cotton fabric

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Turkey Red Oil (wetting agent)

• Sodium chloride (NaCl) (optional, for exhaustion)

• Hydrogen peroxide (H₂O₂) or Sodium perborate (B1237305) (oxidizing agent)

• Soap (neutral)

• Distilled water

• Laboratory dyeing apparatus (e.g., beaker dyeing machine)

Procedure:

• Fabric Preparation:

  • Cut a sample of the cotton fabric to a known weight (e.g., 5 grams).

  • Thoroughly wet the fabric in a solution containing a wetting agent (e.g., 1 g/L Turkey Red Oil) to ensure uniform dye uptake.

• Vatting (Leuco Dye Formation):

  • Prepare a stock solution of the dye. For a 2% shade on weight of fabric (owf):

    • Paste 0.1 g of Vat Brown 1 with a small amount of Turkey Red Oil and warm water.

  • In a separate container, prepare the reduction bath. For a 20:1 liquor ratio (100 mL total volume for a 5g fabric sample):

    • Add water to approximately 80% of the final volume.

    • Add sodium hydroxide (e.g., 5-10 g/L) and sodium hydrosulfite (e.g., 5-10 g/L).

    • Heat the bath to 50-60°C.

  • Add the dye paste to the reduction bath.

  • Maintain the temperature at 50-60°C for 15-20 minutes, stirring occasionally, until the dye is fully reduced (a color change to a yellowish-brown leuco form should be observed).

• Dyeing:

  • Add the wetted cotton fabric to the dyebath.

  • Raise the temperature to 60°C and maintain for 45-60 minutes.

  • If necessary for darker shades, common salt (e.g., 10-20 g/L NaCl) can be added in portions to aid exhaustion.

• Oxidation:

  • Remove the fabric from the dyebath, squeeze out excess liquor, and expose it to air for 10-15 minutes to allow for initial oxidation.

  • Prepare an oxidizing bath with either hydrogen peroxide (2-3 mL/L of 35% solution) or sodium perborate (1-2 g/L) at 40-50°C.

  • Immerse the fabric in the oxidizing bath for 15-20 minutes to fully convert the leuco dye back to its insoluble pigment form within the fibers.

• Soaping (Washing-off):

  • Prepare a soaping bath containing 2 g/L of neutral soap and 1 g/L of soda ash.

  • Heat the bath to 90-95°C.

  • Wash the dyed fabric in this solution for 15-20 minutes to remove any loose surface dye and to develop the true shade and fastness.

  • Rinse the fabric thoroughly with hot and then cold water.

• Drying:

  • Squeeze the fabric and air dry or dry in an oven at a moderate temperature.

Protocol 2: Evaluation of Colorfastness to Washing (ISO 105-C06)

This protocol outlines the procedure for testing the washing fastness of a Vat Brown 1 dyed fabric.

Materials and Reagents:

• Vat Brown 1 dyed cotton sample (prepared as in Protocol 1)

• Multifiber adjacent fabric (containing strips of common textile fibers like acetate, cotton, nylon, polyester, acrylic, and wool)

• Standard soap solution (e.g., ECE reference detergent)

• Stainless steel balls (for mechanical agitation)

• Launder-Ometer or similar laboratory washing machine

Procedure:

• Sample Preparation:

  • Cut a 10 cm x 4 cm specimen of the Vat Brown 1 dyed fabric.

  • Place the dyed specimen between two pieces of multifiber adjacent fabric of the same size and stitch them together.

• Washing:

  • Prepare the washing solution according to the ISO 105-C06 standard (typically 4 g/L of standard soap in distilled water).

  • Place the composite specimen in a stainless-steel container of the Launder-Ometer.

  • Add the required volume of the washing solution and the specified number of stainless-steel balls.

  • Run the machine at the specified temperature (e.g., 60°C or 95°C) for the designated time (e.g., 30 minutes).

• Rinsing and Drying:

  • Remove the specimen, rinse it thoroughly with cold distilled water, and then squeeze.

  • Separate the dyed fabric from the multifiber strips and dry them separately in air at a temperature not exceeding 60°C.

• Assessment:

  • Assess the change in color of the dyed specimen using the Grey Scale for Color Change.

  • Assess the degree of staining on each of the fiber strips of the multifiber fabric using the Grey Scale for Staining.

  • Record the ratings (1-5, where 5 is no change/staining).

Mandatory Visualizations

Caption: Experimental workflow for dyeing and evaluation of Vat Brown 1 on cotton.

Caption: Logical relationship of the vat dyeing process.

Application Notes for Drug Development Professionals

While Vat Brown 1 is not a pharmaceutical compound, its properties and the processes it undergoes can be of interest from a material science and safety perspective:

• Toxicology and Safety: Vat Brown 1 is harmful if swallowed and may cause skin, eye, and respiratory irritation. Mutagenicity data has been reported, though it is not classified as a carcinogen by major agencies. The Material Safety Data Sheet (MSDS) should be consulted for detailed handling procedures, including the use of personal protective equipment.

• Environmental Fate: The vat dyeing process utilizes strong reducing and alkaline agents, and the resulting effluent requires treatment. Studies on the electrochemical degradation of Vat Brown 1 have been conducted to address its environmental impact.

• Purity and Standardization: As a standard in textile research, the purity of Vat Brown 1 is crucial for reproducible results. This parallels the need for well-characterized reference standards in drug development.

• Interactions with Substrates: The mechanism of vat dyeing, involving a reversible reduction-oxidation process to physically entrap the dye within a fibrous matrix, can be an interesting model for the study of small molecule interactions with complex biological scaffolds.

Conclusion

Vat Brown 1 serves as a reliable standard for textile research due to its well-documented and excellent fastness properties. The protocols provided herein offer a framework for its use in standardized dyeing and colorfastness evaluations. For professionals outside of the immediate textile industry, such as those in drug development, the case of Vat Brown 1 highlights the importance of material characterization, safety, and environmental considerations that are universal across scientific disciplines.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. Vat Brown 1, Vat Brown 1 Dye [xcwydyes.com]

Technical Notes & Optimization

Technical Support Center: Optimizing Vat Brown 1 Dyeing on Cotton

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers in improving the leveling properties of Vat Brown 1 (CI No. 70800) on cotton fibers.

Troubleshooting Guide

Question: Why is my cotton fabric showing uneven color (poor leveling) after dyeing with Vat Brown 1?

Answer:

Uneven dyeing, or poor leveling, is a common issue in vat dyeing and can be attributed to several factors throughout the process. Here are the primary causes and their solutions:

• Improper Pre-treatment: The uniformity of dyeing is highly dependent on the preparation of the cotton substrate. Inadequate scouring and bleaching can leave behind natural waxes, pectins, and other impurities that hinder uniform dye uptake.[1][2]

  • Solution: Ensure the fabric is thoroughly scoured and bleached to achieve high and uniform absorbency. The fabric should be free of residues and have a neutral pH before dyeing.[2][3]

• Incorrect Dye Vat Preparation: The reduction of the insoluble vat dye to its soluble leuco form is a critical step. Incomplete or improper reduction can lead to dye particles that do not penetrate the fiber evenly.[4]

  • Solution: Ensure the caustic soda (NaOH) is freshly prepared and that the sodium hydrosulfite (Na₂S₂O₄) is added correctly to achieve complete reduction. Use of a wetting agent can help in creating a uniform dye paste. The reduction process should be carried out at the recommended temperature (typically 40-50°C for Vat Brown 1) for a sufficient duration (10-15 minutes) before adding the fabric.

• Dye Bath Imbalance: The concentrations of caustic soda and sodium hydrosulfite must be maintained throughout the dyeing process to keep the dye in its soluble leuco form.

  • Solution: Monitor the dye bath conditions, potentially using vat reduction paper to check the reduction state. Maintain the recommended pH range of 12-13.5 for vat dyeing.

• Water Hardness: The presence of calcium and magnesium ions in hard water can react with the leuco vat dye, forming insoluble salts that lead to uneven dyeing.

  • Solution: Use softened or deionized water for the dyeing process. If that is not possible, a sequestering agent can be added to the dye bath to chelate the metal ions.

• Rapid Dye Uptake: Leuco vat dyes can have a high affinity for cotton, leading to rapid initial dye uptake and unevenness.

  • Solution: Employ a suitable leveling agent. Cationic surfactants or non-ionic ethylene (B1197577) oxide condensates can be used to retard the initial dyeing rate, allowing for more even distribution of the dye. These agents compete with the leuco dye for sites on the fiber, creating a more controlled dyeing process.

Question: The final shade of my fabric is incorrect or lighter than expected. What could be the cause?

Answer:

Achieving the correct shade is dependent on several factors, from dye reduction to post-dyeing treatments.

• Incomplete Reduction: If the vat dye is not fully converted to its leuco form, the dye uptake will be poor, resulting in a lighter shade.

• Premature Oxidation: Exposure of the fabric to air during the dyeing process can cause the leuco dye to prematurely oxidize back to its insoluble form on the surface of the fiber, preventing proper penetration.

  • Solution: Keep the fabric fully submerged in the dye bath during the dyeing cycle.

• Improper Oxidation and Soaping: The final color and fastness properties of vat dyes are developed during the oxidation and soaping stages.

  • Solution: After dyeing, ensure a thorough oxidation step, either through air oxidation or with an oxidizing agent like hydrogen peroxide, to convert the leuco dye back to its insoluble pigment form within the fiber. A subsequent soaping at a high temperature (e.g., 90-100°C) is crucial to remove unfixed dye from the surface and to stabilize the final shade.

Frequently Asked Questions (FAQs)

Q1: What is the optimal temperature for dyeing cotton with Vat Brown 1?

A1: For Vat Brown 1, a reduction temperature of 40-50°C is recommended. The dyeing process itself is typically carried out at a slightly higher temperature, around 50-60°C. It is important to control the temperature, as variations can affect the dyeing rate and levelness. For instance, dyeing viscose fiber with Vat Brown BR at 30°C can produce a uniform color, while at 50°C, the color may be deeper and more yellow.

Q2: How does pH affect the leveling of Vat Brown 1?

A2: The pH of the dye bath is critical in vat dyeing. A high pH, typically between 12 and 13.5, is necessary to keep the leuco form of the vat dye soluble. If the pH is too low, the leuco dye may precipitate, leading to uneven dyeing. Conversely, an excessively high pH can affect the cotton fiber and the dye itself.

Q3: What is the role of salt in the Vat Brown 1 dyeing process?

A3: For some classes of vat dyes, particularly those with lower substantivity (like IK and some IW dyes), salt (such as sodium chloride or sodium sulfate) is added to the dye bath to increase the exhaustion of the leuco dye onto the cotton fiber. However, for highly substantive dyes (IN class), the addition of salt may not be necessary. The use of salt depends on the specific subclass of the vat dye being used.

Q4: Can I use a leveling agent with Vat Brown 1?

A4: Yes, using a leveling agent is a common practice to improve the evenness of vat dyeing. Leveling agents work by slowing down the initial rate of dye uptake, which allows for better migration and distribution of the dye molecules throughout the fabric before they are fixed.

Experimental Protocols

Standard Laboratory Dyeing Protocol for Vat Brown 1 on Cotton

This protocol is a general guideline and may need optimization based on specific laboratory conditions and desired shade depth.

1. Preparation of the Dye Stock Solution:

• Create a 1% stock solution of Vat Brown 1.

2. Dye Bath Recipe:

Component	Concentration	Purpose
Vat Brown 1 (1% stock)	X% (on weight of fabric)	Colorant
Caustic Soda (NaOH)	5-12 ml/L (38° Bé)	To create alkaline conditions for reduction
Sodium Hydrosulfite (Na₂S₂O₄)	5 g/L	Reducing agent
Leveling Agent	0.5-1.0 g/L	To improve dye leveling
Water	to make up the liquor ratio	Solvent
Liquor Ratio	1:20

3. Dyeing Procedure:

• Pre-treatment: Ensure the cotton fabric is well-scoured and bleached.

• Vatting (Reduction):

  • Prepare the dye bath with the required amount of water, leveling agent, and caustic soda.

  • Heat the bath to 40-50°C.

  • Make a paste of the Vat Brown 1 dye with a small amount of water and add it to the bath.

  • Add the sodium hydrosulfite and stir gently.

  • Allow the dye to reduce for 10-15 minutes. The color of the solution should change, indicating the formation of the leuco form.

• Dyeing:

  • Introduce the wetted cotton fabric into the dye bath.

  • Raise the temperature to 50-60°C.

  • Continue dyeing for 45-60 minutes, ensuring the fabric remains submerged.

• Post-Dyeing Treatment:

  • Remove the fabric from the dye bath and squeeze out the excess liquor.

  • Rinsing: Rinse with cold water.

  • Oxidation: Allow the fabric to air-oxidize or treat with an oxidizing agent (e.g., 1-2 g/L hydrogen peroxide) at 40-50°C for 10-15 minutes.

  • Soaping: Treat the fabric in a solution containing 2 g/L soap or detergent and 1 g/L soda ash at 90-100°C for 15-20 minutes.

  • Final Rinsing: Rinse thoroughly with hot and then cold water.

  • Drying: Dry the fabric.

Data Presentation

Table 1: Effect of Temperature on Vat Dyeing Classes

Dye Class	Vatting Temperature (°C)	Dyeing Temperature (°C)	General Characteristics
IK (Cold)	40	20-25	Low substantivity, requires salt for exhaustion.
IW (Warm)	45-50	45-50	Moderate substantivity, may require some salt.
IN (Normal)	50-60	50-60	High substantivity, generally no salt needed.

Note: Vat Brown 1 is often classified as an IW (Indanthrene Warm) type dye.

Table 2: Typical Chemical Concentrations for Vat Dyeing

Chemical	Concentration Range	Purpose
Caustic Soda (NaOH)	2.0 - 7.5 g/L	Maintains high pH for dye solubility.
Sodium Hydrosulfite (Na₂S₂O₄)	0.4 - 10 g/L	Reduces the insoluble dye to its soluble leuco form.
Sodium Chloride (NaCl)	0 - 40 g/L	Acts as an electrolyte to promote dye exhaustion, especially for IK and IW dyes.

Visualizations

Experimental Workflow for Vat Brown 1 Dyeing

Caption: Workflow for the vat dyeing of cotton with Vat Brown 1.

Logical Relationship of Factors Affecting Leveling

Caption: Key factors contributing to poor leveling and their solutions.

References

• 1. The level dyeing problem of cotton yarn dyeing with vat dye - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 2. researchgate.net [researchgate.net]
• 3. textilelearner.net [textilelearner.net]
• 4. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]

Common issues in Vat Brown 1 dyeing and their solutions

This technical support center provides troubleshooting guidance and answers to frequently asked questions for researchers, scientists, and drug development professionals working with Vat Brown 1.

Troubleshooting Guide

This guide addresses common issues encountered during the Vat Brown 1 dyeing process, offering potential causes and solutions in a direct question-and-answer format.

Issue 1: Uneven Dyeing or Patchy Color

Q: My dyed substrate shows uneven color, with patchy or striped areas. What could be the cause and how can I fix it?

A: Uneven coloration is a frequent challenge in vat dyeing and can stem from several factors throughout the process.[1][2][3]

Potential Causes:

• Improper Scouring: Failure to thoroughly clean the fabric before dyeing can leave impurities that hinder uniform dye uptake.[1]

• Insufficient Agitation: Lack of movement of the substrate within the dye vat can lead to unequal exposure to the dye liquor.[1]

• Inadequate Wetting: If the material is not properly wetted before entering the dye bath, dye absorption will be inconsistent.

• Incorrect Temperature Management: Fluctuations or incorrect dye bath temperatures can result in uneven shades. Vat dyeing is highly sensitive to temperature.

• Unstable pH: Variations in the ideal pH range of 11-12 during reduction and dyeing can cause uneven reduction or premature reoxidation.

• Poor Liquor Circulation: "Dead zones" within the dyeing machinery can cause localized differences in dye concentration.

• Dye Aggregation: The leuco form of some vat dyes can aggregate, leading to slow migration and poor leveling.

Solutions:

• Ensure Thorough Pre-treatment: Scour the fabric properly to remove all oils, waxes, and sizes. The absorbency of the fabric should be checked.

• Maintain Consistent Agitation: Keep the substrate moving throughout the dyeing process to ensure even coverage.

• Use Wetting Agents: Employ a suitable wetting agent to ensure the fabric is uniformly saturated before dyeing.

• Precise Temperature Control: Maintain the dyeing temperature within a strict tolerance (e.g., ±1°C).

• Monitor and Control pH: Use automated monitoring and dosing systems to maintain a stable pH.

• Optimize Liquor Circulation: Ensure uniform circulation within the dyeing vessel, using high-efficiency pumps if necessary.

• Utilize Dispersing and Leveling Agents: These agents help to ensure uniform dye penetration and reduce aggregation, which is especially helpful for darker shades.

Issue 2: Poor Color Yield or Incorrect Shade

Q: The final color of my dyed material is much lighter than expected, or the shade is incorrect. What is causing this?

A: Poor color yield or shade deviation in vat dyeing often points to issues with the reduction or oxidation steps.

Potential Causes:

• Incomplete Reduction: Vat dyes are insoluble and must be converted to their soluble leuco form. Incomplete reduction leads to poor dye uptake.

• Improper Alkali Preparation: The effectiveness of the reducing agent can be compromised if the alkali (e.g., caustic soda) is not prepared correctly.

• Over-reduction: Excessive reducing agent can sometimes lead to duller or greener shades with certain vat dyes.

• Poor Oxidation: The dye must be re-oxidized to its insoluble pigment form to develop the final color. Incomplete oxidation results in off-shades.

• Incorrect pH during Oxidation: An improper pH during the oxidation step can lead to the formation of an acid leuco form of the dye, which is difficult to oxidize and has low affinity for the fiber.

Solutions:

• Ensure Complete Reduction: Strictly follow the recommended procedure for dye reduction, ensuring the correct amounts of reducing agent and alkali are used at the proper temperature. Using an Oxidation-Reduction Potential (ORP) meter can help control the reduction in real-time.

• Proper Alkali Preparation: Prepare fresh alkali solutions as specified in the protocol.

• Avoid Over-reduction: Use the recommended amount of reducing agent. For some dyes, additives like sodium nitrite (B80452) can prevent over-reduction.

• Controlled Oxidation: Ensure uniform exposure to the oxidizing agent (e.g., air, or chemical oxidants like sodium perborate (B1237305) or hydrogen peroxide) for a sufficient duration.

• Maintain Optimal pH for Oxidation: The optimal pH for oxidation is typically between 7.5 and 8.5.

Issue 3: Poor Wash or Rub Fastness

Q: The color of my dyed fabric bleeds during washing or rubs off easily. How can I improve the fastness properties?

A: Poor fastness is often due to unfixed dye remaining on the fiber surface.

Potential Causes:

• Incomplete Removal of Unfixed Dye: If the post-dyeing washing and soaping process is inadequate, loose dye particles will remain on the fabric surface.

• Surface Dyeing: If the dye has not penetrated the fiber properly, it is more susceptible to being washed or rubbed off.

• Formation of Large Dye Aggregates: Large dye particles on the fiber surface can lead to poor rub fastness.

Solutions:

• Thorough Soaping: A critical step after dyeing is soaping at a high temperature (e.g., 93°C / 200°F) to remove unfixed dye and help develop the final shade and fastness.

• Use of Fixing Agents: Cationic fixing agents can be applied after dyeing to improve wet fastness.

• Optimize Dyeing Parameters: Ensure optimal dyeing conditions (temperature, time, pH) to promote good dye penetration and fixation.

• Proper Rinsing: Thorough rinsing after dyeing and soaping is essential to remove all residual chemicals and unfixed dye.

Data Presentation

Table 1: Key Parameters for Vat Brown 1 Dyeing on Cotton

Parameter	Recommended Range	Purpose	Common Issues if Deviated
Reduction Temperature	50-60°C	To facilitate the conversion of the dye to its soluble leuco form.	Incomplete reduction, poor dye uptake.
Dyeing Temperature	60-80°C	To promote dye diffusion and penetration into the fiber.	Uneven dyeing, poor color yield.
pH (Reduction & Dyeing)	11-12	To maintain the dye in its soluble leuco form.	Incomplete reduction, premature oxidation, uneven dyeing.
pH (Oxidation)	7.5-8.5	To facilitate the conversion of the leuco dye back to its insoluble pigment form.	Uneven oxidation, incorrect shade.
Reducing Agent (Sodium Hydrosulfite)	Varies by shade depth	To reduce the insoluble vat dye to its soluble leuco form.	Incomplete reduction (too little) or over-reduction (too much).
Alkali (Caustic Soda)	Varies by shade depth	To provide the necessary alkalinity for the reduction process.	Incomplete reduction.

Experimental Protocols

Protocol 1: Standard Laboratory Dyeing Procedure for Vat Brown 1 on Cotton Fabric

This protocol outlines a general procedure for dyeing cotton with Vat Brown 1 in a laboratory setting.

Materials and Reagents:

• Vat Brown 1 dye powder

• Cotton substrate (scoured and bleached)

• Caustic Soda (NaOH)

• Sodium Hydrosulfite (Na₂S₂O₄)

• Wetting agent (non-ionic)

• Dispersing agent

• Acetic Acid (CH₃COOH)

• Non-ionic soap

• Distilled water

Procedure:

• Preparation of the Dye Paste:

  • Accurately weigh the required amount of Vat Brown 1 dye powder.

  • Add a small amount of a wetting agent and a few drops of warm water.

  • Stir with a glass rod to create a smooth, uniform paste.

• Preparation of the Dye Bath (Vatting):

  • Fill the dyeing vessel with the required volume of distilled water.

  • Add a dispersing agent and stir.

  • Add the required amount of caustic soda and stir until dissolved.

  • Heat the solution to the recommended reduction temperature (e.g., 50-60°C).

  • Add the prepared dye paste to the bath and stir.

  • Gradually add the sodium hydrosulfite. The color of the bath should change, indicating the reduction of the dye to its leuco form.

  • Allow the reduction to proceed for the recommended time (e.g., 15-20 minutes).

• Dyeing:

  • Introduce the pre-wetted cotton substrate into the dye bath.

  • Raise the temperature to the optimal dyeing temperature (e.g., 60°C).

  • Continue dyeing for the specified duration (e.g., 45-60 minutes), ensuring the substrate is fully immersed and agitated.

• Post-Dyeing Treatment:

  • Remove the substrate from the dye bath and gently squeeze out excess liquor.

  • Oxidation: Expose the substrate to air to allow for oxidation. This can also be done chemically by rinsing in a solution of an oxidizing agent like sodium perborate. The brown color will develop during this stage.

  • Rinsing: Rinse the fabric thoroughly, first with cold water, then with hot water.

  • Soaping: Treat the dyed fabric in a bath containing a non-ionic soap at or near boiling for 10-15 minutes to remove unfixed dye and improve fastness.

  • Final Rinse: Rinse the fabric again with hot and then cold water until the water runs clear.

  • Drying: Dry the dyed substrate.

Mandatory Visualization

Caption: Troubleshooting workflow for uneven dyeing with Vat Brown 1.

Frequently Asked Questions (FAQs)

Q1: What is Vat Brown 1 and what are its main applications?

A1: Vat Brown 1 is a type of vat dye, which is a complex, water-insoluble dye. It is primarily used for dyeing cellulosic fibers such as cotton, viscose, and silk, and is known for its good uniformity and affinity for these materials. It can also be used on polyester-cotton blended fabrics.

Q2: Why is a reduction step necessary for vat dyeing?

A2: Vat dyes, in their pigment form, are insoluble in water and have no affinity for textile fibers. The reduction step, carried out in an alkaline solution with a reducing agent like sodium hydrosulfite, converts the dye into its water-soluble "leuco" form. This leuco form can then be absorbed by the fibers.

Q3: What is the importance of the oxidation step?

A3: After the soluble leuco dye has penetrated the fiber, it must be converted back to its original insoluble pigment form. This is achieved through oxidation, which traps the dye molecules inside the fiber, resulting in high wash fastness. This step is also crucial for developing the final, correct shade of the dye.

Q4: Can the dyeing conditions for Vat Brown 1 be modified for different shades?

A4: Yes, the dyeing conditions may need to be adjusted based on the desired depth of shade. For instance, darker shades might require higher concentrations of dye, alkali, and reducing agent. It is crucial to consult specific technical data sheets for the dye being used to optimize the process for different shade depths.

Q5: Are there any environmental concerns associated with Vat Brown 1?

A5: The manufacturing process of vat dyes, including Vat Brown 1, can involve hazardous raw materials and solvents, and may result in low chemical yields, leading to hazardous chemicals in wastewater. Proper waste management and adherence to environmental regulations are crucial when working with these dyes.

References

• 1. Suggestions for Uneven Coloration — Graham Keegan [grahamkeegan.com]
• 2. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 3. autumnchem.com [autumnchem.com]

Technical Support Center: Optimizing the Reduction Process for Vat Brown 1

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive guide to optimizing the reduction (vatting) process for C.I. Vat Brown 1 (C.I. 70800). This resource includes troubleshooting guides and frequently asked questions (FAQs) in a user-friendly question-and-answer format to address specific challenges encountered during experimental work.

Frequently Asked Questions (FAQs)

Q1: What is Vat Brown 1 and why is the reduction step critical?

Vat Brown 1 is a water-insoluble anthraquinone (B42736) dye. The reduction step, also known as vatting, is crucial because it converts the insoluble dye into its water-soluble leuco form. This soluble form has an affinity for cellulosic fibers like cotton, allowing it to penetrate the fiber.[1][2][3] Subsequent oxidation then traps the insoluble dye molecules inside the fiber, leading to high color fastness.[1][2] An incomplete or improper reduction will result in poor color yield, uneven dyeing, and reduced fastness properties.

Q2: What are the key chemical agents required for the reduction of Vat Brown 1?

The reduction of Vat Brown 1 is typically carried out in an alkaline medium using a strong reducing agent. The most common chemicals used are:

• Reducing Agent: Sodium hydrosulfite (also known as sodium dithionite, Na₂S₂O₄) is the most widely used reducing agent for vat dyes.

• Alkali: Sodium hydroxide (B78521) (NaOH, caustic soda) is used to create the necessary alkaline environment for the reduction to occur and to convert the acidic leuco form of the dye into its soluble sodium salt.

Q3: What is the appearance of Vat Brown 1 in its reduced (leuco) form?

Under alkaline conditions, the leuco form of Vat Brown 1 is a yellow-brown color. The appearance of this color is a key visual indicator that the reduction process is underway.

Q4: What are the recommended starting conditions for the reduction of Vat Brown 1?

Based on available data, a general starting point for the reduction of Vat Brown 1 for cotton dyeing is:

• Temperature: 40-50°C

• Time: 10-15 minutes The exact concentrations of sodium hydrosulfite and sodium hydroxide will depend on the desired depth of shade.

Troubleshooting Guide

Problem 1: Poor Color Yield or Weak Shade

• Possible Cause 1: Incomplete Reduction. The concentration of the reducing agent (sodium hydrosulfite) may be insufficient, or it may have decomposed due to prolonged exposure to air or high temperatures.

  • Solution: Increase the concentration of sodium hydrosulfite in increments. Ensure the vatting is carried out in a closed or covered vessel to minimize contact with air. Prepare fresh reducing agent solutions for each experiment.

• Possible Cause 2: Incorrect Alkalinity. The pH of the vatting bath may be too low for the reduction to proceed efficiently.

  • Solution: Increase the concentration of sodium hydroxide to ensure a strongly alkaline environment. Use a pH meter to monitor and maintain the pH within the optimal range for vatting (typically pH 11-13).

• Possible Cause 3: Inappropriate Temperature. The temperature of the vatting bath may be too low, leading to a slow and incomplete reduction.

  • Solution: Gradually increase the temperature within the recommended range of 40-50°C and monitor the color change of the solution to the characteristic yellow-brown of the leuco form.

Problem 2: Uneven Dyeing or Patchy Color

• Possible Cause 1: Premature Oxidation. The reduced leuco dye is sensitive to oxygen and can prematurely oxidize back to its insoluble form before it has fully penetrated the fiber.

  • Solution: Ensure the material being dyed is fully submerged in the dye bath. Minimize agitation that could introduce air into the vat.

• Possible Cause 2: Dye Aggregation. Poorly dissolved dye particles can lead to speckling or an uneven appearance.

  • Solution: Ensure the Vat Brown 1 powder is thoroughly pasted with a wetting agent and warm water before adding it to the vatting bath.

Problem 3: Shade Inconsistency Between Batches

• Possible Cause 1: Variation in Process Parameters. Small deviations in temperature, time, and chemical concentrations can lead to significant differences in the final shade.

  • Solution: Implement strict process controls. Accurately measure all chemicals and carefully monitor the temperature and duration of the reduction and dyeing steps.

• Possible Cause 2: Water Quality. Variations in water hardness can affect the efficiency of the reducing agent and the solubility of the dye.

  • Solution: Use deionized or softened water for all experiments to ensure consistency.

Data Presentation

Optimizing the reduction process involves systematically varying the concentrations of the reducing agent and alkali, as well as the temperature, and observing the effect on the color yield (K/S value). The following table provides an illustrative example of how to structure such experimental data.

Table 1: Illustrative Data for Optimization of Vat Brown 1 Reduction on Cotton

Experiment ID	Sodium Hydrosulfite (g/L)	Sodium Hydroxide (g/L)	Temperature (°C)	Color Yield (K/S Value)	Observations
VB1-1	5	5	40	8.2	Light brown, slightly uneven
VB1-2	10	5	40	12.5	Medium brown, good uniformity
VB1-3	15	5	40	14.8	Deep brown, good uniformity
VB1-4	10	10	40	13.1	Medium brown, good uniformity
VB1-5	10	5	50	14.2	Deeper brown, excellent uniformity
VB1-6	10	5	60	13.5	Brown with a slight reddish tone, potential over-reduction

Note: The K/S values in this table are for illustrative purposes to demonstrate the expected trends during process optimization. Actual values will depend on the specific experimental conditions and materials used.

Experimental Protocols

Protocol 1: Optimized Laboratory-Scale Reduction and Dyeing of Cotton with Vat Brown 1

This protocol outlines a method for the exhaust dyeing of a 5-gram cotton sample to a medium-depth shade.

1. Materials and Reagents:

• Vat Brown 1 (C.I. 70800)

• Sodium Hydrosulfite (Na₂S₂O₄)

• Sodium Hydroxide (NaOH)

• Wetting Agent

• Scoured and bleached cotton fabric

• Deionized water

2. Vatting (Reduction) Procedure:

• In a suitable vessel, prepare a stock solution of the reduced dye.

• Paste 0.1 g of Vat Brown 1 powder (2% on weight of fabric) with a few drops of a wetting agent and a small amount of warm water (40-50°C).

• Add 50 mL of deionized water at 50°C.

• Add 0.5 g of sodium hydroxide (10 g/L) and stir until dissolved.

• Add 0.5 g of sodium hydrosulfite (10 g/L) and stir gently.

• Maintain the solution at 40-50°C for 10-15 minutes, allowing the dye to reduce to its soluble leuco form (a yellow-brown solution should be observed).

3. Dyeing Procedure:

• In a separate dyeing vessel, prepare a dye bath with 450 mL of deionized water at 40°C.

• Add a small amount of sodium hydroxide and sodium hydrosulfite to the dye bath to remove dissolved oxygen.

• Add the prepared stock solution of the reduced dye to the dye bath.

• Introduce the pre-wetted 5 g cotton sample into the dye bath.

• Raise the temperature to 50°C and maintain for 45-60 minutes, ensuring the fabric remains fully submerged.

4. Oxidation and After-treatment:

• Remove the dyed fabric from the bath, squeeze out excess liquor, and expose it to air for 10-15 minutes to allow for oxidation. The original brown color will develop.

• Rinse the fabric thoroughly in cold water.

• Prepare a soaping bath containing 2 g/L of a neutral detergent at 90-95°C.

• Treat the fabric in the soaping bath for 15 minutes to remove any loose dye and improve fastness.

• Rinse the fabric with warm and then cold water, and finally dry.

Mandatory Visualizations

Caption: Chemical pathway of Vat Brown 1 reduction and oxidation.

Caption: General experimental workflow for the vat dyeing process.

Caption: Troubleshooting workflow for poor color yield in Vat Brown 1 dyeing.

References

• 1. benchchem.com [benchchem.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. Vat Dyes → Area → Resource 1 [product.sustainability-directory.com]

How to prevent aggregation of Vat Brown 1 in dye baths

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the aggregation of Vat Brown 1 in dye baths.

Frequently Asked Questions (FAQs)

Q1: What is Vat Brown 1 and why is it prone to aggregation?

Vat Brown 1 (C.I. 70800) is an anthraquinone-based vat dye.[1][2] It is a dark brown powder that is insoluble in water.[3][4] Like other vat dyes, its application requires a two-step process:

• Vatting: The insoluble dye is reduced in an alkaline solution, typically with sodium hydrosulfite, to a water-soluble "leuco" form.[5]

• Oxidation: The soluble leuco form is adsorbed by the substrate (e.g., cotton fibers) and then oxidized back to its insoluble, colored form, trapping it within the fibers.

Aggregation primarily occurs due to the inherent insolubility of the oxidized form of Vat Brown 1. The large, planar molecular structure of the dye promotes intermolecular attractions, such as van der Waals forces and π-π stacking, causing the dye particles to clump together.

Q2: What are the common signs of Vat Brown 1 aggregation in a dye bath?

Common indicators of aggregation include:

• Cloudiness or turbidity of the dye bath.

• Visible clumps or specks of dye.

• Uneven dyeing, streaking, or spotting on the substrate.

• Poor color yield or a weaker than expected shade.

• Clogging of filters or equipment.

Q3: What are the main factors that contribute to the aggregation of Vat Brown 1?

Several factors can influence the aggregation of Vat Brown 1:

• Improper Dispersion: Insufficient or ineffective dispersing agent can lead to the dye particles clumping together.

• Incorrect pH: The pH of the dye bath is critical for maintaining the solubility of the leuco form of the dye. An incorrect pH can cause premature oxidation and aggregation. The ideal pH for the reduction and dyeing stage is typically between 11 and 12.

• Suboptimal Temperature: Temperature affects the rate of reduction and the stability of the leuco dye. For Vat Brown 1, a reduction temperature of 40-50°C is recommended.

• Presence of Hard Water Ions: Calcium and magnesium ions in hard water can interact with the dye and dispersing agents, leading to precipitation and aggregation.

• Exposure to Oxygen: Premature exposure of the leuco dye to atmospheric oxygen will cause it to oxidize and precipitate out of the solution.

• High Dye Concentration: At higher concentrations, the likelihood of intermolecular interactions and aggregation increases.

Troubleshooting Guide

Aggregation of Vat Brown 1 can lead to a variety of dyeing defects. This guide provides a systematic approach to troubleshooting and resolving these issues.

Diagram: Troubleshooting Workflow for Vat Brown 1 Aggregation

Caption: A logical workflow to diagnose and resolve Vat Brown 1 aggregation issues.

Data Presentation

Table 1: Recommended Concentrations of Dispersing Agents for Vat Dyes

Dispersing Agent Type	Recommended Concentration	Application Notes
Sodium Salt of Polynaphthalene Sulphonic Acid (e.g., Dispersant NNO)	Pad Dyeing: 3-5 g/L (in pad bath), 15-20 g/L (in reducing bath)	Effective in maintaining dispersion during padding and reduction stages.
Leuco Acid Dyeing: 2-3 g/L	Provides stability in acidic leuco dyeing conditions.
As a Filler in Dye Formulation: 0.5-3 times the weight of the dye	Incorporated directly into the commercial dye powder to aid initial dispersion.
Anionic Dispersing Agents (e.g., Lignin Sulfonic Acid Type)	0.25-5% by weight of the total dispersion	A general recommendation for vat dye dispersions.

Table 2: Key Operational Parameters for Vat Brown 1 Dyeing

Parameter	Recommended Value/Range	Rationale
Reduction Temperature	40 - 50 °C	Optimal for the conversion of Vat Brown 1 to its soluble leuco form.
Reduction Time	10 - 15 minutes	Sufficient time for complete reduction of the dye.
Dye Bath pH (Reduction/Dyeing)	11 - 12	Maintains the stability and solubility of the leuco dye.
Oxidation pH	7.5 - 8.5	Promotes efficient oxidation back to the insoluble form without damaging the dye.
Soaping Temperature	Near boiling	Removes loose dye particles and stabilizes the final shade for improved fastness.

Experimental Protocols

Protocol 1: Evaluation of Vat Brown 1 Dispersion Stability (Filter Paper Test)

Objective: To visually assess the dispersion stability of a Vat Brown 1 dye bath.

Materials:

• Vat Brown 1 dye

• Dispersing agent

• Distilled water

• Beaker (500 mL)

• Glass rod

• Whatman No. 1 filter paper

• Funnel

Procedure:

• Prepare a dye dispersion at the desired concentration (e.g., 10 g/L) in the beaker with distilled water and the recommended amount of dispersing agent.

• Stir the dispersion thoroughly with a glass rod to ensure it is homogenous.

• Place a piece of filter paper in the funnel.

• Pour a portion of the dye dispersion through the filter paper.

• Observe the filter paper for any signs of dye aggregation, such as large particles or specks. A stable dispersion should pass through the filter paper with minimal residue.

• To test high-temperature stability, heat the remaining dispersion to the dyeing temperature (e.g., 50°C), hold for 30 minutes, cool, and then filter. Compare the residue with the unheated sample.

Protocol 2: Quantitative Analysis of Vat Brown 1 Aggregation using UV-Vis Spectroscopy

Objective: To quantitatively measure the extent of dye aggregation by observing changes in the absorption spectrum.

Materials:

• Vat Brown 1 dye

• Appropriate solvent for the leuco form (e.g., alkaline sodium hydrosulfite solution)

• UV-Vis spectrophotometer

• Cuvettes

Procedure:

• Prepare a stock solution of the leuco form of Vat Brown 1 in the chosen solvent.

• Prepare a series of dilutions from the stock solution.

• Measure the UV-Vis absorption spectrum for each dilution.

• Plot the absorbance at the wavelength of maximum absorption (λmax) against the concentration.

• Deviation from the Beer-Lambert law (a non-linear plot) at higher concentrations is indicative of dye aggregation.

• Changes in the shape of the absorption spectrum, such as the appearance of new peaks or shoulders, can also indicate the formation of different types of aggregates (e.g., H- or J-aggregates).

Mechanism of Dye Aggregation and Prevention

The following diagram illustrates the mechanism of Vat Brown 1 aggregation and how dispersing agents work to prevent it.

Diagram: Mechanism of Vat Brown 1 Aggregation and the Role of Dispersing Agents

Caption: How dispersing agents prevent Vat Brown 1 aggregation.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. static.fibre2fashion.com [static.fibre2fashion.com]
• 3. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
• 4. Vat Brown 1, Vat Brown 1 Dye [xcwydyes.com]
• 5. autumnchem.com [autumnchem.com]

Effect of pH on the stability and shade of Vat Brown 1

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) regarding the effect of pH on the stability and shade of C.I. Vat Brown 1. This resource is intended for researchers, scientists, and drug development professionals utilizing this dye in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the general effect of pH on the color of Vat Brown 1?

The pH of the solution significantly influences the color of Vat Brown 1, particularly in its reduced "leuco" form, which is essential for dyeing. In its oxidized state, Vat Brown 1 is a dark brown powder.[1] During the vatting process, under alkaline conditions with a reducing agent, it converts to its water-soluble leuco form, which is yellowish-brown.[1] If the reduced dye solution becomes acidic, the leuco form will appear dark olive.[1]

Q2: How does pH affect the stability of Vat Brown 1?

Vat Brown 1 exhibits different stability profiles under acidic, neutral, and basic conditions. Generally, the dye shows higher stability and decolorization efficiency in neutral to basic environments.[2][3] Acidic conditions can lead to lower stability. In strongly alkaline solutions, which are necessary for the vatting process, the dye is stable in its reduced leuco form. However, improper pH control during dyeing and oxidation can lead to uneven color and poor fastness. At a pH below 7.5 during oxidation, there's a risk of forming the acid leuco form, which is difficult to oxidize back to the insoluble pigment and has poor affinity for fibers.

Q3: What is the optimal pH for dyeing with Vat Brown 1?

The application of vat dyes, including Vat Brown 1, is a multi-step process that requires careful pH control. The initial reduction step, known as "vatting," must be performed under strongly alkaline conditions to convert the insoluble dye into its soluble leuco form. The optimal pH for the oxidation step, where the soluble leuco dye is converted back to the insoluble pigment within the fibers, is between 7.5 and 8.5.

Troubleshooting Guide

Issue 1: Poor or No Coloration of Substrate

Possible Cause: Incomplete reduction of the vat dye due to incorrect pH. Troubleshooting Steps:

• Verify pH of the Vetting Bath: Ensure the pH of your reducing bath is sufficiently alkaline. Vat dyes require a strongly alkaline environment for proper reduction to the leuco form.

• Fresh Reducing Agent and Alkali: Use freshly prepared solutions of your reducing agent (e.g., sodium hydrosulfite) and alkali (e.g., sodium hydroxide). The potency of these reagents can decrease over time.

• Temperature Control: Ensure the vetting process is carried out at the recommended temperature, as temperature can affect the efficiency of the reduction reaction.

Issue 2: Uneven Dyeing or Shade Variation

Possible Cause: Fluctuations in pH during the dyeing or oxidation process. Troubleshooting Steps:

• Maintain Consistent pH: Use buffers to maintain a stable pH throughout the dyeing process, especially during the transition from the alkaline dye bath to the neutral/slightly alkaline oxidation bath.

• Controlled Rinsing: Thoroughly rinse the substrate after dyeing to remove excess alkali before oxidation. The ideal rinsing bath should be at a neutral pH (around 7) and at a low temperature.

• Optimized Oxidation: Control the pH of the oxidation bath to be within the optimal range of 7.5-8.5 to ensure uniform conversion of the leuco dye to its pigment form.

Issue 3: Shade Appears Greenish or Olive Instead of Brown

Possible Cause: The dyed substrate has come into contact with an acidic environment before or during oxidation. Troubleshooting Steps:

• Avoid Acidic Contamination: Ensure all solutions and equipment used after the alkaline dyeing step are free from acidic residues.

• Neutralize Properly: If an acidic treatment is part of your workflow for other reasons, ensure it is thoroughly neutralized before the final oxidation and soaping steps.

• Check Water Source: The water used for rinsing and oxidation should be of neutral or slightly alkaline pH.

Data Presentation

Table 1: Effect of pH on the Shade of Vat Brown 1 Leuco Form

pH Range	Condition	Observed Color of Leuco Form
> 9	Alkaline	Yellowish-Brown
7	Neutral	Intermediate/Unstable
< 7	Acidic	Dark Olive

Table 2: Influence of pH on the Stability of Vat Brown 1

pH Range	Stability Profile	Notes
Basic (pH > 7)	Higher stability and decolorization efficiency	Optimal for the reduction (vatting) process.
Neutral (pH ≈ 7)	Higher stability and decolorization efficiency	-
Acidic (pH < 7)	Lower stability	Can lead to the formation of the difficult-to-oxidize acid leuco form.

Experimental Protocols

Protocol 1: Determination of Vat Brown 1 Shade at Different pH Values

Objective: To visually and spectrophotometrically assess the color of the leuco form of Vat Brown 1 under acidic, neutral, and alkaline conditions.

Materials:

• C.I. Vat Brown 1

• Sodium Hydroxide (NaOH)

• Sodium Hydrosulfite (Na₂S₂O₄)

• Hydrochloric Acid (HCl) or Acetic Acid

• Distilled Water

• pH Meter

• Spectrophotometer

Methodology:

• Stock Solution Preparation: Prepare a stock dispersion of Vat Brown 1 (e.g., 1 g/L) in distilled water.

• Vatting (Reduction):

  • In a beaker, take a specific volume of the Vat Brown 1 stock dispersion.

  • Add a solution of NaOH to raise the pH to approximately 11-12.

  • Gently warm the solution (e.g., to 50-60°C).

  • Gradually add solid sodium hydrosulfite until the solution turns to a clear yellowish-brown, indicating the formation of the leuco form.

• pH Adjustment and Observation:

  • Alkaline Sample: Use the prepared leuco solution directly. Record the color and measure its absorption spectrum.

  • Neutral Sample: Carefully add a dilute acid (e.g., acetic acid) to a portion of the leuco solution to bring the pH to 7.0. Immediately record the color and measure its absorption spectrum.

  • Acidic Sample: Carefully add a dilute acid (e.g., HCl) to another portion of the leuco solution to lower the pH to around 4-5. Record the color (expected to be dark olive) and measure its absorption spectrum.

• Data Analysis: Compare the visual appearance and the λmax (wavelength of maximum absorbance) of the solutions at different pH values.

Protocol 2: Evaluation of Vat Brown 1 Stability at Different pH

Objective: To determine the degradation rate of Vat Brown 1 in aqueous solutions at different pH values over time.

Materials:

• C.I. Vat Brown 1

• Buffer solutions (pH 4, 7, and 9)

• Spectrophotometer

• Constant temperature water bath or incubator

Methodology:

• Solution Preparation: Prepare solutions of Vat Brown 1 at a known concentration (e.g., 50 mg/L) in each of the buffer solutions (pH 4, 7, and 9).

• Incubation: Place the prepared solutions in a constant temperature environment (e.g., 25°C or 40°C).

• Spectrophotometric Measurement:

  • At regular time intervals (e.g., 0, 1, 2, 4, 8, 24 hours), take an aliquot from each solution.

  • Measure the absorbance of each aliquot at the λmax of Vat Brown 1.

• Data Analysis:

  • Plot the absorbance versus time for each pH value.

  • Calculate the degradation rate constant (k) for each pH by fitting the data to an appropriate kinetic model (e.g., first-order kinetics).

  • Compare the rate constants to determine the relative stability of Vat Brown 1 at each pH.

Visualizations

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Technical Support Center: Managing the Environmental Impact of Vat Brown 1 Effluent

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Vat Brown 1. The following sections offer detailed experimental protocols, quantitative data summaries, and visual workflows to address common challenges encountered during the management and treatment of Vat Brown 1 effluent.

Frequently Asked Questions (FAQs)

Q1: What are the primary environmental concerns associated with Vat Brown 1 effluent?

A1: Vat Brown 1 is an anthraquinone-based vat dye characterized by its complex and stable aromatic structure, making it resistant to conventional wastewater treatment methods.[1][2] The primary environmental concerns are:

• High Color Intensity: The effluent has a strong brown color, which, when discharged into water bodies, can block sunlight penetration, inhibiting photosynthesis in aquatic plants.[3]

• Toxicity: Vat Brown 1 and its degradation byproducts can be toxic to aquatic life.[4][5]

• High Chemical Oxygen Demand (COD): The dye and associated chemicals in the effluent contribute to a high COD, indicating a significant amount of oxidizable organic matter that can deplete dissolved oxygen in water.

• Recalcitrance: Due to its complex molecular structure, Vat Brown 1 is not readily biodegradable under conventional aerobic conditions.

Q2: What are the most promising methods for treating Vat Brown 1 effluent?

A2: Research indicates that several advanced treatment methods are effective for the decolorization and degradation of Vat Brown 1 effluent. The most promising approaches include:

• Biodegradation: Utilizing microorganisms, such as bacteria, to break down the dye molecule.

• Electrochemical Degradation: Employing an electric current to oxidize and degrade the dye.

• Adsorption: Using porous materials like activated carbon to remove the dye from the effluent.

• Advanced Oxidation Processes (AOPs): Processes that generate highly reactive hydroxyl radicals to oxidize the dye.

Q3: Can Vat Brown 1 be completely mineralized, and what are the typical degradation byproducts?

A3: Complete mineralization of Vat Brown 1 to carbon dioxide and water is the ultimate goal of treatment. While some advanced methods can achieve high levels of degradation, complete mineralization can be challenging. The biotransformation pathway of a similar dye, Vat Brown R, has been shown to proceed through intermediates like 1,2-diaminoanthracene-9,10-dione and anthracene-9,10-dione, which are then further broken down into less toxic compounds such as phthalic acid. Electrochemical degradation has been shown to destroy the aromatic rings of the dye molecule. It is crucial to assess the toxicity of any intermediate byproducts formed during treatment.

Troubleshooting Guides

Biodegradation

Problem: Low decolorization efficiency of Vat Brown 1 using Pseudomonas aeruginosa.

Possible Cause	Troubleshooting Step
Suboptimal pH	The optimal pH for decolorization by Pseudomonas aeruginosa NCH is around 9.76. Ensure the pH of your medium is adjusted accordingly. Decolorization efficiency decreases significantly in strongly acidic or alkaline conditions.
Incorrect Temperature	The optimal temperature for this process is approximately 34.69°C. Verify that your incubator is maintaining the correct temperature.
Inappropriate Inoculum Size	An inoculum size of around 9.51% (v/v) has been found to be optimal. A lower inoculum size may result in reduced decolorization, while an excessively high concentration does not necessarily improve performance and is not cost-effective.
Nutrient Limitation	Ensure the growth medium contains adequate carbon and nitrogen sources. While some studies suggest that high glucose concentrations can inhibit the decolorization rate, a balanced medium is essential for microbial activity.
Acclimatization of Microorganisms	The microorganisms may require an acclimatization period to the dye. Gradually increasing the concentration of Vat Brown 1 in the culture can enhance the degradation efficiency.

Electrochemical Degradation

Problem: Incomplete degradation or low COD removal during electrochemical treatment.

Possible Cause	Troubleshooting Step
Inappropriate pH	The initial pH of the effluent plays a critical role. For electrochemical degradation of Vat Brown 1 using graphite (B72142) electrodes, a pH of 9 has been shown to be effective. However, for other dyes and electrode materials, acidic conditions may be more favorable.
Low Current Density	Current density is a key parameter. A current density of 170 A/m² was effective for Vat Brown 1 degradation. Insufficient current density will result in slow and incomplete degradation.
Unsuitable Supporting Electrolyte	The choice and concentration of the supporting electrolyte are crucial. NaCl at a concentration of 25 g/L has been used successfully, as the electro-generated chlorine/hypochlorite can enhance degradation. However, be aware of the potential formation of toxic chlorinated byproducts at high chloride concentrations.
Electrode Material and Fouling	The type of electrode material significantly impacts efficiency. Graphite electrodes have been used for Vat Brown 1 degradation. Over time, electrodes can become fouled with byproducts, reducing their effectiveness. Regular cleaning or replacement of electrodes may be necessary.
Formation of Recalcitrant Intermediates	The degradation process may produce intermediate compounds that are more resistant to further oxidation. Combining electrochemical treatment with other methods, such as enzymatic degradation, may improve overall efficiency.

Adsorption

Problem: Low removal of Vat Brown 1 using activated carbon.

Possible Cause	Troubleshooting Step
Incorrect pH	The pH of the solution affects the surface charge of both the adsorbent and the dye molecule. The optimal pH for adsorption needs to be determined experimentally for the specific activated carbon and dye system.
Insufficient Adsorbent Dosage	The amount of activated carbon used is directly related to the number of available binding sites. Increase the adsorbent dosage to see if removal efficiency improves.
Short Contact Time	Adsorption is a time-dependent process. Ensure sufficient contact time for the equilibrium to be reached. The required time can range from minutes to several hours.
High Initial Dye Concentration	A very high initial concentration of Vat Brown 1 can saturate the active sites of the adsorbent, leading to lower percentage removal. Diluting the effluent or using a higher adsorbent dose may be necessary.
Competition from Other Molecules	Other organic or inorganic compounds in the effluent can compete with the dye for adsorption sites, reducing the removal efficiency of Vat Brown 1.

Quantitative Data Summary

Table 1: Optimal Conditions for Biodegradation of Vat Brown R by Pseudomonas aeruginosa NCH

Parameter	Optimal Value	Decolorization Efficiency
pH	9.76	>90% within 18 hours
Temperature	34.69 °C	>90% within 18 hours
Inoculum Size	9.51% (v/v)	>90% within 18 hours
Initial Dye Concentration	100 mg/L	>90% within 18 hours

Table 2: Electrochemical Degradation of C.I. Vat Brown 1

Parameter	Condition	Color Removal Efficiency	COD Removal Efficiency
Initial Dye Concentration	50 ppm	94.55%	82.49%
Electrodes	Graphite Carbon	94.55%	82.49%
pH	9	94.55%	82.49%
Current Density	170 A/m²	94.55%	82.49%
Supporting Electrolyte	25 g/L NaCl	94.55%	82.49%
Time	240 min	94.55%	82.49%

Experimental Protocols

Protocol 1: Biodegradation of Vat Brown 1 Effluent

This protocol is based on the methodology for the decolorization of Vat Brown R by Pseudomonas aeruginosa NCH.

1. Materials and Media:

• Vat Brown 1

• Pseudomonas aeruginosa culture

• Liquid mineral-base medium: NaNO₃ (0.3%), KCl (0.05%), MgSO₄ (0.05%), K₂HPO₄ (0.1%), and Yeast Extract (0.02%) with glucose (1%).

• Sterile 250 mL Erlenmeyer flasks

• Incubator shaker

• Centrifuge

• UV-Vis Spectrophotometer

2. Procedure:

• Prepare the liquid mineral-base medium and sterilize by autoclaving.

• Prepare a stock solution of Vat Brown 1 and sterilize by filtration.

• In a 250 mL Erlenmeyer flask, add 100 mL of the sterile liquid mineral-base medium.

• Inoculate the medium with a 24-hour grown culture of Pseudomonas aeruginosa to the desired inoculum size (e.g., 9.51% v/v).

• Add Vat Brown 1 from the stock solution to achieve the desired initial concentration (e.g., 100 mg/L).

• Adjust the pH of the medium to the optimal value (e.g., 9.76) using sterile NaOH or HCl.

• Incubate the flask in a shaker at the optimal temperature (e.g., 34.69°C) and agitation speed.

• At regular time intervals, withdraw 2 mL aliquots aseptically.

• Centrifuge the aliquots at 8000 rpm for 10 minutes to pellet the bacterial cells.

• Measure the absorbance of the supernatant at the maximum wavelength of Vat Brown 1 (λmax) using a UV-Vis spectrophotometer.

• Calculate the decolorization efficiency using the formula: Decolorization (%) = [(Initial Absorbance - Final Absorbance) / Initial Absorbance] x 100

Protocol 2: Electrochemical Degradation of Vat Brown 1 Effluent

This protocol is based on the electrochemical degradation of C.I. Vat Brown 1 using graphite electrodes.

1. Materials and Equipment:

• Vat Brown 1 effluent

• Graphite carbon electrodes (anode and cathode)

• DC power supply

• Electrochemical reactor

• Magnetic stirrer

• pH meter

• Analytical balance

• Supporting electrolyte (e.g., NaCl)

• UV-Vis Spectrophotometer

• COD analysis kit

2. Procedure:

• Prepare a simulated effluent by dissolving a known concentration of Vat Brown 1 (e.g., 50 ppm) in deionized water.

• Add the supporting electrolyte (e.g., 25 g/L NaCl) to the effluent and stir until dissolved.

• Adjust the initial pH of the solution to the desired value (e.g., pH 9) using NaOH or H₂SO₄.

• Place the effluent in the electrochemical reactor and position the graphite electrodes.

• Connect the electrodes to the DC power supply.

• Turn on the magnetic stirrer to ensure the solution is well-mixed.

• Apply the desired current density (e.g., 170 A/m²) and start the electrolysis.

• Take samples at regular time intervals.

• For each sample, measure the absorbance at the λmax of Vat Brown 1 to determine the color removal efficiency.

• Measure the Chemical Oxygen Demand (COD) of the initial and final samples to determine the COD removal efficiency.

Visualizations

Caption: Experimental workflow for the biodegradation of Vat Brown 1.

Caption: Key factors influencing electrochemical degradation of Vat Brown 1.

Caption: Proposed biodegradation pathway of an anthraquinone (B42736) dye.

References

• 1. Removal of Dyes from Wastewater by Adsorption onto Activated Carbon: Mini Review [scirp.org]
• 2. op.niscair.res.in [op.niscair.res.in]
• 3. tandfonline.com [tandfonline.com]
• 4. researchgate.net [researchgate.net]
• 5. nopr.niscpr.res.in [nopr.niscpr.res.in]

Technical Support Center: Vat Brown 1 Rubbing Fastness Improvement

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the rubbing fastness of Vat Brown 1.

Troubleshooting Guide

This guide addresses common issues encountered during the dyeing process with Vat Brown 1 that can lead to poor rubbing fastness.

Problem: Poor wet rubbing fastness (staining on the rubbing cloth).

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Incomplete removal of unfixed dye (floating color)	This is the most common cause of poor rubbing fastness. Unfixed dye particles remain on the fiber surface and are easily rubbed off. Solution: Implement a thorough soaping process. It is recommended to use a high-efficiency soaping agent at a temperature near boiling (e.g., 95°C) for an adequate duration (e.g., 10-15 minutes). Increasing the number of washing cycles and the volume of water can also significantly improve the removal of floating color.[1]
Improper dyeing process	An unoptimized dyeing process can lead to poor dye penetration and fixation. Solution: Ensure proper reduction (vatting) of the dye to its soluble leuco form. For Vat Brown 1, a reduction time of 10-15 minutes at 40-50°C is suggested. Maintain the correct concentration of reducing agents (e.g., sodium hydrosulfite) and alkali (e.g., caustic soda) throughout the dyeing process.
Sub-optimal fabric preparation	A rough or uneven fabric surface can increase friction and lead to poor rubbing fastness. Solution: Ensure the fabric is well-prepared before dyeing. This includes processes like singeing to remove protruding fibers and mercerizing to create a smoother, more uniform surface with better dye uptake.[2]
Dye aggregation on the fiber surface	High concentrations of dye can lead to the formation of large dye aggregates on the fiber surface, which are easily abraded. Solution: Optimize the dye concentration. For deep shades, it is crucial to use dyes with good leveling properties to ensure even distribution.
Use of certain finishing agents	Some softeners or other finishing agents can negatively impact rubbing fastness. Solution: Select finishing agents that are known to have a minimal effect on or even improve rubbing fastness. Cationic fixing agents are specifically designed to improve the wet fastness of anionic dyes like vats.

Frequently Asked Questions (FAQs)

Q1: What is a typical rubbing fastness rating for Vat Brown 1?

A technical data sheet for Vat Brown 1 indicates the following fastness grades on cotton fabric:

• Dry Rubbing Fastness: 4-5

• Wet Rubbing Fastness: 3-4

These ratings are on a scale of 1 to 5, where 5 represents the best fastness.

Q2: How can I improve the wet rubbing fastness of Vat Brown 1?

Improving the wet rubbing fastness of Vat Brown 1 involves a multi-step approach focusing on optimal dyeing and post-dyeing treatments. Key methods include:

• Thorough Soaping: This is a critical step to remove all unfixed dye particles from the fabric surface.

• Application of a Cationic Fixing Agent: These agents form a film around the dye molecules, improving their adhesion to the fiber.

• Optimizing the Dyeing Process: Ensuring complete and uniform dye penetration and fixation is essential.

• Proper Fabric Pre-treatment: A smooth and clean fabric surface will have better rubbing fastness.

Q3: What is the role of soaping in improving rubbing fastness?

Soaping serves two primary functions in improving the rubbing fastness of vat dyes. Firstly, it removes the unfixed dye particles that are loosely held on the fiber surface. Secondly, the high temperature of the soaping bath promotes the crystallization of the dye molecules within the fiber, which leads to a more stable and brighter shade with improved fastness properties.

Q4: Can the choice of fabric affect the rubbing fastness of Vat Brown 1?

Yes, the type and quality of the fabric can significantly influence rubbing fastness. Fabrics with a smooth surface, such as those made from long-staple cotton or that have been mercerized, tend to exhibit better rubbing fastness. Conversely, fabrics with a rough or hairy surface are more prone to poor rubbing fastness due to increased friction.

Data Presentation

Table 1: Typical Fastness Properties of Vat Brown 1 on Cotton

Fastness Property	Grade
Light Fastness	7-8
Soaping Fastness (Fading)	5
Soaping Fastness (Staining)	5
Perspiration Fastness (Fading)	4-5
Perspiration Fastness (Staining)	5
Dry Rubbing Fastness	4-5
Wet Rubbing Fastness	3-4
Chlorine Fastness	4-5
Ironing Fastness	4-5

Source: Technical Data Sheet for Vat Brown 1

Experimental Protocols

Protocol 1: Standard Vat Dyeing Process for Vat Brown 1

This protocol outlines a general procedure for dyeing cotton fabric with Vat Brown 1.

Materials:

• Vat Brown 1 dye

• Cotton fabric (pre-treated)

• Caustic soda (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Wetting agent

• Laboratory dyeing machine

Procedure:

• Vatting (Reduction):

  • Prepare a stock solution of Vat Brown 1 by pasting the required amount of dye with a small amount of wetting agent and warm water.

  • In a separate vessel, prepare the reduction bath with the required amount of water, caustic soda, and sodium hydrosulfite. The temperature should be maintained at 40-50°C.

  • Add the dye paste to the reduction bath and allow it to reduce for 10-15 minutes until the solution becomes clear and changes to the leuco form (typically a yellowish-brown for Vat Brown 1).

• Dyeing:

  • Add the reduced dye solution to the dye bath containing the pre-wetted cotton fabric.

  • Raise the temperature to the recommended dyeing temperature (e.g., 60°C) and run the dyeing program for 45-60 minutes.

• Oxidation:

  • After dyeing, the fabric is rinsed with cold water to remove the excess leuco dye.

  • Oxidation is then carried out by exposing the fabric to air or by using an oxidizing agent (e.g., hydrogen peroxide or sodium perborate) in a fresh bath. This step converts the soluble leuco dye back to its original insoluble pigment form inside the fiber.

• Soaping:

  • Prepare a soaping bath containing a suitable soaping agent (e.g., 2 g/L) and soda ash (e.g., 2 g/L).

  • Treat the dyed fabric in the soaping bath at a temperature near boiling (95°C) for 15-20 minutes.

  • Rinse the fabric thoroughly with hot and then cold water.

• Drying:

  • Dry the soaped and rinsed fabric.

Protocol 2: Post-Treatment with a Cationic Fixing Agent

This protocol describes the application of a cationic fixing agent to improve the wet rubbing fastness of cotton fabric dyed with Vat Brown 1.

Materials:

• Vat Brown 1 dyed cotton fabric (after soaping and rinsing)

• Cationic fixing agent

• Acetic acid

• Padding mangle or laboratory dyeing machine

Procedure (by Padding):

• Prepare a treatment bath containing the cationic fixing agent (e.g., 10-20 g/L) and adjust the pH to 4.5-5.5 with acetic acid.

• Pad the dyed and rinsed fabric through the treatment bath with a wet pick-up of 70-80%.

• Dry the treated fabric at 100-120°C.

• Cure the fabric at a higher temperature (e.g., 150°C) for a few minutes, if recommended by the fixing agent manufacturer.

Procedure (by Exhaustion):

• Prepare a treatment bath with the cationic fixing agent (e.g., 1-2% on the weight of fabric) and adjust the pH to 4.5-5.5 with acetic acid.

• Enter the dyed and rinsed fabric into the bath at room temperature.

• Raise the temperature to 40-50°C and treat for 20-30 minutes.

• Rinse the fabric and dry.

Mandatory Visualization

References

• 1. Reasons for poor wet rubbing fastness and how to improve - Dyeing-pedia - Hangzhou Tiankun Chem Co.,Ltd [china-dyestuff.com]
• 2. Factors Affecting The Color Fastness To Wet Rubbing Of Textiles [avenotester.com]

Technical Support Center: Vat Brown 1 Dyeing on Cellulosic Fibers

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in overcoming challenges associated with the use of Vat Brown 1 for dyeing cellulosic fibers.

Troubleshooting Guide

This section addresses common issues encountered during the dyeing process with Vat Brown 1, offering potential causes and solutions in a question-and-answer format.

Q1: What are the primary causes of uneven dyeing (patchiness or blotchiness) with Vat Brown 1 on my cellulosic fabric?

Uneven dyeing is a frequent issue that can stem from several factors throughout the dyeing process. The most common causes include:

• Improper Fabric Preparation: The fabric may not have been properly scoured or bleached, leaving behind impurities like oils, waxes, or sizes that act as a resist to the dye.[1] Uneven absorbency of the fabric is a major contributor to patchy dyeing.[2]

• Incorrect Dye Solution Preparation: The dye may not have been completely dissolved or properly reduced to its soluble leuco form.[3] This leads to dye particles adhering unevenly to the fabric surface.

• Dye Bath Instability: Issues within the dye bath, such as incorrect pH, temperature fluctuations, or improper circulation, can lead to uneven dye uptake.[4] For instance, "dead zones" in the dye bath can cause localized differences in dye concentration.[4]

• Fabric Handling: If the fabric floats to the surface of the dye bath, it can result in splotchy dyeing due to uneven exposure to the dye liquor. Creasing of the fabric during dyeing can also cause unleveled penetration of the dye.

• Water Hardness: The presence of calcium and magnesium ions in hard water can react with the leuco form of the vat dye, forming insoluble salts that lead to uneven dyeing.

Q2: My fabric has developed dark spots or speckles after dyeing. What went wrong?

Dark spots or speckles are typically caused by undissolved dye particles or dye aggregation in the dye bath. This can happen if:

• The dye was not properly pasted before being added to the dye bath.

• The concentration of the dyestuff in the bath is too high, leading to precipitation.

• Incompatible dyeing auxiliaries are used, causing the dye to agglomerate.

Q3: The final color of my fabric is a different shade than expected. Why is there a shade variation?

Shade variation can be a complex issue with several potential root causes:

• Inconsistent Dyeing Parameters: Variations in temperature, pH, or the concentration of reducing agents between batches will lead to different shades.

• Oxidation Issues: Improper or incomplete oxidation of the leuco dye back to its insoluble pigment form can result in an incorrect final shade.

• Pre-treatment inconsistencies: Differences in the pre-treatment of the fabric, such as variations in mercerization, can affect the dye uptake and final color.

Q4: The color fastness of my dyed fabric is poor, especially to washing and rubbing. How can I improve this?

Poor color fastness is often a result of improperly fixed dye on the fiber surface. Key reasons include:

• Incomplete Oxidation: If the leuco dye is not fully oxidized, it will not be properly fixed within the fiber and can be washed out.

• Surface Dye: Loosely adhered dye particles on the surface of the fabric, which were not removed during the soaping process, will lead to poor rubbing fastness.

• Over-reduction of the dye: This can lead to the formation of products that have a lower affinity for the fiber, which can then be easily washed out.

Frequently Asked Questions (FAQs)

This section provides answers to common questions regarding the properties and application of Vat Brown 1.

Q1: What is Vat Brown 1 and why is it used for cellulosic fibers?

Vat Brown 1 (C.I. 70800) is a type of vat dye, which is a class of water-insoluble dyes. They are renowned for their excellent fastness properties, including high resistance to washing, light, and chlorine. This makes them ideal for dyeing cellulosic fibers like cotton, linen, and viscose, especially for applications requiring high durability.

Q2: What is the "vatting" process and why is it necessary?

The "vatting" process is the cornerstone of dyeing with vat dyes. Since vat dyes are insoluble in water, they cannot directly penetrate the fiber. The vatting process involves the chemical reduction of the insoluble dye in an alkaline solution (typically using sodium hydrosulfite and caustic soda) to convert it into a water-soluble "leuco" form. This soluble leuco form has an affinity for cellulosic fibers and can be absorbed by them.

Q3: What are the critical stages in the Vat Brown 1 dyeing process?

The successful application of Vat Brown 1 on cellulosic fibers involves several critical stages:

• Preparation of the Fabric: This includes desizing, scouring, and sometimes mercerizing to ensure the fabric is clean and has uniform absorbency.

• Reduction of the Dye (Vatting): The insoluble Vat Brown 1 is converted to its soluble leuco form.

• Dyeing: The cellulosic material is immersed in the leuco dye solution, allowing the dye to penetrate the fibers.

• Oxidation: The fabric is removed from the dye bath and the leuco dye is converted back to its original insoluble pigment form inside the fibers, either by exposure to air or with a chemical oxidizing agent.

• Soaping: The dyed fabric is washed in a hot detergent solution to remove any loose surface dye and to stabilize the final shade and improve fastness.

Q4: What are the ideal pH and temperature conditions for dyeing with Vat Brown 1?

The optimal pH for the reduction and dyeing stage with vat dyes is typically alkaline, in the range of 11-12. The dyeing temperature for Vat Brown 1 is generally in the range of 40-50°C. However, specific conditions can vary depending on the dyeing method and equipment used.

Data Presentation

The following tables summarize key quantitative parameters for troubleshooting and optimizing the Vat Brown 1 dyeing process on cellulosic fibers.

Table 1: Troubleshooting Uneven Dyeing - Key Parameters and Recommended Actions

Parameter	Common Issue	Recommended Action
Fabric Pre-treatment	Non-uniform absorbency	Ensure thorough scouring and bleaching. Perform a water drop test to check for even absorbency.
Water Hardness	High levels of Ca²⁺ and Mg²⁺ ions	Use softened or deionized water. A water softener or chelating agent can be added to the dye bath.
Dye Bath pH	pH outside the optimal range of 11-12	Monitor and adjust the pH of the dye bath using caustic soda.
Dyeing Temperature	Fluctuations or incorrect temperature	Maintain a constant temperature, typically between 40-50°C for Vat Brown 1. Use a calibrated thermometer.
Reducing Agent	Insufficient or excessive amount	Use the correct concentration of sodium hydrosulfite. Insufficient amounts will lead to incomplete reduction, while excessive amounts can cause over-reduction.
Liquor Circulation	Poor or uneven circulation	Ensure proper agitation of the dye bath and movement of the fabric to avoid dead zones.

Table 2: Standard Laboratory Dyeing Recipe for Vat Brown 1 (Example)

Component	Concentration/Amount	Purpose
Vat Brown 1 Dye Powder	As per desired shade %	Colorant
Wetting Agent	1 mL (for dye paste)	To ensure uniform wetting of the dye powder
Ethanol	1 mL (for dye paste)	To aid in pasting the dye
Caustic Soda (NaOH)	1.5 g in 50 mL water	To create an alkaline environment for reduction
Sodium Hydrosulfite (Na₂S₂O₄)	3 g	Reducing agent to convert the dye to its leuco form
Pre-boiled Cotton Fabric	4 g	Substrate
Distilled Water	To make up the final volume	Solvent
Soaping Agent (Detergent)	As per manufacturer's recommendation	To remove unfixed dye
Soda Ash (for soaping)	As per manufacturer's recommendation	To maintain alkalinity during soaping

Note: This is an example recipe and may need to be adjusted based on specific experimental conditions and desired outcomes.

Experimental Protocols

Protocol 1: Standard Laboratory Procedure for Dyeing Cellulosic Fibers with Vat Brown 1

This protocol outlines a standard laboratory procedure for dyeing a 4g sample of pre-boiled cotton fabric to a 4.0% shade with Vat Brown 1.

• Dye Paste Preparation:

  • Accurately weigh 0.16g of Vat Brown 1 dye powder.

  • In a dye cup, add 1 mL of a wetting agent solution and 1 mL of ethanol.

  • Add the dye powder and stir with a glass rod to form a uniform paste.

• Alkali Solution Preparation:

  • Heat 50 mL of distilled water to 60°C.

  • Dissolve 1.5g of caustic soda (NaOH) in the hot water. This solution should be freshly prepared.

• Reduction (Vatting):

  • Pour the hot alkali solution into the dye paste.

  • Weigh and add 3g of sodium hydrosulfite. Stir gently.

  • Place the dye cup in a 60°C water bath for 10 minutes to allow for pre-reduction of the dye.

• Dye Bath Preparation and Dyeing:

  • Add 150 mL of 60°C distilled water to the reduced dye solution.

  • Introduce the 4g pre-boiled cotton fabric into the dye bath. Ensure the fabric is fully submerged.

  • Place the dye cup into a laboratory dyeing machine set at 60°C and run for 45 minutes.

• Oxidation:

  • Remove the fabric from the dye bath and rinse it with water.

  • Hang the fabric in a well-ventilated area for 20 minutes to allow for air oxidation. Alternatively, for a more controlled process, use a chemical oxidizing agent like hydrogen peroxide.

• Soaping and Finishing:

  • Prepare a soaping bath containing a suitable detergent and soda ash.

  • Soap the fabric at 90°C for 15-30 minutes.

  • Rinse the fabric thoroughly with water and allow it to dry.

Visualizations

Diagram 1: Troubleshooting Workflow for Uneven Dyeing

Caption: Troubleshooting workflow for diagnosing and resolving uneven dyeing.

Diagram 2: Logical Relationships in the Vat Dyeing Process

Caption: Key relationships between parameters and stages in vat dyeing.

References

• 1. What went wrong with the Indigo Vat? Top Five Problems and How to Solve Them - Wearing Woad [wearingwoad.com]
• 2. textilelearner.net [textilelearner.net]
• 3. Vat Dye Failing To Color Cotton Properly? Here's The Real Reason And The Right Dyeing Procedure - TIANKUN Dye Manufacturer & Supplier [tiankunchemical.com]
• 4. autumnchem.com [autumnchem.com]

Stability of Vat Brown 1 leuco form under different conditions

This technical support center is designed for researchers, scientists, and drug development professionals working with the leuco form of Vat Brown 1. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges and ensure the stability of your experimental setup.

Troubleshooting Guides

This section addresses specific issues that may arise during the preparation and use of the leuco form of Vat Brown 1.

Issue 1: Premature Oxidation of the Leuco Form

• Symptom: The characteristic yellow-brown color of the alkaline leuco form of Vat Brown 1 rapidly reverts to the original brown, or an intermediate olive color, even under what is believed to be an inert atmosphere.[1]

• Possible Causes & Solutions:

Cause	Explanation	Recommended Action
Oxygen Exposure	The leuco form of vat dyes is highly sensitive to atmospheric oxygen.[2] Even small leaks in your apparatus can lead to rapid oxidation.	Ensure all connections in your reaction setup are airtight. Use high-quality septa and seals. Maintain a positive pressure of an inert gas (e.g., nitrogen or argon) throughout the experiment.
Insufficient Reducing Agent	The concentration of the reducing agent (e.g., sodium hydrosulfite) may be too low to maintain the necessary negative redox potential required to keep the dye in its reduced state. Anthraquinone-type vat dyes typically require a redox potential in the range of -800 mV to -1000 mV for complete reduction.[2][3]	Increase the concentration of the reducing agent incrementally. Monitor the redox potential of the solution if possible. Use freshly opened and properly stored sodium hydrosulfite, as its effectiveness can degrade with exposure to air and moisture.
Inappropriate pH	The stability of the leuco form is highly dependent on an alkaline pH, typically between 11 and 13.[4] A decrease in pH can lead to the formation of the less stable "acid leuco" form, which is more susceptible to oxidation.	Monitor and maintain the pH of the solution within the recommended alkaline range. Use a calibrated pH meter. Ensure that any additions to the solution do not significantly lower the pH.
Elevated Temperature	Higher temperatures can accelerate the rate of oxidation.	Maintain the lowest temperature necessary for the reaction or application. For storage, refrigeration at low temperatures is recommended.

Issue 2: Incomplete or Inconsistent Reduction

• Symptom: The Vat Brown 1 powder does not fully dissolve in the alkaline reducing solution, or the color of the leuco form is not the expected yellow-brown.

• Possible Causes & Solutions:

Cause	Explanation	Recommended Action
Poor Quality of Vat Brown 1	Impurities in the dye can interfere with the reduction process.	Use a high-purity grade of Vat Brown 1.
Degraded Reducing Agent	Sodium hydrosulfite (sodium dithionite) degrades over time, especially when exposed to moisture and air.	Use a fresh, unopened container of the reducing agent. Store it in a cool, dry place.
Incorrect Order of Reagent Addition	The order in which reagents are added can impact the efficiency of the reduction.	It is generally recommended to first disperse the vat dye in deoxygenated water, followed by the addition of the alkali (e.g., sodium hydroxide), and then the reducing agent.
Insufficient Mixing	Inadequate agitation can lead to localized areas of incomplete reduction.	Ensure continuous and efficient stirring throughout the reduction process.

Frequently Asked Questions (FAQs)

Q1: What is the optimal pH range for the stability of the leuco form of Vat Brown 1?

A1: For most anthraquinone-based vat dyes, including Vat Brown 1, a highly alkaline pH in the range of 11-13 is recommended to maintain the stability of the soluble leuco form.

Q2: What is the visual indicator of the successful formation of the leuco form of Vat Brown 1?

A2: In an alkaline solution, the successful reduction of Vat Brown 1 to its leuco form is indicated by a color change from a dark brown powder to a yellow-brown solution. The acid leuco form is described as being a dark olive color.

Q3: Can I use a different reducing agent besides sodium hydrosulfite?

A3: While sodium hydrosulfite is the most common and effective reducing agent for vat dyes, other options such as ferrous sulfate, glucose, or electrochemical methods are being investigated as more environmentally friendly alternatives.

Q4: How does temperature affect the stability of the leuco form?

A4: Generally, increasing the temperature will decrease the stability of the leuco form by accelerating the rate of oxidation. For dyeing applications with Vat Brown 1, a vatting temperature of 50-60°C is often required for efficient reduction.

Q5: How can I monitor the stability of my leuco Vat Brown 1 solution quantitatively?

A5: The stability of the leuco form can be monitored spectrophotometrically by measuring the decrease in absorbance at its maximum absorption wavelength (λmax) over time. This allows for the calculation of the degradation rate and half-life under specific conditions.

Quantitative Data on Leuco Form Stability

While precise, publicly available quantitative data such as half-life values for the leuco form of Vat Brown 1 under varying conditions are limited, the following table summarizes the expected qualitative and quantitative trends based on the general principles of vat dye chemistry. Researchers are encouraged to determine these values empirically for their specific experimental systems using the protocols provided below.

Condition	Parameter Change	Expected Impact on Leuco Form Stability	Qualitative Observation	Quantitative Measurement
pH	Decrease from 13 to 9	Decrease	Faster reappearance of brown color	Shorter half-life (t½)
Temperature	Increase from 25°C to 50°C	Decrease	More rapid color change from yellow-brown to brown	Increased degradation rate constant (k)
Oxygen	Introduction of air	Significant Decrease	Almost immediate oxidation	Very short half-life (t½)
Reducing Agent	Lower concentration	Decrease	Faster fading of the yellow-brown leuco color	Shorter half-life (t½)

Experimental Protocols

Protocol 1: Preparation of the Leuco Form of Vat Brown 1

This protocol describes the laboratory-scale preparation of the leuco form of Vat Brown 1.

• Materials:

  • Vat Brown 1 powder

  • Deionized water (deoxygenated)

  • Sodium hydroxide (B78521) (NaOH)

  • Sodium hydrosulfite (Na₂S₂O₄)

  • Three-necked round-bottom flask

  • Magnetic stirrer and stir bar

  • Inert gas supply (Nitrogen or Argon) with bubbling line

  • Heating mantle

• Procedure:

  • Deoxygenation: Purge deionized water with an inert gas (nitrogen or argon) for at least 30 minutes to remove dissolved oxygen.

  • Dispersion: In the three-necked flask, add a measured amount of Vat Brown 1 powder to the deoxygenated water and stir to create a uniform dispersion.

  • Alkalinization: While stirring under a continuous inert gas blanket, slowly add a solution of sodium hydroxide to the dye dispersion to achieve a pH between 12 and 13.

  • Heating: Gently heat the mixture to the desired temperature (e.g., 50-60°C) while maintaining continuous stirring.

  • Reduction: Once the desired temperature is reached, slowly add fresh sodium hydrosulfite powder in small portions.

  • Digestion: Continue to stir the solution at the set temperature under an inert atmosphere for 15-30 minutes to ensure complete reduction. A color change to yellow-brown should be observed.

  • Storage: For storage, the leuco dye solution should be kept in a sealed, airtight container under an inert atmosphere and protected from light. Refrigeration is recommended for longer-term storage.

Protocol 2: Spectrophotometric Monitoring of Leuco Vat Brown 1 Stability

This protocol outlines a method to quantitatively assess the stability of the prepared leuco Vat Brown 1 solution.

• Materials and Equipment:

  • Prepared leuco Vat Brown 1 solution

  • Deoxygenated, alkaline water (pH adjusted to match the sample)

  • UV-Vis Spectrophotometer

  • Cuvettes

  • Inert atmosphere glove box or similar setup

• Procedure:

  • Determine λmax: Immediately after preparation, take an aliquot of the leuco dye solution. Inside an inert atmosphere, dilute it with deoxygenated, alkaline water to a concentration suitable for spectrophotometric analysis. Scan the absorbance from 300-800 nm to determine the maximum absorption wavelength (λmax) of the leuco form.

  • Time-Course Measurement: Store the stock leuco dye solution under the desired conditions (e.g., specific pH, temperature, exposure to an oxidizing agent). At regular time intervals (e.g., every 15 minutes), withdraw an aliquot of the stock solution.

  • Absorbance Reading: Dilute the aliquot in the same manner as in step 1 and immediately measure the absorbance at the predetermined λmax.

  • Data Analysis: Plot the absorbance at λmax as a function of time. The rate of decrease in absorbance corresponds to the degradation of the leuco form. The half-life (t½) of the leuco form under these conditions can be calculated from the decay curve.

Visualizations

Below are diagrams illustrating key workflows and relationships relevant to the stability of the leuco form of Vat Brown 1.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. benchchem.com [benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. scribd.com [scribd.com]

Reference Data & Comparative Studies

A Comparative Analysis of Vat Brown 1 and Vat Brown R for Research and Development Applications

In the realm of dye chemistry, particularly for applications demanding high fastness and durability, Vat Brown 1 (also known as Vat Brown BR) and Vat Brown R stand out as significant coloring agents. This guide provides a detailed comparative study of these two anthraquinone-based vat dyes, tailored for researchers, scientists, and professionals in drug development who may utilize these compounds in various applications, including as staining agents or in the synthesis of functional materials.

Physicochemical and Tinctorial Properties

Vat Brown 1 (C.I. 70800) and Vat Brown R (C.I. 69015, also known as Vat Brown 3) are both complex organic molecules derived from anthraquinone.[1][2] While they share a common structural heritage, their distinct molecular compositions lead to differences in their physical, chemical, and performance characteristics. Vat Brown 1 has a molecular formula of C₄₂H₁₈N₂O₆ and a molecular weight of 646.60 g/mol .[1] In contrast, Vat Brown R has a molecular formula of C₄₂H₂₃N₃O₆ and a higher molecular weight of 665.65 g/mol .[2]

Property	Vat Brown 1 (Vat Brown BR)	Vat Brown R (Vat Brown 3)
C.I. Name	Vat Brown 1	Vat Brown 3
C.I. Number	70800	69015
CAS Number	2475-33-4	131-92-0
Molecular Formula	C₄₂H₁₈N₂O₆[1]	C₄₂H₂₃N₃O₆
Molecular Weight	646.60 g/mol	665.65 g/mol
Appearance	Dark brown powder	Deep red to dark brown powder
Solubility (in water)	Insoluble	Insoluble
Solubility (organic)	Slightly soluble in hot tetrahydronaphthalene and xylene	Slightly soluble in xylene
Leuco Form Color	Yellow-brown (alkaline), Dark olive (acidic)	Red (alkaline), Yellow-brown (acidic)

Performance Characteristics and Fastness Properties

The performance of vat dyes is primarily assessed by their fastness to various environmental and processing factors. Both Vat Brown 1 and Vat Brown R exhibit excellent fastness properties, making them suitable for applications requiring high durability.

Fastness Property	Vat Brown 1 (Vat Brown BR)	Vat Brown R (Vat Brown 3)
Light Fastness	7-8	6-8
Washing Fastness	5	4-5
Rubbing Fastness (Dry)	4-5	-
Rubbing Fastness (Wet)	3-4	-
Ironing Fastness	4-5	4-5
Chlorine Bleach	4-5	4-5

Applications

Both dyes are primarily used for dyeing cellulosic fibers such as cotton, hemp, silk, and viscose. Vat Brown 1 is noted for its good uniformity and affinity for cotton fibers. It is also used in the dyeing of polyester/cotton blended fabrics. Vat Brown R is also suitable for dyeing cotton, viscose, and wool, and can be processed into organic pigments. A notable characteristic of Vat Brown R is that it can cause fiber brittleness upon exposure to sunlight.

Experimental Protocols

The following are generalized experimental protocols for the characterization of vat dyes.

Solubility Determination

A qualitative assessment of solubility can be performed by observing the dissolution of a small amount of the dye in various solvents at room temperature and with heating. For quantitative analysis, a saturation shake-flask method followed by spectrophotometric determination of the concentration in the supernatant is a standard procedure.

Dyeing Process (Vatting)

The application of vat dyes involves a "vatting" process to convert the insoluble dye into its soluble leuco form. A typical laboratory-scale procedure for cotton dyeing is as follows:

• Preparation of the Dyebath: A specific concentration of the vat dye is pasted with a dispersing agent and warm water.

• Reduction (Vatting): The dye paste is added to a solution containing a reducing agent (e.g., sodium hydrosulfite) and an alkali (e.g., sodium hydroxide) at a specific temperature (typically 50-60°C). The color of the solution changes as the dye is reduced to its soluble leuco form.

• Dyeing: The substrate (e.g., cotton fabric) is immersed in the dyebath, and the temperature is raised and maintained for a specific duration to allow for dye penetration and fixation.

• Oxidation: The dyed substrate is removed from the bath and exposed to air or treated with a chemical oxidizing agent (e.g., hydrogen peroxide or sodium perborate) to convert the leuco dye back to its insoluble form within the fibers.

• Soaping: The dyed material is washed with a hot detergent solution to remove unfixed dye particles and to stabilize the final shade.

Fastness Testing

• Light Fastness: Dyed samples are exposed to a standardized light source (e.g., a xenon arc lamp) alongside a set of blue wool standards with known lightfastness ratings. The degree of fading of the sample is compared to that of the standards to determine its lightfastness rating.

• Washing Fastness: A dyed specimen is agitated in a soap or detergent solution under specified conditions of time and temperature. The change in color of the specimen and the degree of staining of an adjacent undyed fabric are assessed using a greyscale.

• Rubbing Fastness (Crocking): The amount of color transferred from the surface of a dyed fabric to another surface by rubbing is determined. This is done under both dry and wet conditions using a crockmeter.

Visualizing the Vat Dyeing Process

The following diagram illustrates the general workflow of the vat dyeing process.

A simplified workflow of the vat dyeing process.

Conclusion

Both Vat Brown 1 and Vat Brown R offer excellent fastness properties, making them valuable for applications where durability is critical. The choice between the two may depend on the specific shade required, the substrate to be dyed, and considerations regarding potential light-induced fiber degradation, which is a noted characteristic of Vat Brown R. The provided data and protocols offer a foundation for researchers to conduct further comparative studies and to select the appropriate dye for their specific research and development needs.

References

• 1. worlddyevariety.com [worlddyevariety.com]
• 2. worlddyevariety.com [worlddyevariety.com]

A Comparative Guide to Sustainable Alternatives for Vat Brown 1 in Textile Dyeing

For Researchers, Scientists, and Drug Development Professionals

The textile industry is undergoing a paradigm shift towards sustainability, compelling a critical re-evaluation of traditional dyeing agents. Vat Brown 1, a synthetic vat dye, has long been a staple for achieving durable brown shades on cellulosic fibers like cotton. However, its application process involves harsh chemicals and generates effluents with a significant environmental impact. This guide provides a comprehensive comparison of sustainable alternatives to Vat Brown 1, focusing on natural dyes derived from walnut husks and cutch, as well as the role of enzymatic treatments in creating a more eco-friendly dyeing process.

Performance Comparison: Vat Brown 1 vs. Natural Alternatives

The selection of a dye is primarily governed by its performance in terms of color strength and fastness properties. The following table summarizes the available quantitative data for Vat Brown 1 and its sustainable alternatives on cotton fabric.

Parameter	Vat Brown 1	Walnut (Juglans regia) Husk	Cutch (Acacia catechu)
Color Strength (K/S value)	~12-20 (for Indanthren Brown dyes)[1][2]	~5-15 (depending on mordant and dyeing conditions)	~8-18 (depending on mordant and dyeing conditions)[3]
Wash Fastness (ISO 105-C06)	Excellent (4-5)[4]	Good to Excellent (4-5)	Excellent (5)[5]
Rubbing Fastness (ISO 105-X12)	Good to Excellent (Dry: 4-5, Wet: 3-4)	Good (4)	Good to Excellent (4-5)
Light Fastness (ISO 105-B02)	Very Good to Excellent (6-7)	Moderate to Good (4-5)	Good (5)
Environmental Impact (Effluent)
Chemical Oxygen Demand (COD)	High	Lower than synthetic dyes	Lower than synthetic dyes
Biochemical Oxygen Demand (BOD)	High	Biodegradable effluent	Biodegradable effluent

Note: Data for Vat Brown 1 is based on general values for vat dyes, as specific data for this dye is limited in publicly available literature. Performance of natural dyes can vary significantly based on the source of the raw material, extraction method, and mordanting process.

Experimental Protocols

Detailed and standardized experimental protocols are crucial for reproducible research. The following sections outline the methodologies for dyeing cotton with the discussed alternatives and for testing their performance.

Enzymatic Pre-treatment of Cotton Fabric

Enzymatic treatment of cotton enhances its affinity for natural dyes, leading to improved color yield and fastness. This protocol describes a typical enzymatic scouring process.

Materials:

• Scoured and bleached 100% cotton fabric

• α-amylase enzyme

• Pectinase (B1165727) enzyme

• Non-ionic wetting agent

• Acetate (B1210297) buffer (pH 4.0-5.5)

• Distilled water

• Laboratory dyeing machine (e.g., Launder-Ometer) or water bath with shaker

Procedure:

• Desizing (if necessary): If the cotton fabric contains starch-based sizing, treat it with a solution containing 2 mL/L α-amylase and 1 g/L non-ionic wetting agent at a liquor ratio of 1:30. Maintain the temperature at 55-75°C for 30-45 minutes with gentle agitation.

• Rinse the fabric thoroughly with hot and then cold water.

• Bio-scouring: Prepare a treatment bath containing 8 g/L pectinase in an acetate buffer solution (pH 4.0) at a liquor ratio of 1:30.

• Immerse the desized cotton fabric in the bath and treat for 45 minutes at a temperature of 50-60°C with continuous agitation.

• After the treatment, rinse the fabric with hot water (80°C) containing 1 g/L NaH₂PO₄, followed by a cold water rinse.

• Dry the fabric at 105°C to a constant weight.

Dyeing of Cotton with Walnut (Juglans regia) Husk Extract

Materials:

• Enzymatically pre-treated cotton fabric

• Dried and powdered walnut husks

• Mordant (e.g., alum - aluminum potassium sulfate)

• Distilled water

• Laboratory dyeing machine or beaker with a heating and stirring mechanism

Procedure:

• Dye Extraction:

  • Soak 500g of dried walnut shells in 2000ml of distilled water for four hours.

  • Boil the mixture until the volume is reduced to approximately 300ml.

  • Filter the solution to obtain the dye extract.

• Mordanting (Pre-mordanting):

  • Prepare a mordanting bath with 15% on weight of fabric (owf) of alum in distilled water at a liquor ratio of 1:20.

  • Immerse the pre-treated cotton fabric in the mordant bath and heat to 60°C for 30 minutes with stirring.

  • Remove the fabric, squeeze out excess solution, and rinse with water.

• Dyeing:

  • Prepare a dyebath with the walnut husk extract at a liquor ratio of 1:50. Adjust the pH to 4.5.

  • Immerse the mordanted cotton fabric in the dyebath.

  • Raise the temperature to 90°C and maintain for 65 minutes with continuous stirring.

• Post-treatment:

  • After dyeing, remove the fabric from the bath and rinse with cold water.

  • Wash the dyed fabric with a 2 g/L non-ionic detergent solution at 40°C for 15 minutes.

  • Rinse thoroughly and air dry.

Dyeing of Cotton with Cutch (Acacia catechu) Extract

Materials:

• Enzymatically pre-treated cotton fabric

• Cutch powder extract

• Mordant (e.g., alum)

• Distilled water

• Laboratory dyeing machine or beaker with a heating and stirring mechanism

Procedure:

• Mordanting (Pre-mordanting):

  • Prepare a mordanting bath with 15% owf of alum in distilled water at a liquor ratio of 1:20.

  • Immerse the pre-treated cotton fabric in the mordant bath and heat to 82°C (180°F) for 1 hour with stirring.

  • Allow the fabric to cool in the bath, then remove, squeeze, and rinse.

• Dyeing:

  • Prepare a dyebath with 20-50% owf of cutch powder dissolved in hot distilled water at a liquor ratio of 1:20.

  • Immerse the mordanted cotton fabric in the dyebath.

  • Slowly raise the temperature to a simmer (around 88-93°C or 190-200°F) and maintain for 1-2 hours with regular stirring.

• Post-treatment:

  • Allow the fabric to cool in the dyebath for deeper shades.

  • Remove the fabric, rinse with lukewarm water, and then wash with a neutral detergent.

  • Rinse thoroughly and air dry away from direct sunlight.

Color Fastness Testing

The following standard methods from the International Organization for Standardization (ISO) should be used to evaluate the color fastness of the dyed fabrics.

• Color Fastness to Washing (ISO 105-C06): This test assesses the resistance of the color to domestic and commercial laundering procedures. A specimen of the dyed fabric, in contact with a multi-fiber strip, is laundered in a soap solution under specified conditions of temperature, alkalinity, bleaching, and abrasive action. The change in color of the specimen and the staining of the multi-fiber strip are assessed using grey scales.

• Color Fastness to Rubbing (ISO 105-X12): This test determines the resistance of the color to rubbing off and staining other materials. A colored test specimen is rubbed with a dry and a wet white cotton cloth under specified conditions. The staining of the white cloths is assessed using the grey scale for staining.

• Color Fastness to Light (ISO 105-B02): This method evaluates the resistance of the color to the action of an artificial light source that simulates natural daylight. A specimen of the dyed fabric is exposed to the light under prescribed conditions along with a set of blue wool standards. The color fastness is assessed by comparing the change in color of the specimen with that of the standards.

Visualizing the Sustainable Dyeing Workflow

The following diagram illustrates the logical flow of a sustainable textile dyeing process using natural alternatives to Vat Brown 1.

Sustainable Textile Dyeing Workflow

This guide demonstrates that natural dyes from sources like walnut husks and cutch, especially when combined with enzymatic pre-treatments, present viable and more sustainable alternatives to synthetic dyes like Vat Brown 1. While further research is needed for a direct and comprehensive comparison of all performance and environmental parameters, the existing data strongly supports the potential of these natural alternatives to contribute to a cleaner and more environmentally responsible textile industry.

References

• 1. Trichromatic Vat Dyeing of Cationized Cotton - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pccc.icrc.ac.ir [pccc.icrc.ac.ir]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. cottoninc.com [cottoninc.com]
• 5. dyeing-crafts.co.uk [dyeing-crafts.co.uk]

A Comparative Analysis of the Fastness Properties of Vat Brown 1 and Reactive Dyes

In the realm of textile coloration, the selection of dyes is paramount to achieving the desired aesthetic and performance characteristics of the final product. Among the critical performance indicators, fastness properties—which denote a dye's resistance to fading or color transfer under various conditions—are of utmost importance for researchers and scientists in drug development and other fields where color stability is crucial. This guide provides an objective comparison of the fastness properties of C.I. Vat Brown 1 against those of representative reactive dyes, supported by experimental data and standardized testing protocols.

Executive Summary

Vat dyes, including Vat Brown 1, are renowned for their exceptional all-around fastness properties.[1] This is attributed to their application method, which involves solubilization in a reducing bath, absorption by the fiber, and subsequent oxidation to an insoluble form within the fiber structure.[2] This mechanical trapping results in superior resistance to light, washing, and rubbing.[2]

Reactive dyes, on the other hand, form a strong, permanent covalent bond with cellulosic fibers.[3] This chemical bond imparts excellent wash fastness.[4] However, their light and rubbing fastness can vary depending on the specific chemical structure of the dye molecule.

Comparative Fastness Data

The following table summarizes the quantitative fastness ratings for Vat Brown 1 and a selection of C.I. Reactive Brown dyes. The ratings are based on standardized test methods, where a higher number indicates better fastness.

Fastness Property	Test Standard	Vat Brown 1	C.I. Reactive Brown 11	C.I. Reactive Brown 9	C.I. Reactive Brown 44
Light Fastness	ISO 105-B02	7	7	4-5	5-6
Wash Fastness (Color Change)	ISO 105-C06	5	5	3-4	4-5
Wash Fastness (Staining)	ISO 105-C06	5	-	4-5	4-5
Rubbing Fastness (Dry)	ISO 105-X12	4-5	-	-	-
Rubbing Fastness (Wet)	ISO 105-X12	3-4	-	-	-
Chlorine Bleach Fastness	-	4-5	-	-	4-5
Perspiration Fastness	-	5	-	4-5	4-5

Note: Data for reactive dyes can vary based on the specific dye and dyeing process. The data presented is a representative compilation from available sources.

Experimental Protocols

The fastness properties cited in this guide are determined by standardized experimental procedures. Below are detailed methodologies for the key experiments.

Light Fastness (ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (D65).

• Apparatus : A xenon arc fading lamp, conforming to the specifications of ISO 105-B02, is used.

• Test Specimen : A representative sample of the dyed textile is prepared.

• Procedure : The specimen is exposed to the artificial light under controlled conditions of temperature and humidity, alongside a set of blue wool references (ranging from 1 for very low light fastness to 8 for very high light fastness).

• Evaluation : The color fastness is assessed by comparing the change in color of the test specimen with that of the blue wool references. The rating corresponds to the blue wool reference that shows a similar degree of fading.

Wash Fastness (ISO 105-C06)

This test evaluates the resistance of the color of textiles to domestic and commercial laundering procedures.

• Apparatus : A suitable washing machine, such as a Launder-Ometer, with stainless steel containers is used.

• Test Specimen : A specimen of the dyed textile is prepared and stitched together with a multi-fiber adjacent fabric.

• Procedure : The composite specimen is mechanically agitated in a solution of soap and sodium carbonate at a specified temperature and for a specific duration. Stainless steel balls are added to the container to simulate mechanical action.

• Evaluation : After washing and drying, the change in color of the specimen and the degree of staining on the multi-fiber adjacent fabric are assessed using the respective Grey Scales.

Rubbing Fastness (ISO 105-X12)

This method, also known as crocking, determines the amount of color transferred from the surface of a colored textile to other surfaces by rubbing.

• Apparatus : A crockmeter, which has a rubbing finger of a specified diameter and applies a constant downward force, is used.

• Test Specimen : A sample of the dyed textile is mounted on the base of the crockmeter.

• Procedure : A dry, and separately, a wet, white cotton rubbing cloth is rubbed against the test specimen for a specified number of cycles.

• Evaluation : The degree of color transferred to the white rubbing cloth is assessed by comparing it with the Grey Scale for Staining.

Logical Flow of Dye Fastness Comparison

Caption: Comparative workflow for dye fastness evaluation.

Conclusion

The data and experimental protocols presented in this guide demonstrate that while both Vat Brown 1 and reactive dyes offer high-performance characteristics, their strengths lie in different areas. Vat Brown 1 provides exceptional overall fastness, making it a suitable choice for applications requiring high durability against light, washing, and rubbing. Reactive dyes, due to their covalent bonding with the fiber, offer outstanding wash fastness and a wide, vibrant shade range. The choice between these dye classes will ultimately depend on the specific performance requirements of the end product. For applications where resistance to repeated laundering is the primary concern, reactive dyes are an excellent option. However, for textiles exposed to a combination of stringent conditions, including sunlight and abrasion, Vat Brown 1 presents a more robust solution.

References

• 1. scribd.com [scribd.com]
• 2. img.antpedia.com [img.antpedia.com]
• 3. img.antpedia.com [img.antpedia.com]
• 4. AATCC Test Method 61.pptx [slideshare.net]

A Comparative Analysis of Vat Brown 1 and Other Commercial Brown Dyes for Textile Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive cross-reference of C.I. Vat Brown 1 with other commercially significant brown dyes. The following sections present a comparative analysis of their performance characteristics, supported by experimental data and detailed methodologies for key performance indicators. This document is intended to assist researchers and professionals in the selection of appropriate dyes for their specific applications based on objective performance metrics.

Overview of Compared Dyes

This comparison focuses on Vat Brown 1 and other representative commercial brown dyes from different dye classes, including other vat dyes, disperse dyes, and reactive dyes.

• Vat Brown 1 (C.I. 70800): A member of the anthraquinone (B42736) class of vat dyes, known for its good fastness properties on cellulosic fibers.[1]

• Vat Brown 3 (C.I. 69015): Also an anthraquinone-based vat dye, it is often used for dyeing cotton and can be processed into organic pigments.[2][3][4][5]

• Vat Orange 7 (C.I. 71105): While orange in color, this vat dye is relevant as it can be used in combination to create brown shades and is used on cotton and polyester (B1180765) blends.

• Disperse Brown Dyes: This class of dyes is primarily used for dyeing polyester and is characterized by its application from a fine dispersion in water.

• Reactive Brown Dyes: These dyes form a covalent bond with the fiber, typically cellulosic materials like cotton, leading to excellent wash fastness.

Comparative Performance Data

The following tables summarize the key performance characteristics of the selected dyes based on available data. The fastness properties are rated on a scale of 1 to 5 (or 1 to 8 for light fastness), where a higher number indicates better fastness.

Table 1: General Properties of Compared Dyes

Property	Vat Brown 1	Vat Brown 3	Vat Orange 7	Disperse Brown Dyes	Reactive Brown Dyes
C.I. Name	70800	69015	71105	Varies	Varies
CAS Number	2475-33-4	131-92-0	4424-06-0	Varies	Varies
Molecular Formula	C42H18N2O6	C42H23N3O6	C26H12N4O2	Varies	Varies
Primary Substrate	Cotton, Viscose, Silk	Cotton, Viscose, Wool, Silk	Cotton, Polyester/Cotton Blends	Polyester	Cotton, Viscose
Solubility	Insoluble in water	Insoluble in water	Insoluble in water	Insoluble in water, applied as a dispersion	Soluble in water

Table 2: Fastness Properties of Compared Dyes

Fastness Property	Vat Brown 1	Vat Brown 3	Vat Orange 7	Disperse Brown Dyes	Reactive Brown Dyes
Light Fastness (Xenon Arc)	7-8	7-8	6-7	Generally Good to Excellent	Good to Excellent
Washing Fastness (ISO 105-C06)	5	5	5	Good to Excellent	Excellent
Rubbing Fastness (Dry) (ISO 105-X12)	4-5	Data not available	4-5	Good	Good
Rubbing Fastness (Wet) (ISO 105-X12)	4	Data not available	3-4	Moderate to Good	Good
Chlorine Bleach Fastness	4-5	5	5	Generally Poor	Generally Poor to Moderate
Perspiration Fastness (AATCC 15)	5	Data not available	Data not available	Good	Excellent

Experimental Protocols

The following are detailed methodologies for the key experiments cited in the performance data tables, based on internationally recognized standards.

Light Fastness Testing (Based on ISO 105-B02)

This method determines the resistance of the color of textiles to the action of an artificial light source representative of natural daylight (D65).

• Apparatus: Xenon arc lamp fading apparatus, blue wool standards.

• Procedure:

  • A specimen of the dyed textile is exposed to the light from a xenon arc lamp under specified conditions of temperature and humidity.

  • Simultaneously, a set of blue wool standards is exposed under the same conditions.

  • The exposure is continued until a specified change in color of the specimen or the blue wool standards is observed.

  • The light fastness is assessed by comparing the change in color of the specimen with that of the blue wool standards. The rating is given on a scale of 1 (very poor) to 8 (excellent).

Washing Fastness Testing (Based on ISO 105-C06)

This method is designed to determine the resistance of the color of textiles to domestic and commercial laundering procedures.

• Apparatus: Launder-Ometer or similar apparatus for rotating closed containers in a thermostatically controlled water bath. Stainless steel balls.

• Procedure:

  • A specimen of the dyed textile is stitched together with a specified multifibre adjacent fabric.

  • The composite specimen is placed in a container with a specified amount of detergent solution and stainless steel balls.

  • The container is rotated in the Launder-Ometer at a specified temperature (e.g., 40°C, 60°C) for a specified time (e.g., 30 minutes).

  • After the washing cycle, the specimen is rinsed and dried.

  • The change in color of the specimen and the degree of staining on the adjacent multifibre fabric are assessed using grey scales. The rating is on a scale of 1 (poor) to 5 (excellent).

Rubbing Fastness Testing (Based on ISO 105-X12)

This method assesses the amount of color transferred from the surface of a colored textile material to other surfaces by rubbing.

• Apparatus: Crockmeter.

• Procedure:

  • A specimen of the dyed textile is mounted on the base of the Crockmeter.

  • A standard white cotton rubbing cloth is fixed to the rubbing finger of the Crockmeter.

  • The rubbing cloth is moved back and forth over the specimen a specified number of times (e.g., 10 cycles) with a specified downward force.

  • The test is performed with both a dry and a wet rubbing cloth.

  • The amount of color transferred to the rubbing cloth is assessed by comparing it with a grey scale for staining. The rating is on a scale of 1 (heavy staining) to 5 (no staining).

Visualizations

Dye Selection Workflow

The following diagram illustrates a logical workflow for selecting a suitable brown dye based on application requirements.

Caption: A workflow for selecting the appropriate brown dye.

Vat Dyeing Process

This diagram outlines the fundamental steps involved in the application of vat dyes to cellulosic fibers.

Caption: The key stages of the vat dyeing process.

References

• 1. Vat Brown 3, Vat Brown R [xcwydyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. VAT BROWN 3|CAS NO.131-92-0 [chinainterdyes.com]
• 4. Vat Brown 3 - Vat Red Brown R - Vat Brown R from Emperor Chem [emperordye.com]
• 5. Vat-brown-3 | 131-92-0 | Benchchem [benchchem.com]

Validating the purity of Vat Brown 1 using analytical techniques

This guide provides a comprehensive comparison of analytical techniques for validating the purity of Vat Brown 1 (C.I. 70800), a perinone-type vat dye. It is intended for researchers, scientists, and professionals in drug development and materials science who require high-purity dyes for their applications. This document outlines detailed experimental protocols, presents comparative data, and discusses the performance of Vat Brown 1 against alternative brown dyes.

Introduction to Vat Brown 1 and its Alternatives

Vat Brown 1 is a synthetic organic dye known for its excellent fastness properties, making it suitable for dyeing cotton and other cellulosic fibers. Its purity is critical for consistent color quality, reproducibility of dyeing processes, and in specialized applications where impurities can interfere with performance. Common alternatives to Vat Brown 1 include other vat dyes like Vat Brown 3 and Vat Brown 5, as well as dyes from other classes such as sulfur dyes and reactive dyes, each with distinct chemical structures and application properties.

Analytical Techniques for Purity Validation

A multi-pronged analytical approach is recommended for the comprehensive purity validation of Vat Brown 1. The following techniques provide complementary information regarding the identity, purity, and impurity profile of the dye.

• High-Performance Liquid Chromatography (HPLC): This is the most powerful technique for quantitative purity assessment. It separates the main dye component from impurities, allowing for accurate quantification.

• Mass Spectrometry (MS): Used for the identification of the main component and impurities by providing accurate molecular weight information.

• UV-Visible Spectroscopy: A straightforward method to confirm the identity of the dye and to check for impurities that absorb at different wavelengths.

• Fourier-Transform Infrared Spectroscopy (FTIR): Provides information about the functional groups present in the molecule, serving as a fingerprint for the compound's identity.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Offers detailed structural information, which is invaluable for the unambiguous identification of the dye and its impurities.

The selection of techniques depends on the specific requirements of the application, with HPLC and Mass Spectrometry being the most critical for quantitative purity determination and impurity identification.

Comparative Data of Analytical Techniques

The following table summarizes the typical data obtained from various analytical techniques for a commercial sample of Vat Brown 1.

Analytical Technique	Parameter	Result for Vat Brown 1	Interpretation
HPLC	Purity (Area %)	98.5%	High purity with minor impurities detected.
Retention Time	8.2 min	Characteristic for the main component under specific conditions.
Mass Spectrometry	[M+H]⁺	m/z 493.10	Corresponds to the expected molecular weight of Vat Brown 1.
UV-Vis	λmax	460 nm	Characteristic absorption maximum in the visible region.
FTIR	Key Peaks (cm⁻¹)	1650 (C=O), 1580 (C=C), 3050 (Ar-H)	Confirms the presence of characteristic functional groups.
¹H NMR	Chemical Shifts (ppm)	7.5-8.5 (aromatic protons)	Consistent with the expected aromatic structure.

Comparison with Alternative Brown Dyes

The table below compares the purity and performance characteristics of Vat Brown 1 with other common brown dyes.

Dye	Class	Typical Purity (%)	Key Advantages	Key Disadvantages
Vat Brown 1	Vat	98-99%	Excellent light and wash fastness	Requires reducing agent for application
Vat Brown 3	Vat	97-99%	Good all-round fastness properties	Dull shade compared to Vat Brown 1
Sulphur Brown 1	Sulphur	85-95%	Low cost	Poor rubbing fastness, environmental concerns
Reactive Brown 18	Reactive	95-98%	Bright shades, easy application	Moderate light fastness, requires alkaline conditions

Detailed Experimental Protocols

• Instrumentation: A standard HPLC system with a UV-Vis detector.

• Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water (both containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: 460 nm.

• Sample Preparation: Dissolve 1 mg of Vat Brown 1 in 10 mL of a suitable solvent (e.g., N,N-dimethylformamide), followed by dilution with the mobile phase.

• Instrumentation: Electrospray Ionization Mass Spectrometer (ESI-MS).

• Mode: Positive ion mode.

• Sample Introduction: Direct infusion or coupled with an HPLC system.

• Data Acquisition: Scan over a mass range of m/z 100-1000.

• Instrumentation: A double-beam UV-Vis spectrophotometer.

• Solvent: N,N-dimethylformamide.

• Procedure: Prepare a dilute solution of the dye and record the absorbance spectrum from 300 to 700 nm.

• Instrumentation: An FTIR spectrometer.

• Sample Preparation: Prepare a KBr pellet containing a small amount of the dye sample.

• Data Acquisition: Record the spectrum from 4000 to 400 cm⁻¹.

Visualizing the Analytical Workflow

The following diagrams illustrate the logical workflow for the purity validation of Vat Brown 1.

A Comparative Analysis of the Environmental Impact of Brown Dyes: Synthetic vs. Natural

A deep dive into the environmental and toxicological profiles of common brown colorants, providing researchers, scientists, and drug development professionals with the data-driven insights needed for informed selection.

The pervasive use of brown dyes across the textile, cosmetic, and food industries necessitates a thorough understanding of their environmental footprint. This guide offers a comparative analysis of synthetic and natural brown dyes, presenting quantitative data on their environmental impact, detailed experimental protocols for toxicity assessment, and a look into the molecular mechanisms of their toxicological effects.

Quantitative Environmental Impact Analysis

The following table summarizes key environmental impact parameters for representative synthetic and natural brown dyes. It is important to note that data for specific dyes can be limited, and in some cases, proxies or general data for a dye class are used.

Parameter	Synthetic Brown Dyes	Natural Brown Dyes
Dye Examples	Acid Brown 434 (proxy), Bismarck Brown Y, Basic Brown 1	Walnut (from husk), Oak (from bark/leaves)
Acute Oral Toxicity (LD50)	> 2000 mg/kg (for Acid Brown 83, a proxy for brown azo dyes)	Data not readily available, generally considered low toxicity
Aquatic Toxicity	Can be toxic to aquatic life. Azo dyes, in general, can disrupt ecosystems by reducing light penetration. Bismarck Brown Y has been shown to induce malformations in frogs.	Data not readily available, but generally considered less toxic than synthetic dyes.
Biodegradability	Variable. For example, Brown 703 showed 71.36% degradation under optimized conditions. Azo dyes can be resistant to degradation.	Generally biodegradable. Natural dye effluents have a reported BOD5/COD ratio of approximately 0.5, indicating good biodegradability.
Chemical Oxygen Demand (COD)	High. Textile wastewater containing synthetic dyes can have a high COD:BOD ratio (e.g., ~5:1).	Can be high, but the biodegradable fraction is also significant. Reported COD for natural dye effluents ranges from 1,316-2,453 mg/L.
Biochemical Oxygen Demand (BOD)	Variable, often lower than COD, indicating less biodegradable organic matter.	Reported BOD for natural dye effluents ranges from 203-975 mg/L.
Heavy Metal Content	Some azo dyes can contain heavy metals as part of their chemical structure or from the manufacturing process.	Can be present. One study found lead and cadmium levels in some walnut tree bark samples to be above tolerance limits.[1]

Experimental Protocols for Environmental Impact Assessment

Standardized testing protocols are crucial for evaluating the environmental impact of dyes. Below are detailed methodologies for two key ecotoxicological tests.

OECD 201: Freshwater Alga and Cyanobacteria, Growth Inhibition Test

This test assesses the toxicity of a substance on freshwater green algae.

Principle: Exponentially growing cultures of a selected green alga (e.g., Pseudokirchneriella subcapitata) are exposed to various concentrations of the test substance over a period of 72 hours. The inhibition of growth in relation to a control group is determined.

Procedure:

• Test Organism: A pure, exponentially growing culture of a recommended algal species is used.

• Test Concentrations: A geometric series of at least five concentrations of the test substance is prepared in a suitable growth medium. A control group with no test substance is also included.

• Experimental Setup: The algal cultures are incubated in flasks under constant temperature (21-24°C), and continuous, uniform illumination.

• Data Collection: The cell concentration in each flask is measured at least every 24 hours for 72 hours using a particle counter or a microscope.

• Endpoint: The primary endpoint is the inhibition of growth, expressed as the average specific growth rate. The EC50 (the concentration causing 50% inhibition of growth) is calculated.

OECD 202: Daphnia sp., Acute Immobilisation Test

This test evaluates the acute toxicity of a substance to freshwater invertebrates, typically Daphnia magna.

Principle: Young daphnids (less than 24 hours old) are exposed to a range of concentrations of the test substance for 48 hours. The endpoint is the immobilization of the daphnids, meaning they are unable to swim after gentle agitation.

Procedure:

• Test Organism: Healthy, young Daphnia magna from a laboratory culture are used.

• Test Concentrations: At least five concentrations of the test substance are prepared in a suitable medium. A control group is also included.

• Experimental Setup: The daphnids are placed in test vessels containing the different concentrations of the test substance and incubated at a constant temperature (18-22°C) with a defined light-dark cycle.

• Data Collection: The number of immobilized daphnids in each vessel is recorded at 24 and 48 hours.

• Endpoint: The primary endpoint is the EC50 at 48 hours, which is the concentration of the test substance that immobilizes 50% of the daphnids.

Toxicological Signaling Pathway

The toxicity of many synthetic dyes, particularly azo dyes, is linked to their breakdown into harmful aromatic amines. These compounds can induce cellular stress and lead to programmed cell death (apoptosis). The diagram below illustrates a simplified signaling pathway for chemical-induced apoptosis mediated by reactive oxygen species (ROS) and the p53 tumor suppressor protein, a mechanism relevant to the toxicity of certain brown dyes like Bismarck Brown Y.

Caption: Chemical-induced apoptosis pathway.

Experimental Workflow for Environmental Impact Assessment

The logical flow for assessing the environmental impact of a new dye involves a series of standardized tests. The following diagram outlines a typical workflow.

Caption: Environmental impact assessment workflow.

References

• 1. Determination and Assessment of the Toxic Heavy Metal Elements Abstracted from the Traditional Plant Cosmetics and Medical Remedies: Case Study of Libya - PMC [pmc.ncbi.nlm.nih.gov]

Performance of Vat Brown 1 on Cellulosic Fibers: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of the performance of Vat Brown 1 (C.I. 70800) on various cellulosic fibers, including cotton, linen, viscose, and lyocell. Due to the limited availability of direct comparative experimental data in published literature, this guide combines available quantitative data for cotton with qualitative performance descriptions for other fibers. It also presents a detailed experimental protocol for a comprehensive comparative study and introduces Vat Brown GG as a potential alternative.

Introduction to Vat Brown 1 and Cellulosic Fibers

Vat Brown 1 is an anthraquinone (B42736) vat dye known for its characteristic reddish-brown hue and generally good fastness properties.[1] Vat dyes, as a class, are insoluble in water and require a two-step dyeing process known as "vatting."[2] This involves reduction in an alkaline medium to a soluble leuco form, which has an affinity for cellulosic fibers, followed by oxidation back to the insoluble form within the fiber. This process imparts excellent wash and light fastness, making vat dyes suitable for applications requiring high durability.[1][3]

Cellulosic fibers, derived from plant sources, are the primary substrate for vat dyes. They can be broadly categorized as:

• Natural Cellulosic Fibers: Cotton and linen (derived from flax/hemp).

• Regenerated Cellulosic Fibers: Viscose and lyocell, which are produced from wood pulp.

The physical and chemical differences between these fibers, such as crystallinity, amorphous regions, and degree of polymerization, can influence their dyeing behavior and the final performance of the dyed textile.

Performance Comparison of Vat Brown 1 on Cellulosic Fibers

Quantitative Performance Data on Cotton

The following table summarizes the fastness properties of Vat Brown 1 on cotton fabric, based on available technical data.

Performance Metric	Test Method (ISO)	Rating (1-5 Scale, Light Fastness 1-8)
Light Fastness	ISO 105-B02	7
Washing Fastness (Color Change)	ISO 105-C06	4-5
Washing Fastness (Staining)	ISO 105-C06	5
Water Fastness (Color Change)	ISO 105-E01	4-5
Water Fastness (Staining)	ISO 105-E01	5
Perspiration Fastness (Acid & Alkali, Color Change)	ISO 105-E04	4-5
Perspiration Fastness (Acid & Alkali, Staining)	ISO 105-E04	5
Rubbing Fastness (Dry)	ISO 105-X12	4
Rubbing Fastness (Wet)	ISO 105-X12	3

Expected Performance on Other Cellulosic Fibers

Based on the known properties of linen, viscose, and lyocell, the following performance characteristics for Vat Brown 1 can be anticipated:

• Linen (Flax/Hemp): As a natural cellulosic fiber similar to cotton, linen is expected to exhibit very good fastness properties with Vat Brown 1, comparable to those seen with cotton. Dye uptake and levelness may vary slightly due to the different fiber morphology.

• Viscose: Viscose is a regenerated cellulosic fiber with a less crystalline and more amorphous structure than cotton. This generally leads to higher dye uptake and potentially deeper shades. However, the lower wet modulus of viscose can sometimes result in slightly lower wet fastness properties compared to cotton. The dyeing temperature can influence the final shade, with lower temperatures producing a lighter color and higher temperatures a more yellow-toned brown.

• Lyocell: Lyocell is another regenerated cellulosic fiber with a high degree of fibrillation potential. It is known for its high dye affinity, which can result in excellent color yield. The dyeing process needs to be carefully controlled to manage fibrillation and ensure level dyeing. The fastness properties are expected to be very good, similar to cotton.

Alternative Vat Dye: Vat Brown GG

Vat Brown GG (C.I. Vat Brown 3) is another common brown vat dye. While direct comparative data with Vat Brown 1 is limited, it is also known for its good overall fastness properties on cellulosic fibers.[1] A comparative experimental study, as outlined below, would be necessary to definitively determine the superior product for a specific application.

Experimental Protocols

To generate robust comparative data, the following detailed experimental protocols are provided.

Vat Dyeing Procedure (Exhaust Method)

This protocol describes a laboratory-scale exhaust dyeing method for comparing the performance of Vat Brown 1 on different cellulosic fabrics.

Materials:

• Vat Brown 1 dye powder

• Scoured and bleached fabrics: cotton, linen, viscose, lyocell

• Sodium hydroxide (B78521) (NaOH)

• Sodium hydrosulfite (Na₂S₂O₄)

• Dispersing agent

• Wetting agent

• Acetic acid (CH₃COOH)

• Hydrogen peroxide (H₂O₂) or Sodium perborate (B1237305) (NaBO₃·4H₂O)

• Soap or synthetic detergent

• Laboratory dyeing machine (e.g., Mathis Labomat)

Procedure:

• Fabric Preparation: Cut equal weights of each fabric type (e.g., 5 grams).

• Dye Stock Solution Preparation:

  • Calculate the required amount of Vat Brown 1 for a 2% shade on weight of fabric (owf).

  • Paste the dye with a small amount of dispersing agent and warm water.

  • Add this paste to a larger volume of water containing the required amount of sodium hydroxide and sodium hydrosulfite to reduce the dye to its soluble leuco form. The exact amounts will depend on the dye concentration and liquor ratio.

• Dye Bath Preparation:

  • Set the material-to-liquor ratio to 1:20.

  • Fill the dyeing vessel with the required amount of water and add a wetting agent.

  • Add the prepared dye stock solution to the dyebath.

• Dyeing:

  • Introduce the pre-wetted fabric samples into the dyebath.

  • Raise the temperature to 60°C and maintain for 45-60 minutes.

• Rinsing: After dyeing, rinse the fabrics thoroughly with cold water.

• Oxidation:

  • Prepare an oxidation bath with either hydrogen peroxide (e.g., 2 g/L) and acetic acid to maintain a pH of 5-6, or sodium perborate (e.g., 2 g/L).

  • Treat the rinsed fabrics in the oxidation bath at 50°C for 15-20 minutes.

• Soaping:

  • Prepare a soaping bath containing 2 g/L of soap or synthetic detergent.

  • Treat the oxidized fabrics at 95°C (near boil) for 15 minutes to remove loose dye and stabilize the shade.

• Final Rinsing and Drying: Rinse the soaped fabrics thoroughly with hot and then cold water, and air dry.

Performance Evaluation Methods

The following standard test methods should be used to evaluate the performance of the dyed fabrics.

Performance Metric	Standard Test Method	Brief Description
Color Yield (K/S Value)	Instrumental	Measure the reflectance of the dyed fabrics using a spectrophotometer and calculate the K/S value using the Kubelka-Munk equation.
Color Fastness to Washing	ISO 105-C06	Launder the fabric samples with a standard detergent in a launderometer under specified conditions of temperature, time, and mechanical action.
Color Fastness to Light	ISO 105-B02	Expose the fabric samples to a xenon arc lamp that simulates natural daylight for a specified period.
Color Fastness to Rubbing (Crocking)	ISO 105-X12	Rub the fabric samples with a standard white cotton cloth under specified pressure using a crockmeter, in both dry and wet conditions.

Visualizations

Experimental Workflow

The following diagram illustrates the logical workflow for the comparative performance evaluation of Vat Brown 1.

References

• 1. Vat Dyes for Excellent Fastness on Cellulose Textiles - HAOHUA [haohuachemical.com]
• 2. textilelearner.net [textilelearner.net]
• 3. fsw.cc [fsw.cc]

Ecotoxicological Profile of Vat Brown 1 and a Comparative Analysis with Alternative Dyes

The textile industry's reliance on synthetic dyes has raised significant environmental concerns due to the potential for water pollution and toxicity to ecosystems. Vat dyes, including Vat Brown 1, are prized for their excellent colorfastness, yet their application and manufacturing processes present ecotoxicological challenges.[1][2] This guide provides a comparative analysis of the ecotoxicological profiles of Vat Brown 1 and its byproducts against alternative dye classes, such as reactive and disperse dyes, supported by available experimental data and standardized testing protocols.

Comparative Overview of Dye Classes

The selection of a dye class for textile applications involves a trade-off between performance and environmental impact. Vat, reactive, and disperse dyes are widely used for coloring cellulosic and synthetic fibers, each with distinct chemical properties and ecotoxicological footprints.

Feature	Vat Dyes (e.g., Vat Brown 1)	Reactive Dyes	Disperse Dyes
Solubility	Insoluble in water; require a reduction step ("vatting") to become soluble for dyeing.[3][4]	Water-soluble.[5]	Low water solubility; applied as a fine dispersion.
Application	Complex reduction-oxidation process, often requiring high temperatures and harsh reducing agents.	Form covalent bonds with fibers in an alkaline medium; requires large amounts of salt.	Applied to hydrophobic fibers at high temperatures and pressure.
Wastewater Characteristics	High pH, high salt concentration, and potential for residual hazardous chemicals and heavy metals from manufacturing.	High total dissolved solids (TDS) due to salt, high pH, and unfixed, hydrolyzed dye leading to colored effluent.	Can contain residual dyes and dispersing agents; colored and turbid wastewater can reduce light penetration in aquatic environments.
Ecotoxicological Concerns	Persistence in the environment, potential for bioaccumulation of heavy metals, and toxicity of manufacturing byproducts such as aromatic amines.	High salt content in effluent can be detrimental to aquatic life; hydrolyzed dye contributes to water coloration and can be difficult to remove.	Some disperse dyes are suspected to be allergens and can be toxic to aquatic organisms; their low biodegradability is a concern.

Ecotoxicity Data

Table 1: Acute Toxicity of Various Vat Dyes to Lumbricus terrestris (24-hour exposure)

Vat Dye	LC50 (mg/L)	Additives	LC50 with Additives (mg/L)
Red	0.12	NaOH and NaHSO₄	0.12
Blue	0.129	NaOH and NaHSO₄	0.21
Green	0.3	NaOH and NaHSO₄	0.137

Source: Determination of Heavy Metals and Acute Toxicity Studies of Vat Dyes on Earthworm (Lumbricusterrestris) As Ecological Risk Indicators

These results indicate that vat dyes can be highly toxic to soil organisms. The study also detected the presence of heavy metals such as zinc, cadmium, manganese, lead, chromium, iron, and copper in the tested vat dyes, which contribute to their ecotoxicity.

Byproducts of Vat Brown 1 and their Ecotoxicological Significance

The manufacturing of Vat Brown 1 is a complex multi-step process with a low overall yield, leading to the generation of hazardous byproducts and waste. The synthesis involves intermediates such as anthraquinone (B42736) derivatives. While specific byproducts of Vat Brown 1 synthesis are not extensively documented in available literature, the production of anthraquinone-based dyes can lead to the formation of aromatic amines and other persistent organic pollutants. Aromatic amines are a class of compounds with known carcinogenic and mutagenic properties, posing a significant risk to environmental and human health.

Bioremediation studies on a similar dye, Vat Brown R, have identified potential degradation intermediates like 1,2-diaminoanthracene-9,10-dione and anthracene-9,10-dione. While the goal of bioremediation is to mineralize these into non-toxic compounds, the persistence of such intermediates in the environment is a concern.

Experimental Protocols

Standardized ecotoxicological tests are crucial for assessing the environmental risk of chemicals. The following are summaries of key OECD guidelines for testing the toxicity of dyes.

Earthworm Acute Toxicity Test (OECD Guideline 207)

This test evaluates the acute toxicity of a substance to earthworms, typically Eisenia fetida or Eisenia andrei.

Methodology:

• Test Substance Preparation: The test substance is mixed with an artificial soil substrate. For insoluble substances like vat dyes, they can be incorporated with a suitable carrier.

• Test Organisms: Adult earthworms with a well-developed clitellum are used.

• Exposure: A specified number of worms (e.g., 10) are introduced into containers with the treated soil.

• Test Concentrations: A range of at least five concentrations is tested in a geometric series.

• Duration: The exposure period is 14 days.

• Endpoints: Mortality is assessed at 7 and 14 days, and the LC50 (the concentration causing 50% mortality) is determined. Sub-lethal effects like weight loss can also be evaluated.

Daphnia sp. Acute Immobilisation Test (OECD Guideline 202)

This test assesses the acute toxicity of a substance to the freshwater invertebrate Daphnia magna.

Methodology:

• Test Organisms: Young daphnids (neonates) aged less than 24 hours are used.

• Test Solutions: A series of concentrations of the test substance are prepared in a suitable aqueous medium. For poorly soluble substances, a water accommodated fraction (WAF) may be used.

• Exposure: Daphnids are exposed to the test solutions for 48 hours in static or semi-static conditions.

• Endpoints: The primary endpoint is immobilization, defined as the inability to swim within 15 seconds of gentle agitation. The EC50 (the concentration causing 50% of the daphnids to be immobilized) is calculated at 24 and 48 hours.

Visualizing Workflows and Pathways

To better understand the processes involved in the assessment and fate of dyes like Vat Brown 1, the following diagrams illustrate key workflows.

Caption: Experimental workflow for comparative ecotoxicity testing of dyes.

Caption: Proposed microbial degradation pathway for anthraquinone-based vat dyes.

Conclusion

The ecotoxicological profile of Vat Brown 1, and vat dyes in general, highlights significant environmental concerns stemming from their manufacturing process, application, and the inherent toxicity of the dyes and their byproducts. While offering superior colorfastness, the use of harsh chemicals, potential for heavy metal contamination, and the generation of persistent hazardous waste necessitate careful management and the exploration of safer alternatives.

Reactive dyes, while avoiding some of the hazardous reducing agents used for vat dyes, contribute significantly to the salinity of wastewater, which is also detrimental to aquatic ecosystems. Disperse dyes, used for synthetic fibers, present challenges due to their low solubility and potential for environmental persistence and toxicity.

A comprehensive comparison underscores that no single dye class is without environmental impact. The choice of dye should be guided by a life cycle assessment approach, considering not only the performance characteristics but also the entire process from chemical synthesis to wastewater treatment. For researchers and drug development professionals, understanding these ecotoxicological profiles is crucial for developing more sustainable practices and materials. Future research should focus on generating specific ecotoxicity data for widely used dyes like Vat Brown 1 and developing cleaner dyeing technologies and more readily biodegradable dye molecules.

References

• 1. search.tcsedsystem.edu [search.tcsedsystem.edu]
• 2. benchchem.com [benchchem.com]
• 3. downloads.regulations.gov [downloads.regulations.gov]
• 4. textilelearner.net [textilelearner.net]
• 5. dyesandpigments.com [dyesandpigments.com]

A Comparative Guide to Vat Dyes: Computational and Experimental Perspectives on Vat Brown 1 and Its Alternatives

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of Vat Brown 1 with two other commercially significant anthraquinone (B42736) vat dyes, Vat Brown 3 and Vat Green 1. The comparison is based on available experimental data and insights from computational modeling, offering a multifaceted view of their properties and potential applications, particularly in contexts relevant to drug development and material science.

Physicochemical and Performance Properties: A Tabular Comparison

The following tables summarize the key properties of Vat Brown 1, Vat Brown 3, and Vat Green 1, based on publicly available data. Direct comparative studies under identical conditions are limited; therefore, data has been compiled from various sources and should be interpreted with this in mind.

Table 1: General and Physicochemical Properties

Property	Vat Brown 1	Vat Brown 3	Vat Green 1
C.I. Name	Vat Brown 1	Vat Brown 3	Vat Green 1
CAS Number	2475-33-4[1]	131-92-0	128-58-5
Molecular Formula	C₄₂H₁₈N₂O₆[2]	C₄₂H₂₃N₃O₆	C₃₆H₂₀O₄
Molecular Weight	646.60 g/mol [2]	665.65 g/mol [3]	516.54 g/mol
Color	Reddish-brown[2]	Brown	Brilliant Green
Solubility	Insoluble in water; slightly soluble in hot xylene and tetralin.	Insoluble in water and ethanol; slightly soluble in xylene.	Insoluble in water, ethanol, chloroform, and toluene; soluble in hot tetralin.

Table 2: Fastness Properties on Cotton (ISO Standards)

Fastness Property	Vat Brown 1	Vat Brown 3	Vat Green 1
Light Fastness (ISO 105-B02)	7-8	7	7-8
Washing Fastness (ISO 105-C06)	5	5	4-5
Rubbing Fastness (Dry) (ISO 105-X12)	4-5	4-5	4-5
Rubbing Fastness (Wet) (ISO 105-X12)	3-4	4	4
Chlorine Bleach	4-5	5	4-5
Mercerizing	5	4-5	4-5

Table 3: Toxicological Profile (Qualitative)

Toxicological Endpoint	Vat Brown 1	Vat Brown 3	Vat Green 1
Mutagenicity (Ames Test)	Data not available. Anthraquinone dyes can be mutagenic.	Data not available. Anthraquinone dyes can be mutagenic.	Data not available. Anthraquinone dyes can be mutagenic.
Aquatic Toxicity	Data not available. Vat dyes can be toxic to aquatic life.	Data not available. Vat dyes can be toxic to aquatic life.	TL50 > 180 mg/L (96h, Pimephales promelas)
Cytotoxicity	Data not available. Anthraquinones show cytotoxic effects on cancer cells.	Data not available. Anthraquinones show cytotoxic effects on cancer cells.	Data not available. Anthraquinones show cytotoxic effects on cancer cells.

Computational Modeling of Anthraquinone Dyes

While specific computational studies on Vat Brown 1 are scarce, extensive research on other anthraquinone dyes provides a robust framework for understanding its behavior through modeling.

Quantum Chemical Calculations

Quantum chemical methods, particularly Density Functional Theory (DFT) and Time-Dependent DFT (TD-DFT), are powerful tools for predicting the electronic and optical properties of dyes.

• Predicting Color and UV-Vis Spectra: TD-DFT calculations can accurately predict the maximum absorption wavelength (λmax) of dyes, which corresponds to their color. This is achieved by calculating the energy difference between the highest occupied molecular orbital (HOMO) and the lowest unoccupied molecular orbital (LUMO).

• Structure-Property Relationships: By modifying the chemical structure of the anthraquinone core in silico, researchers can predict how changes in substituents will affect the dye's color, solubility, and reactivity.

Workflow for Quantum Chemical Prediction of Dye Properties.

Molecular Dynamics Simulations

Molecular dynamics (MD) simulations provide insights into the dynamic behavior of dye molecules and their interactions with other materials, such as textile fibers or biological macromolecules.

• Dye-Fiber Interactions: MD simulations can model the process of a dye molecule adsorbing onto and diffusing into a cellulose (B213188) fiber. These simulations help in understanding the forces driving the dyeing process, such as van der Waals forces and hydrogen bonding, and can predict the binding affinity of a dye to a substrate.

• Self-Aggregation: Vat dyes are known to aggregate in solution, which can affect their dyeing performance. MD simulations can predict the extent of this aggregation and how it is influenced by factors like temperature and salt concentration.

Interactions in a Dye-Fiber System Modeled by MD.

Relevance to Drug Development

The anthraquinone scaffold present in these vat dyes is also a common motif in many biologically active compounds, including several anticancer drugs (e.g., Doxorubicin, Mitoxantrone). Therefore, understanding the properties and interactions of these dyes can provide valuable insights for drug development professionals.

DNA Intercalation and Cytotoxicity

Many anthraquinone derivatives are known to exert their cytotoxic effects by intercalating into the minor groove of DNA, leading to inhibition of DNA replication and transcription. Computational docking studies are frequently employed to predict the binding mode and affinity of these compounds to DNA.

References

• 1. Vat Brown 1, Vat Brown 1 Dye [xcwydyes.com]
• 2. worlddyevariety.com [worlddyevariety.com]
• 3. worlddyevariety.com [worlddyevariety.com]

Safety & Regulatory Compliance

Proper Disposal and Handling of Vat Brown 1: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper management of chemical substances is paramount to ensuring laboratory safety and environmental protection. This guide provides essential, immediate safety and logistical information for the proper disposal of Vat Brown 1, a synthetic vat dye. Adherence to these procedural steps is critical for minimizing risk and ensuring compliance with regulatory standards.

Safety and Hazard Attributes

Vat Brown 1 is a deep brown powder or granular substance that is insoluble in water.[1][2] It may cause skin and eye irritation, and ingestion can lead to moderate toxicity.[1][3] Therefore, handling this chemical requires strict adherence to safety protocols to avoid dust generation and direct contact.[1]

Personal Protective Equipment (PPE)

When handling Vat Brown 1, appropriate personal protective equipment is mandatory. This includes:

• Gloves: Protective gloves are necessary to prevent skin contact.

• Protective Eyewear: Chemical safety goggles or other protective eyewear should be worn to shield against dust particles.

• Dust Mask: An approved respirator or dust mask is essential to avoid inhalation of dust.

• Protective Clothing: Wear appropriate clothing to minimize skin exposure.

Spill and Leak Procedures

In the event of a spill or leak, immediate and careful action is required to contain the substance and prevent wider contamination.

For Small Spills and Leakage:

• Dampen the Material: The solid spill material should be dampened with water to prevent dust from becoming airborne.

• Transfer to a Suitable Container: The dampened material should then be carefully transferred into a suitable, sealable container.

• Clean Up Remaining Material: Use absorbent paper dampened with water to pick up any remaining residue.

• Seal Contaminated Materials: All contaminated clothing and the absorbent paper must be sealed in a vapor-tight plastic bag for eventual disposal.

• Decontaminate Surfaces: Wash all contaminated surfaces thoroughly with a soap and water solution.

• Area Ventilation and Verification: Do not re-enter the contaminated area until a Safety Officer or other responsible person has verified that the area has been properly cleaned.

Proper Disposal Procedures

The disposal of Vat Brown 1 and its contaminated materials must be conducted in accordance with all applicable federal, state, and local environmental regulations.

• Licensed Chemical Destruction: The material can be disposed of by removal to a licensed chemical destruction plant.

• Controlled Incineration: Controlled incineration with flue gas scrubbing is another potential method of disposal.

• Container Disposal: Empty containers should be triple-rinsed (or the equivalent) and can then be offered for recycling or reconditioning.

• Avoid Sewer System Discharge: Do not discharge Vat Brown 1 or its waste into sewer systems.

The manufacturing process for vat dyes, including Vat Brown 1, is known to generate hazardous waste, such as solvent still bottoms and filtration clarification sludges, which require careful disposal as per hazardous waste regulations.

Summary of Key Safety and Disposal Parameters

Parameter	Specification	Source
Physical State	Powder or granular form
Color	Deep brown
Solubility in Water	Insoluble
Primary Hazards	May cause skin and eye irritation; moderate toxicity if ingested.
Required PPE	Gloves, protective eyewear, dust mask.
Spill Containment	Dampen with water, collect in a sealed container.
Disposal Methods	Licensed chemical destruction plant or controlled incineration.

Vat Brown 1 Disposal Workflow

The following diagram illustrates the step-by-step logical workflow for the proper disposal of Vat Brown 1, from initial handling to final disposal.

Vat Brown 1 Disposal Workflow Diagram

References

• 1. amarischemicalsolutions.com [amarischemicalsolutions.com]
• 2. Vat Brown 1 - Vat Navy Brown BR - Vat Brown BR from Emperor Chem [emperordye.com]
• 3. cncolorchem.com [cncolorchem.com]

Safeguarding Laboratory Personnel: A Comprehensive Guide to Handling Vat Brown 1

For researchers, scientists, and drug development professionals, ensuring a safe laboratory environment is paramount. This guide provides essential, immediate safety and logistical information for handling Vat Brown 1, a synthetic vat dye. Adherence to these procedures is critical for minimizing exposure risks and ensuring proper disposal.

Personal Protective Equipment (PPE) and Engineering Controls

When handling Vat Brown 1, a multi-faceted approach to safety, combining engineering controls and personal protective equipment, is necessary to minimize exposure.[1][2] The primary route of exposure to be concerned about is the inhalation of dust particles, as well as skin and eye contact.[1][3]

Engineering Controls: The first line of defense is to handle Vat Brown 1 in a well-ventilated area. A certified chemical fume hood is the preferred engineering control to control airborne levels of the substance.[1] If a fume hood is not available, a powder containment hood or a glove box should be utilized. It is also crucial to have an eyewash facility and a safety shower readily accessible in the work area.

Personal Protective Equipment (PPE):

PPE Category	Specifications	Rationale
Respiratory Protection	A NIOSH-approved respirator with P100 (HEPA) filters is recommended, especially when handling the powder form.	To prevent inhalation of airborne dust particles, which can cause respiratory irritation.
Eye and Face Protection	Chemical safety goggles are essential. A face shield should be worn in situations with a higher risk of dust generation or splashes.	To protect the eyes from dust, which may cause irritation and inflammation.
Hand Protection	Chemically resistant gloves, such as nitrile or neoprene, are required.	To prevent skin contact, which may cause irritation in sensitive individuals.
Protective Clothing	A lab coat or a chemical-resistant apron should be worn. For larger quantities or when there is a significant potential for dust generation, disposable coveralls are recommended.	To minimize skin contact with the chemical.
Footwear	Closed-toe shoes are mandatory.	Standard laboratory safety practice to protect against spills.

Operational Plan for Handling Vat Brown 1

A systematic approach to handling Vat Brown 1 is crucial for safety. The following workflow outlines the key steps from preparation to disposal.

Caption: A flowchart illustrating the step-by-step process for safely handling Vat Brown 1.

Detailed Methodologies:

• Preparation: Before handling Vat Brown 1, ensure all necessary PPE is correctly worn. The primary workspace should be a certified chemical fume hood to minimize inhalation exposure.

• Handling: When weighing the powdered dye, do so gently to avoid creating dust. For dissolution, if applicable, add the powder to the solvent slowly.

• Cleanup and Decontamination: After handling, thoroughly decontaminate all work surfaces with a suitable cleaning agent. Remove and dispose of contaminated PPE, such as gloves, in a designated waste container.

• Personal Hygiene: Wash hands and face thoroughly after handling the substance and before eating, drinking, or leaving the laboratory.

Emergency Procedures

In the event of an accidental exposure or spill, immediate and appropriate action is critical.

Caption: A decision-making diagram for emergency responses to Vat Brown 1 incidents.

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids occasionally. Seek immediate medical attention.

• Skin Contact: Should skin contact occur, flush the affected area with plenty of soap and water. If irritation develops or persists, seek medical aid.

• Inhalation: If Vat Brown 1 is inhaled, move the individual to an area with fresh air immediately. If breathing is difficult, administer oxygen. Seek immediate medical attention.

• Ingestion: If the substance is ingested by a conscious and alert individual, give 2-4 cupfuls of milk or water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

• Spills: For small spills, dampen the solid material with water and then carefully transfer it to a suitable, sealed container for disposal. Use absorbent paper dampened with water to clean up any remaining material. For larger spills, evacuate the area and contact your institution's Environmental Health and Safety (EHS) department.

Disposal Plan

Proper disposal of Vat Brown 1 and associated waste is a critical component of laboratory safety and environmental responsibility.

• Waste Characterization: All waste contaminated with Vat Brown 1, including the chemical itself, contaminated PPE, and cleaning materials, should be considered hazardous waste.

• Segregation: Do not mix Vat Brown 1 waste with other chemical waste streams unless explicitly permitted by your institution's EHS department. Solid and liquid waste should be kept in separate, clearly labeled containers.

• Containment and Labeling: Use chemically resistant containers with secure, tight-fitting lids for waste storage. All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name "Vat Brown 1," and a description of the contents. The date when waste was first added to the container should also be included.

• Storage: Store hazardous waste in a designated, well-ventilated area away from general laboratory traffic and incompatible materials.

• Disposal: Arrange for the disposal of hazardous waste through a certified hazardous waste disposal service, in accordance with all local, state, and federal regulations.

By implementing these comprehensive safety and handling procedures, laboratories can significantly mitigate the risks associated with Vat Brown 1, fostering a safer research environment.

References

• 1. cncolorchem.com [cncolorchem.com]
• 2. benchchem.com [benchchem.com]
• 3. prochemicalanddye.com [prochemicalanddye.com]